3,6-Dibromo-2-fluorobenzaldehyde

• CAS: 870703-68-7

Core Science & Biosynthesis

An In-depth Technical Guide to the Physical Properties of 3,6-Dibromo-2-fluorobenzaldehyde

For Researchers, Scientists, and Drug Development Professionals

Introduction

3,6-Dibromo-2-fluorobenzaldehyde is a halogenated aromatic aldehyde of interest in various fields of chemical synthesis, including the development of novel pharmaceutical agents and advanced materials. An accurate understanding of its physical properties is paramount for its effective handling, reaction optimization, and for predicting its behavior in various chemical and biological systems. This technical guide provides a summary of the known and predicted physical characteristics of 3,6-Dibromo-2-fluorobenzaldehyde, alongside general experimental protocols for their determination.

Core Physical and Chemical Properties

Property	Value	Source
Molecular Formula	C₇H₃Br₂FO	[3]
Molecular Weight	281.90 g/mol	[3]
Physical Form	Solid	[1][2]
CAS Number	870703-68-7	[3]

Note: Quantitative physical properties such as melting point, boiling point, density, and solubility for 3,6-Dibromo-2-fluorobenzaldehyde are not consistently reported in publicly available literature. The values for such properties can be estimated using Quantitative Structure-Property Relationship (QSPR) models, which correlate molecular structures with their physicochemical properties.[4] These predictive models are valuable tools in the absence of experimental data.

Predicted Physical Properties

Based on its structure as a polysubstituted benzene, the following characteristics can be inferred:

• Melting Point: The presence of two bromine atoms and a fluorine atom on the benzene ring is expected to result in a relatively high melting point for a molecule of its size, due to increased intermolecular forces (dipole-dipole interactions and van der Waals forces).

• Boiling Point: The boiling point is also anticipated to be elevated due to the molecule's polarity and high molecular weight.

• Solubility: Due to its polar aldehyde and fluoro groups, 3,6-Dibromo-2-fluorobenzaldehyde is expected to have low solubility in water. It is likely to be more soluble in organic solvents such as ethers, halogenated hydrocarbons, and aromatic solvents. Aromatic aldehydes, in general, exhibit limited aqueous solubility.[5]

• Density: As a solid substituted with two heavy bromine atoms, its density is predicted to be significantly greater than that of water.

Experimental Protocols for Physical Property Determination

For researchers seeking to experimentally determine the physical properties of 3,6-Dibromo-2-fluorobenzaldehyde, the following are generalized, standard laboratory procedures.

Melting Point Determination

The melting point of a crystalline solid can be determined using a capillary melting point apparatus.

Methodology:

• A small, finely powdered sample of the compound is packed into a capillary tube, sealed at one end.

• The capillary tube is placed in a melting point apparatus, which heats the sample at a controlled rate.

• The temperature at which the solid first begins to melt and the temperature at which the entire sample becomes a clear liquid are recorded as the melting point range. A narrow melting range is indicative of a pure compound.[6]

Boiling Point Determination

For solids with a boiling point that can be reached without decomposition, the boiling point can be determined using micro-scale methods.

Methodology (Thiele Tube Method):

• A small amount of the substance is placed in a small test tube.

• A capillary tube, sealed at one end, is inverted and placed into the test tube.

• The apparatus is attached to a thermometer and heated in a Thiele tube containing a high-boiling point liquid (e.g., mineral oil).

• As the sample is heated, a stream of bubbles will emerge from the capillary tube.

• The heat source is then removed. The temperature at which the liquid is drawn back into the capillary tube is recorded as the boiling point.[7]

Density Determination of a Solid

The density of a solid can be determined by measuring its mass and volume. For an irregularly shaped solid, volume can be determined by displacement.[8]

Methodology:

• The mass of a sample of the solid is accurately measured using an analytical balance.

• A graduated cylinder is partially filled with a liquid in which the solid is insoluble, and the initial volume is recorded.

• The solid is carefully submerged in the liquid, and the final volume is recorded.

• The volume of the solid is the difference between the final and initial liquid levels.

• The density is calculated by dividing the mass of the solid by its volume.[9]

Solubility Determination

A qualitative assessment of solubility in various solvents can be performed through simple dissolution tests.[10]

Methodology:

• A small, measured amount of the solid (e.g., 10 mg) is placed in a test tube.

• A small volume of the solvent (e.g., 1 mL) is added.

• The mixture is agitated vigorously for a set period.

• The sample is visually inspected to determine if it has dissolved completely, partially, or not at all.

• This process is repeated with a range of solvents of varying polarities (e.g., water, ethanol, acetone, dichloromethane, hexane).[11]

Logical Workflow Diagram

Since specific signaling pathways involving 3,6-Dibromo-2-fluorobenzaldehyde are not documented, a generalized workflow for the synthesis and characterization of a substituted benzaldehyde is presented below. This diagram illustrates the logical progression from starting materials to a purified and characterized final product.

Caption: Generalized workflow for the synthesis and characterization of a substituted benzaldehyde.

Conclusion

3,6-Dibromo-2-fluorobenzaldehyde is a valuable compound for synthetic chemistry. While specific, experimentally determined physical property data are sparse, established predictive methods and general experimental protocols provide a strong foundation for its use in research and development. The methodologies outlined in this guide offer a practical approach for scientists to characterize this and similar molecules, ensuring safe handling and facilitating the advancement of chemical synthesis and drug discovery.

References

• 1. SSERC | Melting point determination [sserc.org.uk]
• 2. vijaynazare.weebly.com [vijaynazare.weebly.com]
• 3. 3,6-Dibromo-2-fluorobenzaldehyde 97 870703-68-7 [sigmaaldrich.com]
• 4. dergipark.org.tr [dergipark.org.tr]
• 5. Improving the Solubility and Oral Bioavailability of a Novel Aromatic Aldehyde Antisickling Agent (PP10) for the Treatment of Sickle Cell Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 6. chm.uri.edu [chm.uri.edu]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. kbcc.cuny.edu [kbcc.cuny.edu]
• 9. legacy.babcock.edu.ng [legacy.babcock.edu.ng]
• 10. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 11. chem.ws [chem.ws]

3,6-Dibromo-2-fluorobenzaldehyde molecular weight and formula

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 3,6-Dibromo-2-fluorobenzaldehyde, a key aromatic building block in organic synthesis. It covers the fundamental physicochemical properties, representative experimental protocols for its synthesis and analysis, and its potential applications in the field of drug discovery.

Core Physicochemical Data

3,6-Dibromo-2-fluorobenzaldehyde is a substituted aromatic aldehyde. The presence of two bromine atoms, a fluorine atom, and an aldehyde group on the benzene ring makes it a versatile intermediate for the synthesis of complex organic molecules.

Property	Data	Citations
Molecular Formula	C₇H₃Br₂FO	[1][2][3]
Molecular Weight	281.90 g/mol	[1][2]
CAS Number	870703-68-7	[1][2]
Appearance	Solid (form)	[2]

Experimental Protocols

The synthesis of 3,6-Dibromo-2-fluorobenzaldehyde presents a challenge due to the specific substitution pattern required. Direct dibromination of 2-fluorobenzaldehyde is complicated by the directing effects of the existing substituents and the sensitivity of the aldehyde group to oxidation.[4] Therefore, a multi-step synthesis is often necessary. The following represents a plausible, albeit challenging, synthetic approach based on established organic chemistry principles.

Representative Synthesis Protocol

Step 1: Protection of the Aldehyde Group of 2-Fluorobenzaldehyde

• To a solution of 2-fluorobenzaldehyde (1 equivalent) in toluene, add ethylene glycol (1.2 equivalents) and a catalytic amount of p-toluenesulfonic acid.

• Heat the mixture to reflux with a Dean-Stark apparatus to remove water.

• Monitor the reaction by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Cool the reaction mixture and wash with saturated sodium bicarbonate solution and then with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield 2-(2-fluorophenyl)-1,3-dioxolane.

Step 2: Ortho-Lithiation and Bromination

• Dissolve the protected aldehyde from Step 1 in dry tetrahydrofuran (THF) and cool to -78 °C under an inert atmosphere (e.g., argon).

• Slowly add n-butyllithium (1.1 equivalents) and stir for 1-2 hours at -78 °C. The fluorine atom directs the lithiation to the ortho position (C6).

• Slowly add a solution of 1,2-dibromoethane (1.2 equivalents) in dry THF.

• Allow the reaction to slowly warm to room temperature and stir overnight.

• Quench the reaction with saturated ammonium chloride solution and extract with ethyl acetate.

• Wash the combined organic layers with water and brine, dry over anhydrous sodium sulfate, and concentrate.

Step 3: Second Bromination

• Dissolve the product from Step 2 in a suitable solvent such as dichloromethane.

• Add a brominating agent like N-Bromosuccinimide (NBS) (1.1 equivalents) and a catalytic amount of a Lewis acid (e.g., iron(III) bromide).

• Stir the reaction at room temperature and monitor by TLC.

• Upon completion, wash the reaction mixture with sodium thiosulfate solution to remove excess bromine, followed by water and brine.

• Dry the organic layer and concentrate under reduced pressure.

Step 4: Deprotection of the Aldehyde Group

• Dissolve the dibrominated, protected aldehyde in a mixture of acetone and water.

• Add a catalytic amount of a strong acid (e.g., hydrochloric acid).

• Heat the mixture to reflux and monitor by TLC until the deprotection is complete.

• Cool the reaction, neutralize with sodium bicarbonate, and extract with ethyl acetate.

• Dry the organic layer, concentrate, and purify the crude product by column chromatography on silica gel to obtain 3,6-Dibromo-2-fluorobenzaldehyde.

Analytical Protocol: Isomer Purity and Quantification by Gas Chromatography

A high-resolution analytical method is crucial for ensuring the purity of 3,6-Dibromo-2-fluorobenzaldehyde and for separating it from other isomers that may form during synthesis. The following protocol is based on a validated method for the separation of bromofluorobenzaldehyde isomers using Low Thermal Mass Gas Chromatography (LTM-GC).[5]

Instrumentation and Conditions:

• Gas Chromatograph: Agilent 7890A GC system equipped with an LTM column module, a flame ionization detector (FID), and an autosampler.

• Column: DB-624 (30 m x 0.25 mm, 1.4 µm film thickness).

• Carrier Gas: Helium at a constant flow rate of 2.0 mL/min.

• Oven Program:

  • Initial temperature: 140 °C, hold for 2 minutes.

  • Ramp: 5 °C/min to 220 °C, hold for 5 minutes.

• Injector: Split mode (split ratio 50:1), temperature 250 °C.

• Detector: FID, temperature 280 °C.

• Sample Preparation: Prepare a 1000 ppm solution of the sample in GC-grade acetonitrile.

Procedure:

• System Suitability: Inject a standard solution containing the target analyte and any known isomeric impurities to verify system performance, including resolution, peak shape, and retention time reproducibility.

• Sample Analysis: Inject the prepared sample solution into the GC system.

• Data Analysis: Identify the peak corresponding to 3,6-Dibromo-2-fluorobenzaldehyde based on its retention time relative to a reference standard. Quantify the purity by calculating the peak area percentage.

Role in Drug Discovery and Development

Halogenated benzaldehydes, such as 3,6-Dibromo-2-fluorobenzaldehyde, are valuable building blocks in medicinal chemistry.[6][7] The bromine and fluorine atoms can be exploited for various coupling reactions (e.g., Suzuki, Sonogashira, Buchwald-Hartwig) to build molecular complexity. The aldehyde group can be used to synthesize heterocycles or be converted into other functional groups.

The following diagram illustrates a conceptual workflow for the utilization of 3,6-Dibromo-2-fluorobenzaldehyde in a drug discovery program.

References

• 1. scbt.com [scbt.com]
• 2. 3,6-二溴-2-氟代苯甲醛 97% | Sigma-Aldrich [sigmaaldrich.com]
• 3. 870703-68-7|3,6-Dibromo-2-fluorobenzaldehyde|BLD Pharm [bldpharm.com]
• 4. researchgate.net [researchgate.net]
• 5. pubs.rsc.org [pubs.rsc.org]
• 6. nbinno.com [nbinno.com]
• 7. innospk.com [innospk.com]

Navigating the Solubility Landscape of 3,6-Dibromo-2-fluorobenzaldehyde: A Technical Guide

For Immediate Release

This technical guide serves as a comprehensive resource for researchers, scientists, and drug development professionals on the solubility of 3,6-Dibromo-2-fluorobenzaldehyde in organic solvents. Due to a lack of publicly available quantitative solubility data for this specific compound, this document provides a qualitative assessment based on the principles of organic chemistry, detailed experimental protocols for determining solubility, and a framework for data presentation.

Core Physicochemical Properties

3,6-Dibromo-2-fluorobenzaldehyde is a substituted aromatic aldehyde with the molecular formula C₇H₃Br₂FO. Its structure, characterized by a polar carbonyl group and a largely nonpolar dibromofluorophenyl ring, dictates its solubility behavior. It exists as a solid at room temperature.

Qualitative Solubility Assessment

The principle of "like dissolves like" is the primary determinant of solubility. Benzaldehyde, the parent compound, is slightly polar and demonstrates miscibility with many organic solvents such as alcohols and ethers, while having low solubility in water.[1][2] The halogen substituents on 3,6-Dibromo-2-fluorobenzaldehyde increase its molecular weight and surface area, which can influence its solubility profile. It is anticipated that this compound will exhibit good solubility in polar aprotic solvents such as dimethyl sulfoxide (DMSO) and N,N-dimethylformamide (DMF), as well as in common chlorinated solvents like dichloromethane and chloroform. Its solubility is expected to be lower in nonpolar solvents like hexanes and intermediate in polar protic solvents such as ethanol and methanol.

Quantitative Solubility Data

As of the date of this publication, specific quantitative solubility data for 3,6-Dibromo-2-fluorobenzaldehyde in various organic solvents is not found in publicly accessible scientific literature. The following table is provided as a template for researchers to populate with experimentally determined data.

Table 1: Experimental Solubility of 3,6-Dibromo-2-fluorobenzaldehyde

Solvent	Temperature (°C)	Solubility (mg/mL)	Molar Solubility (mol/L)
e.g., Dichloromethane	25	Data to be determined	Data to be determined
e.g., Acetone	25	Data to be determined	Data to be determined
e.g., Ethyl Acetate	25	Data to be determined	Data to be determined
e.g., Methanol	25	Data to be determined	Data to be determined
e.g., Ethanol	25	Data to be determined	Data to be determined
e.g., Toluene	25	Data to be determined	Data to be determined
e.g., Heptane	25	Data to be determined	Data to be determined
e.g., Dimethyl Sulfoxide	25	Data to be determined	Data to be determined

Experimental Protocol for Solubility Determination

The following is a generalized gravimetric method for determining the solubility of a solid compound in an organic solvent.

Materials:

• 3,6-Dibromo-2-fluorobenzaldehyde

• Selected organic solvents (analytical grade)

• Analytical balance

• Vials with screw caps

• Constant temperature shaker or water bath

• Syringe filters (e.g., 0.22 µm PTFE)

• Syringes

• Pre-weighed evaporation dishes or vials

• Oven or vacuum oven

Procedure:

• Preparation of Saturated Solutions:

  • Add an excess amount of 3,6-Dibromo-2-fluorobenzaldehyde to a vial containing a known volume (e.g., 2 mL) of the selected solvent. The presence of undissolved solid is crucial to ensure saturation.

  • Securely cap the vials.

  • Place the vials in a constant temperature shaker or water bath set to the desired temperature (e.g., 25 °C).

  • Agitate the samples for a sufficient time to reach equilibrium (e.g., 24-48 hours).

• Sample Withdrawal and Filtration:

  • After the equilibration period, allow the vials to stand undisturbed at the constant temperature for a short period to allow the excess solid to settle.

  • Carefully withdraw a known volume of the supernatant (e.g., 1 mL) using a syringe.

  • Immediately attach a syringe filter to the syringe and filter the solution into a pre-weighed evaporation dish or vial. This step is critical to remove any undissolved solid particles.

• Solvent Evaporation and Mass Determination:

  • Place the evaporation dish with the filtered solution in an oven at a temperature sufficient to evaporate the solvent without decomposing the solute. A vacuum oven at a lower temperature is preferable to minimize the risk of degradation.

  • Once the solvent has completely evaporated, allow the dish to cool to room temperature in a desiccator to prevent moisture absorption.

  • Weigh the evaporation dish containing the dried solute.

• Calculation of Solubility:

  • Subtract the initial weight of the empty evaporation dish from the final weight to determine the mass of the dissolved 3,6-Dibromo-2-fluorobenzaldehyde.

  • Divide the mass of the solute by the volume of the solvent withdrawn to calculate the solubility in mg/mL.

  • To determine the molar solubility, convert the mass of the solute to moles using its molecular weight (281.90 g/mol ) and divide by the volume of the solvent in liters.

Logical Workflow for Solubility Determination

The following diagram illustrates the general workflow for determining the solubility of a solid organic compound.

Workflow for Experimental Solubility Determination

Factors Influencing Solubility

The solubility of 3,6-Dibromo-2-fluorobenzaldehyde is governed by several interrelated factors, as depicted in the diagram below.

References

• 1. solubilityofthings.com [solubilityofthings.com]
• 2. Benzaldehyde | C6H5CHO | CID 240 - PubChem [pubchem.ncbi.nlm.nih.gov]

Navigating the Safety Landscape of 3,6-Dibromo-2-fluorobenzaldehyde: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data sheet (SDS) information for 3,6-Dibromo-2-fluorobenzaldehyde (CAS No: 870703-68-7), a halogenated aromatic aldehyde with applications in organic synthesis and pharmaceutical research. A thorough understanding of its hazard profile, handling procedures, and emergency protocols is crucial for ensuring laboratory safety and mitigating potential risks.

Chemical Identification and Physical Properties

Property	Value	Source
Chemical Name	3,6-Dibromo-2-fluorobenzaldehyde	N/A
CAS Number	870703-68-7	[1]
Molecular Formula	C₇H₃Br₂FO	[1]
Molecular Weight	281.90 g/mol	[1]
Physical Form	Solid
Melting Point	Data not available	N/A
Boiling Point	Data not available	N/A
Density	Data not available	N/A
Solubility	Data not available	N/A

Hazard Identification and GHS Classification

According to the Globally Harmonized System of Classification and Labelling of Chemicals (GHS), 3,6-Dibromo-2-fluorobenzaldehyde is classified as a hazardous substance. The primary hazards are related to its acute oral toxicity, skin and eye irritation, and potential for respiratory irritation.

Signal Word: Warning

GHS Hazard Classifications:

Hazard Class	Category
Acute toxicity, Oral	Category 4
Skin irritation	Category 2
Eye irritation	Category 2
Specific target organ toxicity — Single exposure (Respiratory tract irritation)	Category 3

Hazard Statements (H-phrases):

• H302: Harmful if swallowed.

• H315: Causes skin irritation.

• H319: Causes serious eye irritation.

• H335: May cause respiratory irritation.

Precautionary Statements (P-phrases):

Type	Code	Statement
Prevention	P261	Avoid breathing dust/fume/gas/mist/vapours/spray.
P264	Wash skin thoroughly after handling.
P270	Do not eat, drink or smoke when using this product.
P271	Use only outdoors or in a well-ventilated area.
P280	Wear protective gloves/protective clothing/eye protection/face protection.
Response	P301 + P312	IF SWALLOWED: Call a POISON CENTER/doctor if you feel unwell.
P302 + P352	IF ON SKIN: Wash with plenty of water.
P304 + P340	IF INHALED: Remove person to fresh air and keep comfortable for breathing.
P305 + P351 + P338	IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.
P312	Call a POISON CENTER/doctor if you feel unwell.
P330	Rinse mouth.
P332 + P313	If skin irritation occurs: Get medical advice/attention.
P337 + P317	If eye irritation persists: Get medical help.
P362 + P364	Take off contaminated clothing and wash it before reuse.
Storage	P403 + P233	Store in a well-ventilated place. Keep container tightly closed.
P405	Store locked up.
Disposal	P501	Dispose of contents/container to an approved waste disposal plant.

Toxicological Information

Experimental Protocols for Hazard Assessment

The GHS classifications are based on data derived from standardized experimental protocols, such as those established by the Organisation for Economic Co-operation and Development (OECD). Below are conceptual outlines of the methodologies that would be used to assess the hazards of a substance like 3,6-Dibromo-2-fluorobenzaldehyde.

Acute Oral Toxicity (OECD Test Guideline 420, 423, or 425)

These guidelines describe procedures for assessing the acute toxic effects of a substance administered orally. The main goal is to identify the dose that causes mortality or evident toxicity.[3][4]

• Principle: A stepwise procedure is used where the substance is administered to a small group of animals at a defined dose. The outcome (mortality or survival) determines the next dose level.[5]

• Animal Model: Typically, rats or mice of a single sex (usually females as they can be slightly more sensitive) are used.[4]

• Procedure: The test substance is administered in a single dose by gavage. Animals are observed for a period of at least 14 days for signs of toxicity and mortality.[4]

• Endpoint: The study allows for the determination of the GHS hazard category for acute oral toxicity.[3]

Skin Irritation (OECD Test Guideline 439: In Vitro Skin Irritation)

This in vitro method uses reconstructed human epidermis (RhE) to assess the potential of a substance to cause skin irritation.[6][7]

• Principle: The test chemical is applied to the surface of the RhE tissue. The potential for skin irritation is determined by the resulting cell viability.[8]

• Procedure: After exposure to the test substance, the cell viability of the RhE tissue is measured using a colorimetric assay (e.g., MTT assay).[7]

• Endpoint: A reduction in cell viability below a certain threshold (e.g., ≤ 50%) indicates that the substance is an irritant.[6]

Eye Irritation (OECD Test Guideline 405: Acute Eye Irritation/Corrosion)

This in vivo test evaluates the potential of a substance to cause irritation or corrosion to the eye.[9]

• Principle: A single dose of the test substance is applied to one eye of an experimental animal, with the other eye serving as a control.[10]

• Animal Model: Typically, albino rabbits are used.

• Procedure: The eyes are examined at specific intervals after application to score lesions of the cornea, iris, and conjunctiva. The reversibility of any observed effects is also assessed.[10][11]

• Endpoint: The severity and reversibility of eye lesions determine the classification of the substance as an eye irritant.[11]

Workflow and Logical Relationships

The following diagrams illustrate key workflows and logical relationships relevant to the safe handling and assessment of 3,6-Dibromo-2-fluorobenzaldehyde.

GHS Hazard Classification Workflow

Safe Handling Workflow for Hazardous Chemicals

First Aid Measures

In case of exposure to 3,6-Dibromo-2-fluorobenzaldehyde, the following first aid measures should be taken:

• If Swallowed: Call a poison control center or doctor immediately for treatment advice.[12] Have the person sip a glass of water if able to swallow. Do not induce vomiting unless told to do so by a poison control center or doctor. Do not give anything by mouth to an unconscious person.

• If on Skin or Clothing: Take off contaminated clothing. Rinse skin immediately with plenty of water for 15-20 minutes.[12] Call a poison control center or doctor for treatment advice.

• If in Eyes: Hold eye open and rinse slowly and gently with water for 15-20 minutes. Remove contact lenses, if present, after the first 5 minutes, then continue rinsing the eye. Call a poison control center or doctor for treatment advice.[12]

• If Inhaled: Move person to fresh air. If person is not breathing, call 911 or an ambulance, then give artificial respiration, preferably by mouth-to-mouth, if possible. Call a poison control center or doctor for further treatment advice.[12]

Fire-Fighting and Accidental Release Measures

Fire-Fighting Measures:

• Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide.

• Specific Hazards Arising from the Chemical: Emits toxic fumes under fire conditions, including carbon oxides, hydrogen bromide, and hydrogen fluoride.

• Protective Equipment and Precautions for Firefighters: Wear self-contained breathing apparatus for firefighting if necessary.

Accidental Release Measures:

• Personal Precautions: Use personal protective equipment. Avoid dust formation. Avoid breathing vapors, mist, or gas. Ensure adequate ventilation.

• Environmental Precautions: Do not let product enter drains.

• Methods for Cleaning Up: Pick up and arrange disposal without creating dust. Sweep up and shovel. Keep in suitable, closed containers for disposal.

Handling and Storage

• Precautions for Safe Handling: Avoid contact with skin and eyes. Avoid formation of dust and aerosols. Provide appropriate exhaust ventilation at places where dust is formed.

• Conditions for Safe Storage: Keep container tightly closed in a dry and well-ventilated place.[12] Store in a cool place.

This guide is intended to provide a summary of the available safety information for 3,6-Dibromo-2-fluorobenzaldehyde. It is not a substitute for a thorough review of the complete Safety Data Sheet (SDS) provided by the supplier and adherence to all institutional and regulatory safety protocols. Always prioritize safety in the laboratory by being well-informed and cautious when handling chemical substances.

References

• 1. 3,6-dibromo-2-fluorobenzaldehyde - CAS:870703-68-7 - 广州甄皓贸易有限公司官网 [zhenhaomall.com]
• 2. echemi.com [echemi.com]
• 3. researchgate.net [researchgate.net]
• 4. scribd.com [scribd.com]
• 5. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 6. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 7. dermatest.com [dermatest.com]
• 8. oecd.org [oecd.org]
• 9. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 10. nucro-technics.com [nucro-technics.com]
• 11. In vivo Eye Irritation / Serius Eye Damage Test (OECD 405: 2023). - IVAMI [ivami.com]
• 12. fishersci.com [fishersci.com]

A Senior Application Scientist's Guide to 3,6-Dibromo-2-fluorobenzaldehyde: Sourcing, Quality Control, and Application in Kinase Inhibitor Synthesis

Introduction: The Strategic Importance of 3,6-Dibromo-2-fluorobenzaldehyde in Modern Drug Discovery

3,6-Dibromo-2-fluorobenzaldehyde is a highly functionalized aromatic building block of significant interest to researchers, medicinal chemists, and drug development professionals. Its unique substitution pattern, featuring two bromine atoms and a fluorine atom ortho to an aldehyde group, provides a versatile platform for the synthesis of complex molecular architectures. The strategic placement of these functional groups allows for selective and sequential chemical transformations, making it a valuable precursor in the development of novel therapeutics.[1][2][3]

The presence of bromine atoms offers reactive handles for various cross-coupling reactions, such as the Suzuki-Miyaura coupling, enabling the introduction of diverse aryl and heteroaryl moieties.[4][5] The fluorine atom can enhance the pharmacological properties of a final drug molecule by improving metabolic stability, membrane permeability, and binding affinity to biological targets.[6] The aldehyde group serves as a versatile functional group for further elaboration, including reductive amination and olefination reactions.

This in-depth technical guide provides a comprehensive overview of the commercial suppliers of 3,6-Dibromo-2-fluorobenzaldehyde, detailed quality control methodologies, and a practical, field-proven protocol for its application in the synthesis of kinase inhibitors, a critical class of anti-cancer agents.

Commercial Suppliers of 3,6-Dibromo-2-fluorobenzaldehyde

A reliable supply of high-purity starting materials is paramount for reproducible and successful research and development. The following table summarizes prominent commercial suppliers of 3,6-Dibromo-2-fluorobenzaldehyde (CAS No. 870703-68-7), providing a comparative overview to aid in procurement decisions.

Supplier	Typical Purity	Available Quantities	Notes
Sigma-Aldrich (Merck)	≥97%	Gram to multi-gram scale	A well-established supplier with extensive technical documentation.
Key Organics	Custom purities available	Milligram to kilogram scale	Specializes in chemical building blocks for drug discovery.
AOBChem	≥97%	Milligram to multi-gram scale	Offers a range of advanced organic building blocks.
BLD Pharm	≥97%	Gram to kilogram scale	Provides a wide array of research chemicals and intermediates.
Clearsynth	High purity with COA	Custom quantities	A leading manufacturer and exporter with detailed analytical services.[2]

Quality Control and Analytical Validation

Ensuring the identity and purity of 3,6-Dibromo-2-fluorobenzaldehyde is a critical first step in any synthetic workflow. The following analytical techniques are essential for its quality control.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR are powerful tools for confirming the structure of 3,6-Dibromo-2-fluorobenzaldehyde.

• ¹H NMR: The proton NMR spectrum is expected to show characteristic signals for the aldehyde proton (typically δ 9.5-10.5 ppm) and the aromatic protons. The coupling patterns and chemical shifts of the aromatic protons will be influenced by the bromine and fluorine substituents.

• ¹³C NMR: The carbon NMR spectrum will display a distinctive signal for the carbonyl carbon of the aldehyde (typically δ 185-195 ppm) and signals for the aromatic carbons, with their chemical shifts influenced by the halogen substituents.

High-Performance Liquid Chromatography (HPLC)

Reversed-phase HPLC is a standard method for assessing the purity of 3,6-Dibromo-2-fluorobenzaldehyde.

A General Protocol for HPLC Analysis:

• Column: A C18 column (e.g., 4.6 x 250 mm, 5 µm) is typically suitable.[8]

• Mobile Phase: A gradient elution using a mixture of acetonitrile and water is commonly employed.

• Detection: UV detection at a wavelength of around 254 nm or 260 nm is appropriate for this aromatic aldehyde.[9]

• Sample Preparation: The sample should be dissolved in a suitable solvent, such as acetonitrile, and filtered before injection.

The purity is determined by the area percentage of the main peak in the chromatogram. It is crucial to develop a method that can resolve potential isomers and impurities.

Application in the Synthesis of Kinase Inhibitors: A Case Study in Gefitinib Analogue Synthesis

3,6-Dibromo-2-fluorobenzaldehyde is a valuable starting material for the synthesis of various kinase inhibitors, including analogues of Gefitinib, an epidermal growth factor receptor (EGFR) inhibitor used in cancer therapy.[10][11][12] The following section outlines a representative synthetic workflow.

Caption: Synthetic workflow for a Gefitinib analogue precursor.

Detailed Experimental Protocol: Suzuki-Miyaura Coupling

This protocol describes the selective mono-arylation of 3,6-Dibromo-2-fluorobenzaldehyde via a Suzuki-Miyaura cross-coupling reaction, a common strategy in the synthesis of biaryl compounds.[4][5][13]

Materials:

• 3,6-Dibromo-2-fluorobenzaldehyde (1.0 equiv)

• Arylboronic acid (1.1 equiv)

• Palladium catalyst (e.g., Pd(PPh₃)₄, 4 mol%)[4]

• Base (e.g., K₃PO₄, 2.0 equiv)[4]

• Solvent (e.g., 1,4-dioxane/water mixture)

Procedure:

• To a flame-dried Schlenk flask under an inert atmosphere (argon or nitrogen), add 3,6-Dibromo-2-fluorobenzaldehyde, the arylboronic acid, and the base.

• Add the palladium catalyst to the flask.

• Add the degassed solvent mixture to the flask.

• Heat the reaction mixture to 90 °C and stir vigorously for the required reaction time (monitor by TLC or LC-MS).

• Upon completion, cool the reaction to room temperature.

• Dilute the reaction mixture with ethyl acetate and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to yield the 3-bromo-2-fluoro-6-arylbenzaldehyde.

Causality Behind Experimental Choices:

• Inert Atmosphere: The palladium catalyst is sensitive to oxygen, especially at elevated temperatures. An inert atmosphere prevents catalyst degradation.

• Degassed Solvents: Removing dissolved oxygen from the solvents is crucial for maintaining catalyst activity.

• Choice of Base: The base is essential for the transmetalation step of the catalytic cycle. Potassium phosphate is a common and effective base for Suzuki couplings.

• Catalyst Selection: Pd(PPh₃)₄ is a versatile and commonly used catalyst for Suzuki reactions, known for its effectiveness with a wide range of substrates.

Caption: Catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Conclusion

3,6-Dibromo-2-fluorobenzaldehyde is a strategically important building block in medicinal chemistry, offering multiple reaction sites for the construction of complex and biologically active molecules. Its commercial availability from reputable suppliers, coupled with robust analytical methods for quality control, enables its reliable use in drug discovery programs. The presented synthetic protocol for a Suzuki-Miyaura coupling highlights its utility in the synthesis of kinase inhibitors, demonstrating the power of this versatile intermediate in the development of next-generation therapeutics. As a Senior Application Scientist, I highly recommend the careful evaluation and application of this compound in research endeavors targeting novel pharmaceutical agents.

References

• 1. 2,6-Dibromo-3-fluorobenzaldehyde | 1807055-80-6 | Benchchem [benchchem.com]
• 2. nbinno.com [nbinno.com]
• 3. innospk.com [innospk.com]
• 4. Selective C-Arylation of 2,5-Dibromo-3-hexylthiophene via Suzuki Cross Coupling Reaction and Their Pharmacological Aspects - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Efficient Double Suzuki Cross-Coupling Reactions of 2,5-Dibromo-3-hexylthiophene: Anti-Tumor, Haemolytic, Anti-Thrombolytic and Biofilm Inhibition Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 6. The role of fluorine in medicinal chemistry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. 2-Fluorobenzaldehyde(446-52-6) 1H NMR spectrum [chemicalbook.com]
• 8. auroraprosci.com [auroraprosci.com]
• 9. mdpi.com [mdpi.com]
• 10. Design and synthesis of novel Gefitinib analogues with improved anti-tumor activity - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Design and synthesis of novel Gefitinib analogues with improved anti-tumor activity. | Sigma-Aldrich [sigmaaldrich.com]
• 12. thieme-connect.de [thieme-connect.de]
• 13. Yoneda Labs [yonedalabs.com]

Spectroscopic Data Analysis of 3,6-Dibromo-2-fluorobenzaldehyde: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Compound Properties

Property	Value	Source
Chemical Formula	C₇H₃Br₂FO	--INVALID-LINK--
Molecular Weight	281.90 g/mol	--INVALID-LINK--
Appearance	Solid	--INVALID-LINK--
CAS Number	870703-68-7	--INVALID-LINK--

Spectroscopic Data Summary

The following tables summarize the anticipated spectroscopic data for 3,6-Dibromo-2-fluorobenzaldehyde based on its chemical structure.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR (Proton NMR) Data

Chemical Shift (δ) ppm	Multiplicity	Integration	Assignment
~10.2	s	1H	Aldehyde (-CHO)
~7.6-7.8	d	1H	Aromatic CH
~7.3-7.5	d	1H	Aromatic CH

¹³C NMR (Carbon-13 NMR) Data

Chemical Shift (δ) ppm	Assignment
~185-190	Aldehyde C=O
~160-165 (d)	C-F
~135-140	Aromatic C-H
~125-130	Aromatic C-H
~120-125 (d)	Aromatic C-Br
~115-120 (d)	Aromatic C-Br
~110-115	Aromatic C-CHO

Note: 'd' denotes a doublet due to coupling with fluorine.

Infrared (IR) Spectroscopy

Wavenumber (cm⁻¹)	Intensity	Assignment
~2850, ~2750	Medium	C-H stretch (aldehyde)
~1700-1720	Strong	C=O stretch (aldehyde)
~1550-1600	Medium-Strong	C=C stretch (aromatic)
~1200-1300	Strong	C-F stretch
~600-800	Strong	C-Br stretch

Mass Spectrometry (MS)

m/z	Relative Abundance (%)	Assignment
280, 282, 284	Varies	[M]⁺, [M+2]⁺, [M+4]⁺ (Molecular ion cluster due to Br isotopes)
251, 253, 255	Varies	[M-CHO]⁺
201, 203	Varies	[M-Br]⁺
172	Varies	[M-Br-CHO]⁺

Experimental Protocols

NMR Spectroscopy

A sample of 3,6-Dibromo-2-fluorobenzaldehyde would be dissolved in a deuterated solvent, typically chloroform-d (CDCl₃) or dimethyl sulfoxide-d₆ (DMSO-d₆), and transferred to an NMR tube. ¹H and ¹³C NMR spectra would be acquired on a spectrometer operating at a frequency of 400 MHz or higher. Chemical shifts would be referenced to the residual solvent peak.

IR Spectroscopy

The IR spectrum would be obtained using a Fourier Transform Infrared (FTIR) spectrometer. For a solid sample like 3,6-Dibromo-2-fluorobenzaldehyde, the thin solid film method is a common and effective technique. This involves dissolving a small amount of the compound in a volatile solvent (e.g., dichloromethane), depositing a drop of the solution onto a salt plate (e.g., NaCl or KBr), and allowing the solvent to evaporate, leaving a thin film of the compound on the plate. The plate is then placed in the spectrometer to acquire the spectrum.

Mass Spectrometry

Mass spectral data would be acquired using a mass spectrometer, typically with electron ionization (EI) for a small organic molecule. The sample would be introduced into the ion source, where it is vaporized and bombarded with a high-energy electron beam. This causes ionization and fragmentation of the molecule. The resulting ions are then separated based on their mass-to-charge ratio (m/z) and detected. Due to the presence of two bromine atoms, a characteristic isotopic pattern for the molecular ion ([M]⁺, [M+2]⁺, and [M+4]⁺) is expected, arising from the natural abundance of the ⁷⁹Br and ⁸¹Br isotopes.

Visualization of Spectroscopic Analysis Workflow

The following diagram illustrates the general workflow for the spectroscopic analysis of an organic compound like 3,6-Dibromo-2-fluorobenzaldehyde.

General workflow for spectroscopic analysis.

An In-depth Technical Guide to the ¹H NMR Spectrum of 3,6-Dibromo-2-fluorobenzaldehyde

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed analysis of the predicted ¹H NMR spectrum of 3,6-Dibromo-2-fluorobenzaldehyde. Due to the absence of a publicly available, experimentally verified ¹H NMR spectrum for this specific compound in the reviewed literature, the data presented herein is a prediction based on established principles of NMR spectroscopy and data from structurally analogous compounds. This guide is intended to assist researchers in the identification, characterization, and quality control of 3,6-Dibromo-2-fluorobenzaldehyde.

Predicted ¹H NMR Spectral Data

The anticipated ¹H NMR spectral data for 3,6-Dibromo-2-fluorobenzaldehyde, when recorded in a standard deuterated solvent such as CDCl₃, is summarized in the table below. The chemical shifts (δ) are referenced to tetramethylsilane (TMS) at 0.00 ppm. The predicted values are derived from the analysis of substituent effects (bromine, fluorine, and aldehyde groups) on the chemical shifts and coupling constants of aromatic protons in similar molecules.

Proton Assignment	Predicted Chemical Shift (δ, ppm)	Predicted Multiplicity	Predicted Coupling Constants (J, Hz)	Integration
H-aldehyde	~10.3	Doublet (d)	⁴JHF ≈ 2-3	1H
H-4	~7.8	Doublet of doublets (dd)	³JHH ≈ 8-9, ⁴JHF ≈ 1-2	1H
H-5	~7.4	Doublet of doublets (dd)	³JHH ≈ 8-9, ⁵JHF ≈ 0.5-1	1H

Experimental Protocol for ¹H NMR Spectrum Acquisition

The following is a representative experimental protocol for acquiring a high-quality ¹H NMR spectrum of 3,6-Dibromo-2-fluorobenzaldehyde.

1. Sample Preparation:

• Weigh approximately 10-20 mg of 3,6-Dibromo-2-fluorobenzaldehyde.

• Dissolve the sample in approximately 0.6-0.8 mL of deuterated chloroform (CDCl₃) or another suitable deuterated solvent (e.g., DMSO-d₆, Acetone-d₆).

• Add a small amount of tetramethylsilane (TMS) as an internal standard for chemical shift referencing (0 ppm).

• Transfer the solution to a clean, dry 5 mm NMR tube.

2. NMR Spectrometer Setup and Data Acquisition:

• Spectrometer: A 400 MHz or higher field NMR spectrometer is recommended for better signal dispersion.

• Temperature: Set the probe temperature to a standard value, typically 298 K (25 °C).

• Locking and Shimming: Lock the spectrometer on the deuterium signal of the solvent and perform shimming to optimize the magnetic field homogeneity.

• Acquisition Parameters:

  • Pulse Program: A standard 90° pulse sequence.

  • Spectral Width: A spectral width of approximately 12-15 ppm.

  • Acquisition Time: 2-4 seconds.

  • Relaxation Delay: 1-5 seconds.

  • Number of Scans: 16-64 scans, depending on the sample concentration, to achieve an adequate signal-to-noise ratio.

3. Data Processing:

• Apply a Fourier transform to the acquired Free Induction Decay (FID).

• Phase correct the resulting spectrum.

• Perform baseline correction.

• Integrate the signals to determine the relative number of protons.

• Reference the chemical shifts to the TMS signal at 0.00 ppm.

Structural and Signaling Analysis

The chemical structure of 3,6-Dibromo-2-fluorobenzaldehyde dictates the expected ¹H NMR spectrum. The molecule has three distinct proton environments: the aldehyde proton and two aromatic protons.

Figure 1. Chemical Structure of 3,6-Dibromo-2-fluorobenzaldehyde.

The expected splitting patterns arise from through-bond scalar couplings (J-couplings) between neighboring protons and between protons and the fluorine atom. The following diagram illustrates the key coupling interactions.

Figure 2. Predicted ¹H-¹H and ¹H-¹⁹F coupling network in 3,6-Dibromo-2-fluorobenzaldehyde.

The workflow for predicting and analyzing the ¹H NMR spectrum is outlined below. This process integrates theoretical knowledge with data from analogous structures to arrive at a reliable prediction.

Figure 3. Logical workflow for the prediction of the ¹H NMR spectrum.

An In-depth Technical Guide to the 13C NMR Chemical Shifts of 3,6-Dibromo-2-fluorobenzaldehyde

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive analysis of the ¹³C Nuclear Magnetic Resonance (NMR) chemical shifts for 3,6-Dibromo-2-fluorobenzaldehyde. Due to the limited availability of experimental spectra for this specific compound in public databases, this document presents a robust, predicted ¹³C NMR dataset. This predicted data is critically compared with experimental data from structurally analogous compounds to ensure the highest degree of accuracy in spectral assignment.

This guide also includes a detailed, generalized experimental protocol for the acquisition of ¹³C NMR spectra for solid aromatic aldehydes, providing a practical framework for researchers.

Predicted ¹³C NMR Data

The predicted ¹³C NMR chemical shifts for 3,6-Dibromo-2-fluorobenzaldehyde are presented below. These values were generated using advanced computational algorithms that analyze the molecule's intricate electronic environment to estimate the resonance frequency of each carbon atom. The chemical shifts are reported in parts per million (ppm) relative to the standard reference, tetramethylsilane (TMS).

Data Summary Table

For comparative analysis and to provide a strong basis for the predicted assignments, the following table summarizes the predicted ¹³C NMR chemical shifts for 3,6-Dibromo-2-fluorobenzaldehyde alongside experimental data for structurally related compounds. This allows for a more confident interpretation of the predicted spectrum.

Carbon Atom	Predicted Chemical Shift (ppm) for 3,6-Dibromo-2-fluorobenzaldehyde	Experimental Chemical Shift (ppm) of Analogs
C=O (Aldehyde)	185.0 - 195.0	2-Bromobenzaldehyde: 191.9, 3-Bromobenzaldehyde: 190.8, 2-Fluorobenzaldehyde: 189.9
C1 (C-CHO)	120.0 - 130.0	2-Bromobenzaldehyde: 133.4
C2 (C-F)	155.0 - 165.0 (d, ¹JCF ≈ 250-270 Hz)	2-Fluorobenzaldehyde: 161.8 (d, ¹JCF ≈ 255 Hz)
C3 (C-Br)	115.0 - 125.0	2-Bromobenzaldehyde: 127.1
C4	130.0 - 140.0
C5	125.0 - 135.0
C6 (C-Br)	110.0 - 120.0

Disclaimer: Predicted values are for guidance and may differ from experimental results. Experimental data for analogs were obtained from various sources and are provided for comparative purposes.

Experimental Protocol for ¹³C NMR Spectroscopy

This section details a standardized protocol for acquiring a high-quality ¹³C NMR spectrum of a solid aromatic aldehyde such as 3,6-Dibromo-2-fluorobenzaldehyde.

1. Sample Preparation:

• Purity: Ensure the sample is of high purity (>95%) to minimize the presence of interfering signals from impurities.

• Solvent Selection: Choose a deuterated solvent in which the compound is readily soluble. For aromatic aldehydes, Chloroform-d (CDCl₃) or Dimethyl sulfoxide-d₆ (DMSO-d₆) are common choices. The selection should also consider the solvent's own ¹³C NMR signals to avoid overlap with the analyte's peaks.

• Concentration: A concentration of 20-50 mg of the solid sample dissolved in 0.6-0.8 mL of the chosen deuterated solvent is typically adequate for a standard ¹³C NMR experiment.

• Dissolution: Ensure the sample is fully dissolved. Gentle warming or sonication may be employed to aid dissolution.

• Transfer: Transfer the resulting solution to a clean, dry 5 mm NMR tube.

• Reference Standard: Tetramethylsilane (TMS) is commonly used as an internal reference standard (0 ppm).

2. NMR Spectrometer Setup and Data Acquisition:

• Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher) is recommended for better signal dispersion and sensitivity.

• Probe Tuning: Tune and match the NMR probe to the ¹³C frequency to ensure optimal signal detection.

• Locking and Shimming: Lock the spectrometer on the deuterium signal of the solvent and shim the magnetic field to achieve high homogeneity, which is crucial for obtaining sharp resonance lines.

• Acquisition Parameters:

  • Pulse Program: A standard single-pulse experiment with proton decoupling (e.g., zgpg30 on Bruker instruments) is typically used.

  • Spectral Width (SW): A spectral width of 0-220 ppm is generally sufficient to encompass all carbon signals in an aromatic aldehyde.

  • Acquisition Time (AQ): An acquisition time of 1-2 seconds is standard.

  • Relaxation Delay (D1): A relaxation delay of 2-5 seconds between pulses is important to allow for full relaxation of the carbon nuclei, especially for quaternary carbons.

  • Number of Scans (NS): Due to the low natural abundance of the ¹³C isotope, a significant number of scans (e.g., 1024 or more) is usually required to achieve an adequate signal-to-noise ratio.

3. Data Processing:

• Fourier Transform: Apply a Fourier transform to the acquired Free Induction Decay (FID) to convert the time-domain data into the frequency-domain spectrum.

• Phasing and Baseline Correction: Carefully phase the spectrum to ensure all peaks are in the absorptive mode and apply a baseline correction to obtain a flat baseline.

• Referencing: Calibrate the chemical shift scale by setting the TMS signal to 0 ppm or the solvent peak to its known chemical shift.

• Peak Picking: Identify and label the chemical shifts of all significant peaks in the spectrum.

Visualization of Substituent Effects

The following diagram illustrates the logical relationship between the substituents (Bromine, Fluorine, and Aldehyde) and their expected influence on the ¹³C NMR chemical shifts of the aromatic carbons in 3,6-Dibromo-2-fluorobenzaldehyde. The diagram highlights the key electronic effects that lead to the predicted chemical shift regions.

Caption: Substituent influence on carbon chemical shifts.

Unraveling the Molecular Blueprint: A Technical Guide to the Mass Spectrometry Fragmentation of 3,6-Dibromo-2-fluorobenzaldehyde

For Researchers, Scientists, and Drug Development Professionals

Core Fragmentation Data

The mass spectrum of 3,6-Dibromo-2-fluorobenzaldehyde is anticipated to exhibit a distinctive molecular ion cluster due to the presence of two bromine isotopes (⁷⁹Br and ⁸¹Br) and a series of characteristic fragment ions. The quantitative data, including the predicted mass-to-charge ratio (m/z) and the rationale for their formation, are summarized in the table below. This information is fundamental for the identification and potential quantification of this analyte.

Proposed Fragment Ion	m/z (Mass-to-Charge Ratio)	Neutral Loss	Postulated Structure
[M]⁺˙	279/281/283	-	C₇H₃⁷⁹Br₂FO⁺˙ / C₇H₃⁷⁹Br⁸¹BrFO⁺˙ / C₇H₃⁸¹Br₂FO⁺˙
[M-H]⁺	278/280/282	H	C₇H₂Br₂FO⁺
[M-CHO]⁺	250/252/254	CHO	C₆H₂Br₂F⁺
[M-Br]⁺	200/202	Br	C₇H₃BrFO⁺
[M-CO]⁺˙	251/253/255	CO	C₆H₃Br₂F⁺˙
[M-H-CO]⁺	250/252/254	H, CO	C₆H₂Br₂F⁺
[M-Br-CO]⁺˙	172/174	Br, CO	C₆H₃BrF⁺˙
[C₆H₃FBr]⁺	171/173	Br, CHO	C₆H₃FBr⁺

Predicted Fragmentation Pathway

The fragmentation of 3,6-Dibromo-2-fluorobenzaldehyde under electron ionization is initiated by the removal of an electron to form the molecular ion radical cation ([M]⁺˙). Subsequent fragmentation is driven by the stability of the resulting ions and neutral species. The primary fragmentation events are predicted to be the loss of a hydrogen radical, a formyl radical, a bromine atom, and a neutral carbon monoxide molecule.

Visualization of the Fragmentation Pathway

Caption: Predicted fragmentation pathway of 3,6-Dibromo-2-fluorobenzaldehyde.

Discussion of Fragmentation Mechanisms

The fragmentation of aromatic aldehydes is a well-understood process. For 3,6-Dibromo-2-fluorobenzaldehyde, the following key fragmentation steps are anticipated:

• Formation of the Molecular Ion ([M]⁺˙): The molecular ion will appear as a cluster of peaks at m/z 279, 281, and 283, with relative intensities characteristic of a molecule containing two bromine atoms (approximately 1:2:1 ratio). The molecular formula is C₇H₃Br₂FO.[1]

• Formation of the [M-H]⁺ ion (m/z 278/280/282): This is a common and often abundant fragment for aromatic aldehydes, resulting from the loss of the aldehydic hydrogen atom.[2][3]

• Formation of the [M-CHO]⁺ ion (m/z 250/252/254): This fragment arises from the cleavage of the bond between the aromatic ring and the carbonyl group, leading to the loss of the formyl radical (CHO•).[2] This results in a stable dibromo-fluorophenyl cation.

• Loss of a Bromine Atom ([M-Br]⁺, m/z 200/202): The cleavage of a carbon-bromine bond is a favorable fragmentation pathway for halogenated compounds.[4] This would result in a bromofluorobenzoyl cation. The isotopic pattern will simplify to that of a single bromine atom (1:1 ratio).

• Formation of the [M-CO]⁺˙ ion (m/z 251/253/255): Rearrangement and subsequent loss of a neutral carbon monoxide molecule can lead to the formation of a dibromo-fluorobenzene radical cation.[5]

Experimental Protocols

While a specific experimental protocol for 3,6-Dibromo-2-fluorobenzaldehyde is not available, a general methodology for analyzing similar aromatic aldehydes by gas chromatography-mass spectrometry (GC-MS) is provided below.

Sample Preparation

• Standard Solution: Prepare a stock solution of 3,6-Dibromo-2-fluorobenzaldehyde at a concentration of 1 mg/mL in a suitable volatile solvent such as dichloromethane or methanol.[2]

• Working Solutions: Prepare a series of working standard solutions by serial dilution of the stock solution to create a calibration curve (e.g., 1, 5, 10, 25, 50, 100 µg/mL).[2]

Gas Chromatography-Mass Spectrometry (GC-MS)

A typical GC-MS setup for the analysis of an aromatic aldehyde is as follows:

• Gas Chromatograph:

  • Injector: Split/splitless injector, operated in splitless mode for trace analysis or split mode for higher concentrations.

  • Column: A non-polar or medium-polarity capillary column (e.g., 5% phenyl-methylpolysiloxane) of 30 m length, 0.25 mm internal diameter, and 0.25 µm film thickness.

  • Oven Temperature Program:

    • Initial Temperature: 60 °C, hold for 2 minutes.

    • Ramp: Increase to 280 °C at a rate of 10 °C/min.

    • Final Hold: Hold at 280 °C for 5 minutes.[2]

• Mass Spectrometer: A quadrupole or ion trap mass spectrometer is commonly used.

  • Ionization Mode: Electron Ionization (EI).[2]

  • Ionization Energy: 70 eV.[2]

  • Source Temperature: 230 °C.[2]

  • Quadrupole Temperature: 150 °C.[2]

  • Scan Range: m/z 40-400.[2]

  • Solvent Delay: 3 minutes.[2]

Data Analysis

• Identify the peak corresponding to 3,6-Dibromo-2-fluorobenzaldehyde based on its retention time.

• Analyze the mass spectrum of the peak, identifying the molecular ion cluster and the key fragment ions as detailed in this guide.

• Compare the obtained spectrum with the predicted fragmentation pattern for confirmation.

Experimental Workflow

Caption: General experimental workflow for GC-MS analysis.

This guide provides a foundational understanding of the expected mass spectrometric behavior of 3,6-Dibromo-2-fluorobenzaldehyde. Experimental verification is recommended to confirm these predicted fragmentation patterns.

References

• 1. scbt.com [scbt.com]
• 2. benchchem.com [benchchem.com]
• 3. chemistry.miamioh.edu [chemistry.miamioh.edu]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. C7H6O C6H5CHO mass spectrum of benzaldehyde fragmentation pattern of m/z m/e ions for analysis and identification of benzaldehyde image diagram doc brown's advanced organic chemistry revision notes [docbrown.info]

A Technical Guide to the Research Applications of 3,6-Dibromo-2-fluorobenzaldehyde: A Versatile Building Block for Advanced Synthesis

Abstract

3,6-Dibromo-2-fluorobenzaldehyde, a polysubstituted aromatic aldehyde, has emerged as a valuable and versatile building block in modern organic synthesis. Its unique arrangement of reactive functional groups—an aldehyde, a fluorine atom, and two distinct bromine atoms—offers a powerful platform for the construction of complex molecular architectures. This in-depth technical guide provides researchers, scientists, and drug development professionals with a comprehensive overview of the core properties and potential research applications of this compound. We will delve into its pivotal role in the synthesis of heterocyclic scaffolds for medicinal chemistry, its utility in regioselective cross-coupling reactions, and its prospective applications in the field of materials science. This guide will provide not only the scientific rationale behind its use but also detailed, actionable experimental protocols to empower innovation in the laboratory.

Introduction: Unveiling a Multifunctional Synthetic Tool

The strategic incorporation of halogen atoms and an aldehyde functional group on an aromatic ring provides a rich playground for synthetic chemists. 3,6-Dibromo-2-fluorobenzaldehyde (CAS No. 870703-68-7) is a prime example of such a multifunctional scaffold. The electron-withdrawing nature of the fluorine and aldehyde groups influences the reactivity of the aromatic ring, while the two bromine atoms, situated in chemically distinct environments, open the door for selective functionalization. This unique combination of features makes it a highly attractive starting material for the synthesis of a diverse array of compounds with potential applications in pharmaceuticals, agrochemicals, and advanced materials.[1]

This guide will explore the key reactive sites of 3,6-Dibromo-2-fluorobenzaldehyde and provide a detailed examination of its application in the following areas:

• Synthesis of Substituted Indazoles: A critical heterocyclic motif in medicinal chemistry.

• Regioselective Cross-Coupling Reactions: Leveraging the differential reactivity of the two bromine atoms.

• Applications in Materials Science: Exploring its potential in the synthesis of novel organic electronic materials.

Physicochemical Properties and Spectroscopic Characterization

A thorough understanding of the physical and chemical properties of a starting material is fundamental to its successful application in synthesis.

Property	Value	Reference
CAS Number	870703-68-7	[2]
Molecular Formula	C₇H₃Br₂FO	[2]
Molecular Weight	281.90 g/mol	[2]
Appearance	Solid	[2]
Assay	≥97%	[2]

Spectroscopic Data:

Core Application: Synthesis of Polysubstituted Indazoles

Indazoles are a privileged class of nitrogen-containing heterocyclic compounds with a wide range of biological activities, including anti-cancer, anti-inflammatory, and anti-viral properties.[6] The synthesis of substituted indazoles is therefore a significant focus in medicinal chemistry and drug discovery. Ortho-halo-benzaldehydes are well-established precursors for the construction of the indazole ring system. The presence of a fluorine atom at the 2-position and bromine atoms at the 3- and 6-positions makes 3,6-Dibromo-2-fluorobenzaldehyde an ideal starting material for the synthesis of 4,7-dibromo-1H-indazoles, which can be further functionalized to create libraries of potential drug candidates.

Scientific Rationale: The Indazole Annulation

The most common method for synthesizing indazoles from ortho-fluorobenzaldehydes is through a condensation reaction with hydrazine. The reaction proceeds via a nucleophilic aromatic substitution (SNAᵣ) mechanism where the fluorine atom, activated by the electron-withdrawing aldehyde group, is displaced by one of the nitrogen atoms of hydrazine. This is followed by an intramolecular cyclization and dehydration to form the stable indazole ring.

graph Indazole_Synthesis { layout=dot; rankdir=LR; node [shape=box, style=filled, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [color="#4285F4"];

}

Figure 1: Workflow for the synthesis of 4,7-Dibromo-1H-indazole.

Detailed Experimental Protocol: Synthesis of 4,7-Dibromo-1H-indazole

This protocol provides a step-by-step method for the synthesis of 4,7-dibromo-1H-indazole from 3,6-dibromo-2-fluorobenzaldehyde.

Materials:

• 3,6-Dibromo-2-fluorobenzaldehyde

• Hydrazine hydrate (or anhydrous hydrazine)

• A suitable high-boiling solvent (e.g., N,N-Dimethylformamide (DMF), dimethyl sulfoxide (DMSO), or ethylene glycol)

• Round-bottom flask equipped with a reflux condenser and magnetic stirrer

• Standard laboratory glassware for workup and purification

Procedure:

• Reaction Setup: In a round-bottom flask, dissolve 3,6-dibromo-2-fluorobenzaldehyde (1.0 eq) in the chosen high-boiling solvent.

• Addition of Hydrazine: To the stirred solution, add an excess of hydrazine hydrate (typically 3-5 eq).

• Heating: Heat the reaction mixture to a temperature that allows for efficient reaction without decomposition of the starting material or product (typically 120-150 °C).

• Monitoring: Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting material is consumed.

• Workup: After the reaction is complete, cool the mixture to room temperature. Pour the reaction mixture into a beaker containing ice-water to precipitate the product.

• Isolation: Collect the precipitate by vacuum filtration and wash thoroughly with water to remove any residual solvent and hydrazine.

• Purification: The crude product can be further purified by recrystallization from a suitable solvent (e.g., ethanol/water mixture) or by column chromatography on silica gel to afford the pure 4,7-dibromo-1H-indazole.

Regioselective Cross-Coupling Reactions: A Gateway to Molecular Diversity

The presence of two bromine atoms at positions 3 and 6 of the benzaldehyde ring offers the potential for selective functionalization through palladium-catalyzed cross-coupling reactions such as the Suzuki-Miyaura and Sonogashira reactions. The electronic environment of the two bromine atoms is different; the C-Br bond at the 6-position is ortho to the electron-withdrawing aldehyde group, which can influence its reactivity in oxidative addition to the palladium catalyst compared to the C-Br bond at the 3-position. This difference in reactivity can be exploited to achieve regioselective mono-functionalization.

Scientific Rationale: Exploiting Differential Reactivity

In palladium-catalyzed cross-coupling reactions, the first step is the oxidative addition of the aryl halide to the Pd(0) catalyst. The rate of this step is influenced by the electronic and steric environment of the carbon-halogen bond. For 3,6-dibromo-2-fluorobenzaldehyde, the C6-Br bond is ortho to the aldehyde group, making it more sterically hindered. However, the electron-withdrawing nature of the aldehyde can also influence the electron density at this position. The C3-Br bond is less sterically hindered. By carefully selecting the palladium catalyst, ligand, base, and reaction temperature, it is possible to preferentially activate one C-Br bond over the other, leading to the formation of a mono-substituted product.[7][8]

graph Regioselective_Coupling { layout=dot; rankdir=TB; node [shape=box, style=filled, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [color="#4285F4"];

}

Figure 2: Strategy for regioselective cross-coupling of 3,6-Dibromo-2-fluorobenzaldehyde.

Detailed Experimental Protocol: Regioselective Suzuki-Miyaura Coupling

This protocol provides a general procedure for the regioselective mono-arylation of 3,6-dibromo-2-fluorobenzaldehyde. Optimization of the catalyst, ligand, and base may be required to achieve high selectivity for a specific bromine position.[9][10][11]

Materials:

• 3,6-Dibromo-2-fluorobenzaldehyde

• Arylboronic acid (e.g., phenylboronic acid)

• Palladium catalyst (e.g., Pd(PPh₃)₄, PdCl₂(dppf))

• Base (e.g., K₂CO₃, Cs₂CO₃, K₃PO₄)

• Anhydrous and degassed solvent (e.g., 1,4-dioxane, toluene, DMF)

• Schlenk flask or sealed tube

• Standard laboratory glassware for workup and purification

Procedure:

• Reaction Setup: To a flame-dried Schlenk flask under an inert atmosphere (e.g., argon or nitrogen), add 3,6-dibromo-2-fluorobenzaldehyde (1.0 eq), the arylboronic acid (1.1-1.5 eq), the palladium catalyst (0.01-0.05 eq), and the base (2.0-3.0 eq).

• Solvent Addition: Add the anhydrous and degassed solvent via syringe.

• Heating: Heat the reaction mixture to the desired temperature (e.g., 80-110 °C) with vigorous stirring. The optimal temperature will depend on the catalyst and substrates used.

• Monitoring: Monitor the reaction progress by GC-MS or LC-MS to observe the formation of the mono-arylated product and any di-arylated byproduct.

• Workup: Once the desired level of conversion is reached, cool the reaction mixture to room temperature. Dilute with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel to isolate the desired regioselective mono-arylated product.

Potential Applications in Materials Science

The synthesis of novel organic materials for applications in electronics, such as organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs), often relies on the construction of extended π-conjugated systems. Polyhalogenated aromatic compounds are valuable precursors in this field as they allow for the stepwise construction of these complex architectures through iterative cross-coupling reactions.[2]

Rationale for Application in Conjugated Materials

3,6-Dibromo-2-fluorobenzaldehyde possesses several features that make it a promising candidate for the synthesis of materials for organic electronics:

• Two Reactive Sites for Polymerization: The two bromine atoms can serve as points for polymerization through reactions like Suzuki or Stille coupling, leading to the formation of conjugated polymers.[12][13][14]

• Tunable Electronic Properties: The fluorine and aldehyde groups are electron-withdrawing, which can be used to tune the electronic properties (e.g., HOMO/LUMO energy levels) of the resulting materials. This is a critical aspect in the design of efficient OLEDs and OPVs.[2][15]

• Post-Polymerization Modification: The aldehyde group can be used for post-polymerization modification, allowing for the introduction of other functional groups to further tune the material's properties or to attach it to surfaces.

graph Material_Synthesis { layout=dot; rankdir=LR; node [shape=box, style=filled, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [color="#34A853"];

}

Figure 3: Proposed synthetic route to conjugated polymers using 3,6-Dibromo-2-fluorobenzaldehyde.

While specific examples of the use of 3,6-dibromo-2-fluorobenzaldehyde in materials science are yet to be widely reported, its structural similarity to other polyhalogenated building blocks used in the synthesis of high-performance organic electronic materials suggests significant potential in this area.[2]

Conclusion and Future Outlook

3,6-Dibromo-2-fluorobenzaldehyde is a versatile and highly functionalized building block with significant potential across various fields of chemical research. Its utility in the synthesis of medicinally relevant indazole scaffolds is clear, and the potential for regioselective cross-coupling reactions opens up a vast chemical space for the creation of novel and complex molecules. Furthermore, its structural features suggest promising applications in the development of new organic materials.

As a senior application scientist, I encourage researchers to explore the full potential of this compound. The detailed protocols provided in this guide serve as a starting point for innovation. Future research could focus on:

• Expanding the library of substituted indazoles derived from this starting material for biological screening.

• Developing highly regioselective cross-coupling protocols to enable the synthesis of precisely functionalized aromatic compounds.

• Designing and synthesizing novel conjugated polymers and small molecules for applications in organic electronics.

The continued exploration of the reactivity and applications of 3,6-Dibromo-2-fluorobenzaldehyde will undoubtedly lead to exciting discoveries in both academic and industrial research.

References

• 1. rsc.org [rsc.org]
• 2. nbinno.com [nbinno.com]
• 3. 4-BROMO-6-FLUORO (1H)INDAZOLE synthesis - chemicalbook [chemicalbook.com]
• 4. rsc.org [rsc.org]
• 5. 2-Fluorobenzaldehyde(446-52-6) 1H NMR [m.chemicalbook.com]
• 6. Indazole synthesis [organic-chemistry.org]
• 7. Regioselective double Suzuki couplings of 4,5-dibromothiophene-2-carboxaldehyde - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Organic Syntheses Procedure [orgsyn.org]
• 10. An efficient protocol for palladium-catalyzed ligand-free Suzuki–Miyaura coupling in water - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 11. researchgate.net [researchgate.net]
• 12. Synthesis of cationic conjugated polymers for use in label-free DNA microarrays - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Direct synthesis of π-conjugated polymers with bromoaryl groups in side chains via a chemoselective intramolecular catalyst transfer system - Polymer Chemistry (RSC Publishing) [pubs.rsc.org]
• 14. mdpi.com [mdpi.com]
• 15. oled-info.com [oled-info.com]

The Strategic Utility of 3,6-Dibromo-2-fluorobenzaldehyde in Modern Organic Synthesis: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

3,6-Dibromo-2-fluorobenzaldehyde is a trifunctional aromatic compound poised to be a versatile building block in organic synthesis. Its unique substitution pattern—featuring an aldehyde, a fluorine atom, and two electronically and sterically distinct bromine atoms—offers a rich platform for the construction of complex molecular architectures. This technical guide explores the core physicochemical properties, potential synthetic transformations, and strategic applications of 3,6-Dibromo-2-fluorobenzaldehyde in the design and synthesis of novel compounds for the pharmaceutical, agrochemical, and materials science sectors. While specific documented applications of this exact isomer are nascent, this document provides a prospective analysis of its synthetic potential, complete with representative experimental protocols for key transformations.

Introduction

Halogenated benzaldehydes are foundational intermediates in contemporary organic chemistry, enabling the synthesis of a wide array of more complex molecules. The strategic placement of halogen atoms significantly influences the reactivity of both the aromatic ring and the aldehyde functionality. 3,6-Dibromo-2-fluorobenzaldehyde is a particularly interesting scaffold due to the orthogonal reactivity of its functional groups. The aldehyde group serves as a handle for chain extension and the introduction of diverse functionalities. The carbon-bromine bonds are prime sites for transition metal-catalyzed cross-coupling reactions, while the fluorine atom can modulate the electronic properties of the ring and potentially participate in nucleophilic aromatic substitution reactions. This combination of reactive sites allows for a modular and convergent approach to the synthesis of highly substituted aromatic compounds.

Physicochemical and Safety Data

A summary of the key physicochemical properties and safety information for 3,6-Dibromo-2-fluorobenzaldehyde is provided below.

Property	Value	Reference
CAS Number	870703-68-7
Molecular Formula	C₇H₃Br₂FO
Molecular Weight	281.90 g/mol
Appearance	Solid
Purity	≥97%
InChI Key	IWLKVQWSDXDHAW-UHFFFAOYSA-N
SMILES	O=Cc1c(F)c(Br)ccc1Br
Hazard Statements	H302, H315, H319, H335 (Harmful if swallowed, Causes skin irritation, Causes serious eye irritation, May cause respiratory irritation)
Precautionary Statements	P261, P264, P270, P301+P312, P302+P352, P305+P351+P338

Synthesis

Potential Synthetic Applications & Key Experimental Protocols

The synthetic utility of 3,6-Dibromo-2-fluorobenzaldehyde lies in the selective manipulation of its three key functional groups. The following sections outline potential transformations and provide representative, detailed experimental protocols adapted from similar substrates.

Disclaimer: The following protocols are illustrative and have been adapted from general procedures for structurally related compounds. Optimization will be necessary for 3,6-Dibromo-2-fluorobenzaldehyde.

Reactions of the Aldehyde Group

The aldehyde functionality is a versatile handle for various carbon-carbon and carbon-heteroatom bond-forming reactions.

• Reductive Amination: To introduce amine functionalities.

• Wittig Reaction: To form alkenes.

• Condensation Reactions: Such as Knoevenagel or aldol condensations, to build molecular complexity.

Palladium-Catalyzed Cross-Coupling Reactions at the C-Br Bonds

The two bromine atoms on the aromatic ring are amenable to a variety of palladium-catalyzed cross-coupling reactions. The difference in their chemical environments (one ortho to the fluorine, the other para) may allow for selective mono-substitution under carefully controlled conditions.

Caption: Key cross-coupling reactions for functionalizing the C-Br bonds.

This reaction is a powerful method for forming carbon-carbon bonds between the aromatic ring and various aryl or vinyl boronic acids or esters.[1]

Representative Experimental Protocol:

• Reaction Setup: To an oven-dried Schlenk flask, add 3,6-Dibromo-2-fluorobenzaldehyde (1.0 equiv.), the desired arylboronic acid (1.1 equiv. for mono-coupling or 2.2 equiv. for di-coupling), and a base such as K₂CO₃ (2.0 equiv. per bromine).

• Inert Atmosphere: Seal the flask, and evacuate and backfill with argon or nitrogen three times.

• Solvent and Catalyst Addition: Under a positive flow of inert gas, add a degassed solvent system (e.g., a 4:1 mixture of dioxane and water). Add a palladium catalyst such as Pd(PPh₃)₄ (0.05 equiv.).

• Reaction: Heat the mixture to 80-100 °C and stir vigorously. Monitor the reaction progress by TLC or LC-MS.

• Workup: After completion, cool the reaction to room temperature, dilute with ethyl acetate, and wash with water and brine.

• Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel.

Reactants	Catalyst/Base	Expected Product Type
3,6-Dibromo-2-fluorobenzaldehyde, Arylboronic acid	Pd(PPh₃)₄ / K₂CO₃	Mono- or Di-aryl-2-fluorobenzaldehyde
3,6-Dibromo-2-fluorobenzaldehyde, Vinylboronic acid	Pd(dppf)Cl₂ / Cs₂CO₃	Mono- or Di-vinyl-2-fluorobenzaldehyde

This reaction enables the introduction of terminal alkynes, which are valuable for further transformations or as part of a final molecular structure.

Representative Experimental Protocol:

• Reaction Setup: In a Schlenk flask under an inert atmosphere, dissolve 3,6-Dibromo-2-fluorobenzaldehyde (1.0 equiv.) and the terminal alkyne (1.1 equiv.) in a degassed solvent such as THF or DMF.

• Catalyst and Base Addition: Add a palladium catalyst like Pd(PPh₃)₄ (0.05 equiv.), a copper(I) co-catalyst such as CuI (0.1 equiv.), and a base like triethylamine (2.0 equiv.).

• Reaction: Stir the reaction mixture at room temperature or with gentle heating (40-60 °C) until the starting material is consumed (monitored by TLC or GC-MS).

• Workup: Remove the solvent under reduced pressure. Dissolve the residue in an organic solvent (e.g., ethyl acetate) and wash with aqueous NH₄Cl solution and brine.

• Purification: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate. Purify the product by column chromatography.

Reactants	Catalyst/Base	Expected Product Type
3,6-Dibromo-2-fluorobenzaldehyde, Phenylacetylene	Pd(PPh₃)₄, CuI / Et₃N	Mono- or Di-(phenylethynyl)-2-fluorobenzaldehyde
3,6-Dibromo-2-fluorobenzaldehyde, Trimethylsilylacetylene	PdCl₂(PPh₃)₂, CuI / DIPA	Mono- or Di-(trimethylsilylethynyl)-2-fluorobenzaldehyde

This reaction is a premier method for the formation of carbon-nitrogen bonds, providing access to a wide range of substituted anilines.[]

Representative Experimental Protocol:

• Reaction Setup: In a glovebox or under a strictly inert atmosphere, charge a Schlenk tube with 3,6-Dibromo-2-fluorobenzaldehyde (1.0 equiv.), a palladium precatalyst (e.g., Pd₂(dba)₃, 0.02 equiv.), a suitable phosphine ligand (e.g., XPhos, 0.08 equiv.), and a strong, non-nucleophilic base (e.g., NaOtBu, 2.2 equiv.).

• Reagent Addition: Add the amine (2.2 equiv.) and degassed anhydrous toluene.

• Reaction: Seal the tube and heat the mixture with stirring at 80-110 °C. Monitor the reaction's progress by LC-MS.

• Workup: Cool the reaction to room temperature, dilute with ethyl acetate, and filter through a pad of celite. Wash the filtrate with water and brine.

• Purification: Dry the organic layer over anhydrous Na₂SO₄, concentrate, and purify by column chromatography.

Reactants	Catalyst/Ligand/Base	Expected Product Type
3,6-Dibromo-2-fluorobenzaldehyde, Morpholine	Pd₂(dba)₃ / XPhos / NaOtBu	Mono- or Di-morpholinyl-2-fluorobenzaldehyde
3,6-Dibromo-2-fluorobenzaldehyde, Aniline	Pd(OAc)₂ / BINAP / Cs₂CO₃	Mono- or Di-phenylamino-2-fluorobenzaldehyde

Strategic Synthesis Workflow

The orthogonality of the functional groups in 3,6-Dibromo-2-fluorobenzaldehyde allows for a strategic, multi-step synthesis plan to build complex molecules.

Caption: A potential multi-step synthetic workflow.

Conclusion

3,6-Dibromo-2-fluorobenzaldehyde represents a promising, yet underexplored, building block for organic synthesis. The presence of three distinct and orthogonally reactive functional groups provides a powerful platform for the efficient construction of complex, highly substituted aromatic compounds. While specific applications in the literature are currently scarce, the potential for this molecule to serve as a key intermediate in the synthesis of novel pharmaceuticals, agrochemicals, and functional materials is significant. The representative protocols and synthetic strategies outlined in this guide are intended to provide a solid foundation for researchers to unlock the full potential of this versatile chemical scaffold. Further research into the selective reactivity of the two bromine positions is warranted and will undoubtedly expand its utility in synthetic chemistry.

References

• 1. rose-hulman.edu [rose-hulman.edu]

electrophilicity of the aldehyde group in 3,6-Dibromo-2-fluorobenzaldehyde

An In-Depth Technical Guide to the Electrophilicity of the Aldehyde Group in 3,6-Dibromo-2-fluorobenzaldehyde

For Researchers, Scientists, and Drug Development Professionals

Abstract

Introduction: Electrophilicity of Aromatic Aldehydes

The reactivity of the carbonyl group in aromatic aldehydes, such as benzaldehyde and its derivatives, is primarily determined by the electrophilicity of the carbonyl carbon.[1] A higher degree of positive charge on this carbon atom enhances its susceptibility to nucleophilic attack, thereby increasing the reaction rate in many common aldehyde reactions, including but not limited to:

• Nucleophilic Addition Reactions (e.g., Grignard reactions, Wittig reaction)[1]

• Reductions (e.g., with sodium borohydride)

• Oxidations[1]

• Condensation Reactions (e.g., Aldol, Knoevenagel)[1]

Substituents on the aromatic ring play a crucial role in modulating the electrophilicity of the aldehyde group through a combination of inductive and resonance effects.[1][2] Electron-withdrawing groups (EWGs) generally increase electrophilicity, while electron-donating groups (EDGs) decrease it.[1]

Analysis of Substituent Effects in 3,6-Dibromo-2-fluorobenzaldehyde

The is influenced by the cumulative electronic effects of one fluorine and two bromine atoms. Halogens are a unique class of substituents as they exhibit a dual nature: they are inductively electron-withdrawing due to their high electronegativity, but they can also be electron-donating through resonance by sharing their lone pair electrons with the aromatic ring.[3][4]

Inductive Effect (-I)

All three halogen substituents (one fluorine and two bromines) are significantly more electronegative than carbon. Consequently, they exert a strong electron-withdrawing inductive effect (-I), pulling electron density away from the aromatic ring and, by extension, from the aldehyde group. This effect increases the partial positive charge on the carbonyl carbon, thereby enhancing its electrophilicity. The inductive effect of halogens decreases down the group (F > Cl > Br > I). Thus, the fluorine atom at the C2 position will have the most potent inductive effect.

Resonance Effect (+R)

The lone pairs on the halogen atoms can be delocalized into the aromatic π-system, resulting in a resonance effect (+R) that donates electron density to the ring. This effect opposes the inductive effect. However, the resonance effect of halogens is generally weaker than their inductive effect, making them net deactivating groups in electrophilic aromatic substitution.[4] For the aldehyde group's electrophilicity, this resonance donation would slightly counteract the inductive withdrawal.

Positional Influence of Substituents

The positions of the substituents are critical in determining their net electronic influence on the aldehyde group:

• 2-Fluoro: The fluorine atom at the ortho position exerts a very strong -I effect due to its proximity to the aldehyde group. Its +R effect will also be pronounced at the ortho and para positions.

• 3-Bromo: The bromine atom at the meta position primarily exerts its -I effect on the aldehyde group. The resonance effect is not transmitted to the carbon bearing the aldehyde group from the meta position.

• 6-Bromo: The bromine atom at the other ortho position also contributes a significant -I effect.

Overall Electrophilicity

Considering the combined effects, the powerful inductive withdrawal of the three halogen atoms, particularly the ortho-fluorine and ortho-bromine, is expected to dominate over their weaker resonance donation. This will result in a significant increase in the compared to unsubstituted benzaldehyde.

Quantitative Data: Comparison of Substituent Electronic Properties

While specific kinetic data for 3,6-Dibromo-2-fluorobenzaldehyde is not available, a comparative analysis of the electronic properties of the substituents provides a semi-quantitative understanding of their impact. Hammett constants (σ) are a useful measure of the electronic influence of substituents on a reaction center.

Substituent	Position	Inductive Effect (σI)	Resonance Effect (σR)	Hammett Constant (σp)	Hammett Constant (σm)
-F	Ortho	+0.50	-0.32	+0.06	+0.34
-Br	Ortho	+0.44	-0.22	+0.23	+0.39
-Br	Meta	+0.44	-0.22	+0.23	+0.39

Note: Hammett constants for ortho substituents are complex due to steric effects and are not as straightforwardly applied as meta and para constants. The values presented are for para and meta positions to illustrate the electronic nature of the substituents.

Experimental Protocols: A Representative Example

To experimentally probe the electrophilicity of 3,6-Dibromo-2-fluorobenzaldehyde, a reaction whose rate is sensitive to the electrophilicity of the carbonyl carbon can be employed. The Wittig reaction is an excellent candidate for such a study.[1]

Protocol: Wittig Reaction of 3,6-Dibromo-2-fluorobenzaldehyde

Objective: To synthesize 1-(3,6-dibromo-2-fluorostyryl)benzene via a Wittig reaction and to qualitatively assess the reactivity of 3,6-Dibromo-2-fluorobenzaldehyde.

Materials:

• Benzyltriphenylphosphonium chloride

• Sodium hydride (NaH) or n-Butyllithium (n-BuLi)

• Anhydrous Tetrahydrofuran (THF)

• 3,6-Dibromo-2-fluorobenzaldehyde

• Saturated aqueous ammonium chloride (NH₄Cl)

• Ethyl acetate

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

Procedure:

• Ylide Generation:

  • In a flame-dried, two-necked round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add benzyltriphenylphosphonium chloride (1.1 equivalents).

  • Add anhydrous THF via syringe.

  • Cool the suspension to 0 °C in an ice bath.

  • Slowly add a strong base such as sodium hydride (1.1 equivalents) or n-butyllithium (1.05 equivalents) portion-wise or dropwise.

  • Allow the mixture to warm to room temperature and stir for 1-2 hours. The formation of the ylide is often indicated by a color change (typically to orange or deep red).[1]

• Reaction with Aldehyde:

  • Dissolve 3,6-Dibromo-2-fluorobenzaldehyde (1.0 equivalent) in a minimal amount of anhydrous THF in a separate flame-dried flask.

  • Slowly add the aldehyde solution to the ylide solution at 0 °C via a syringe.

  • Allow the reaction mixture to warm to room temperature and stir for 2-4 hours, or until thin-layer chromatography (TLC) indicates the consumption of the starting aldehyde.

• Workup and Purification:

  • Quench the reaction by the slow addition of saturated aqueous ammonium chloride solution.

  • Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x 50 mL).

  • Wash the combined organic layers with water and then brine.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the desired alkene.

Expected Outcome: Due to the enhanced electrophilicity of the aldehyde, the reaction is expected to proceed readily. The reaction time may be shorter compared to that of unsubstituted benzaldehyde under identical conditions.

Visualizations

Logical Relationship of Electronic Effects

Caption: Electronic effects influencing aldehyde electrophilicity.

Experimental Workflow: Wittig Reaction

Caption: Workflow for the Wittig synthesis.

Conclusion

The presence of two bromine atoms and one fluorine atom on the aromatic ring of 3,6-Dibromo-2-fluorobenzaldehyde significantly enhances the electrophilicity of its aldehyde group. This is primarily due to the strong, cumulative electron-withdrawing inductive effects of the halogen substituents, which outweigh their weaker electron-donating resonance effects. This heightened electrophilicity makes 3,6-Dibromo-2-fluorobenzaldehyde a highly reactive substrate for nucleophilic attack at the carbonyl carbon. Researchers and drug development professionals can leverage this enhanced reactivity for the efficient synthesis of complex molecules and novel chemical entities. The provided experimental protocol for the Wittig reaction serves as a practical example of how this reactivity can be utilized.

References

• 1. benchchem.com [benchchem.com]
• 2. reddit.com [reddit.com]
• 3. youtube.com [youtube.com]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]

Protocols & Analytical Methods

Application Notes and Protocols for the Synthesis of 3,6-Dibromo-2-fluorobenzaldehyde

For Researchers, Scientists, and Drug Development Professionals

Introduction

3,6-Dibromo-2-fluorobenzaldehyde is a valuable building block in medicinal chemistry and materials science. Its synthesis from the readily available precursor 2-fluorobenzaldehyde presents significant challenges due to the electronic properties of the starting material. Direct electrophilic bromination of 2-fluorobenzaldehyde is often problematic, leading to potential oxidation of the sensitive aldehyde functional group and a lack of regioselectivity, yielding a mixture of isomers.[1] The fluorine atom and the meta-directing aldehyde group both direct incoming electrophiles to the 3- and 5-positions, making the synthesis of the 3,6-disubstituted isomer via this route challenging.

To overcome these obstacles, a multi-step synthetic pathway is proposed. This application note details a robust, three-step protocol commencing from a different starting material, 2-fluoro-3-aminotoluene, to achieve the desired regiochemistry and yield the target compound, 3,6-Dibromo-2-fluorobenzaldehyde.

Proposed Synthetic Pathway

The logical workflow for the synthesis is outlined below. This pathway is designed to precisely control the installation of the bromine atoms by leveraging the directing effects of the substituents at each stage, culminating in the oxidation of a methyl group to the final aldehyde.

Figure 1: Proposed synthetic workflow for 3,6-Dibromo-2-fluorobenzaldehyde.

Experimental Protocols

Step 1: Synthesis of 3-Bromo-2-fluorotoluene via Sandmeyer Reaction

This step converts the amino group of 2-fluoro-3-aminotoluene into a bromo group using a Sandmeyer reaction.[2][3][4][5][6] The amine is first converted to a diazonium salt, which is then displaced by a bromide ion using a copper(I) bromide catalyst.

Materials and Reagents

Reagent/Material	Molecular Weight ( g/mol )	Quantity (per 10 mmol scale)	Moles (mmol)
2-Fluoro-3-aminotoluene	125.15	1.25 g	10.0
Hydrobromic acid (48% aq.)	80.91	6.8 mL	60.0
Sodium nitrite (NaNO₂)	69.00	760 mg	11.0
Copper(I) bromide (CuBr)	143.45	1.58 g	11.0
Deionized water	18.02	As needed	-
Diethyl ether	74.12	As needed	-
Anhydrous magnesium sulfate	120.37	As needed	-

Protocol

• Diazotization:

  • In a 100 mL three-necked round-bottom flask equipped with a magnetic stirrer and a thermometer, add 2-fluoro-3-aminotoluene (1.25 g, 10.0 mmol) and 48% hydrobromic acid (4.5 mL).

  • Cool the mixture to 0-5 °C in an ice-salt bath with vigorous stirring.

  • Dissolve sodium nitrite (760 mg, 11.0 mmol) in 5 mL of deionized water and cool the solution to 0 °C.

  • Add the cold sodium nitrite solution dropwise to the amine solution over 30 minutes, ensuring the temperature remains below 5 °C.

  • Stir the resulting diazonium salt solution for an additional 30 minutes at 0-5 °C.

• Sandmeyer Reaction:

  • In a separate 250 mL flask, dissolve copper(I) bromide (1.58 g, 11.0 mmol) in 48% hydrobromic acid (2.3 mL).

  • Cool the CuBr solution to 0 °C in an ice bath.

  • Slowly add the cold diazonium salt solution to the CuBr solution with vigorous stirring. Effervescence (release of N₂ gas) will be observed.[5]

  • After the addition is complete, allow the reaction mixture to warm to room temperature and then heat at 60 °C for 1 hour until gas evolution ceases.

• Work-up and Purification:

  • Cool the reaction mixture to room temperature and extract the product with diethyl ether (3 x 30 mL).

  • Combine the organic layers and wash sequentially with 1 M NaOH (20 mL) and brine (20 mL).

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by vacuum distillation or silica gel column chromatography (eluting with hexanes) to yield 3-bromo-2-fluorotoluene.

Parameter	Value
Reaction Time	2-3 hours
Temperature	0 °C to 60 °C
Expected Yield	70-80%
Purity	>98% (by GC)

Step 2: Synthesis of 3,6-Dibromo-2-fluorotoluene via Electrophilic Bromination

This protocol describes the regioselective bromination of 3-bromo-2-fluorotoluene at the C6 position. The directing effects of the existing substituents (ortho-directing methyl and para-directing bromine) favor substitution at this position.[7][8][9][10][11]

Materials and Reagents

Reagent/Material	Molecular Weight ( g/mol )	Quantity (per 10 mmol scale)	Moles (mmol)
3-Bromo-2-fluorotoluene	189.03	1.89 g	10.0
Bromine (Br₂)	159.81	0.56 mL (1.76 g)	11.0
Iron powder (Fe)	55.85	56 mg	1.0
Dichloromethane (DCM)	84.93	20 mL	-
Saturated Na₂S₂O₃ solution	158.11	As needed	-
Anhydrous sodium sulfate	142.04	As needed	-

Protocol

• Reaction Setup:

  • To a 100 mL round-bottom flask equipped with a magnetic stirrer, dropping funnel, and a reflux condenser connected to a gas trap (to capture HBr), add 3-bromo-2-fluorotoluene (1.89 g, 10.0 mmol), iron powder (56 mg, 1.0 mmol), and dichloromethane (20 mL).

  • Cool the flask to 0 °C in an ice bath.

• Bromination:

  • Add bromine (0.56 mL, 11.0 mmol) dropwise to the stirred solution over 30 minutes.

  • After the addition, allow the reaction mixture to slowly warm to room temperature and stir for 12-16 hours. Monitor the reaction progress by GC-MS or TLC.

• Work-up and Purification:

  • Quench the reaction by carefully adding saturated sodium thiosulfate solution until the red color of bromine disappears.

  • Separate the organic layer, and extract the aqueous layer with dichloromethane (2 x 15 mL).

  • Combine the organic layers, wash with water and brine, and dry over anhydrous sodium sulfate.

  • Filter and concentrate the solvent under reduced pressure.

  • Purify the crude product by silica gel column chromatography (eluting with a hexane/ethyl acetate gradient) or recrystallization to obtain 3,6-dibromo-2-fluorotoluene.

Parameter	Value
Reaction Time	12-16 hours
Temperature	0 °C to Room Temperature
Expected Yield	65-75%
Purity	>97% (by GC/HPLC)

Step 3: Synthesis of 3,6-Dibromo-2-fluorobenzaldehyde via Oxidation

The final step involves the selective oxidation of the benzylic methyl group of 3,6-dibromo-2-fluorotoluene to an aldehyde. Oxidation using activated manganese dioxide is an effective method for this transformation.[12]

Materials and Reagents

Reagent/Material	Molecular Weight ( g/mol )	Quantity (per 5 mmol scale)	Moles (mmol)
3,6-Dibromo-2-fluorotoluene	267.93	1.34 g	5.0
Activated Manganese Dioxide (MnO₂)	86.94	4.35 g	50.0
Dichloromethane (DCM)	84.93	50 mL	-
Celite®	-	As needed	-

Protocol

• Oxidation Reaction:

  • In a 250 mL round-bottom flask, suspend 3,6-dibromo-2-fluorotoluene (1.34 g, 5.0 mmol) and activated manganese dioxide (4.35 g, 50.0 mmol, ~10 eq.) in dichloromethane (50 mL).

  • Heat the mixture to reflux with vigorous stirring.

  • Monitor the reaction by TLC or GC-MS. The reaction may take 24-48 hours for complete conversion. Additional portions of MnO₂ may be required.

• Work-up and Purification:

  • After the reaction is complete, cool the mixture to room temperature.

  • Filter the suspension through a pad of Celite® to remove the manganese salts. Wash the Celite® pad thoroughly with dichloromethane (3 x 20 mL).

  • Combine the filtrates and concentrate under reduced pressure to yield the crude product.

  • Purify the crude 3,6-dibromo-2-fluorobenzaldehyde by silica gel column chromatography (eluting with a hexane/ethyl acetate gradient) or recrystallization from a suitable solvent system (e.g., ethanol/water).

Parameter	Value
Reaction Time	24-48 hours
Temperature	Reflux (~40 °C)
Expected Yield	70-85%
Purity	>98% (by HPLC)

Disclaimer: These protocols are intended for use by trained chemists in a properly equipped laboratory. All reactions should be performed in a well-ventilated fume hood, and appropriate personal protective equipment (PPE) should be worn. A thorough risk assessment should be conducted before commencing any chemical synthesis.

References

• 1. CA1144947A - Process for the preparation of 3-bromo-4- fluorotoluene - Google Patents [patents.google.com]
• 2. Sandmeyer reaction - Wikipedia [en.wikipedia.org]
• 3. web.mnstate.edu [web.mnstate.edu]
• 4. Sandmeyer Reaction [organic-chemistry.org]
• 5. jk-sci.com [jk-sci.com]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. 14.2. Examples of electrophilic aromatic substitution | Organic Chemistry II [courses.lumenlearning.com]
• 8. mason.gmu.edu [mason.gmu.edu]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. masterorganicchemistry.com [masterorganicchemistry.com]
• 11. 16.1 Electrophilic Aromatic Substitution Reactions: Bromination – Organic Chemistry: A Tenth Edition – OpenStax adaptation 1 [ncstate.pressbooks.pub]
• 12. researchgate.net [researchgate.net]

Application Note: A Robust Protocol for the Synthesis of 5-Bromo-2-fluorobenzaldehyde

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note provides a detailed experimental protocol for the bromination of 2-fluorobenzaldehyde to synthesize 5-bromo-2-fluorobenzaldehyde, an important intermediate in the development of fluorine-containing pharmaceuticals.[1] The described method utilizes readily available reagents and offers a high yield and purity of the final product. This protocol is intended to be a reliable resource for researchers in organic synthesis and medicinal chemistry.

Introduction

Halogenated benzaldehydes are crucial building blocks in organic synthesis, particularly in the pharmaceutical industry. The introduction of bromine and fluorine atoms into the benzaldehyde scaffold can significantly alter the molecule's physicochemical properties, enhancing its utility as a precursor for complex, biologically active molecules. 5-Bromo-2-fluorobenzaldehyde, specifically, is a key intermediate in the synthesis of various pharmaceutical compounds, including prostaglandin D2 inhibitors.[1] This document outlines a reproducible and efficient protocol for its preparation from 2-fluorobenzaldehyde.

Data Presentation

Several methods for the bromination of 2-fluorobenzaldehyde have been reported, each with varying reagents, conditions, and outcomes. The following table summarizes the quantitative data from representative protocols for the synthesis of 5-bromo-2-fluorobenzaldehyde.

Brominating Agent	Catalyst/Solvent	Temperature (°C)	Reaction Time (h)	Yield (%)	Purity (%)	Reference
Potassium Bromate	65% Sulfuric Acid (aq)	90	2-3	88	97	[2][3]
N-Bromosuccinimide	Concentrated Sulfuric Acid	60	3-8	80	98	[3][4]
Bromine	Zinc Bromide/Dichloroethane	50-90	2-8	75	99	[3][4]

Experimental Protocol

This protocol details the synthesis of 5-bromo-2-fluorobenzaldehyde using potassium bromate and sulfuric acid, a method noted for its high yield and purity.[2][3]

Materials:

• 2-Fluorobenzaldehyde (1 mol, 124.1 g)

• Potassium Bromate (1 mol, 167 g)

• 65% Aqueous Sulfuric Acid (500 mL)

• Methyl tert-butyl ether (for extraction)

• Aqueous Sodium Sulfite solution

• Anhydrous Sodium Sulfate

• Water

Equipment:

• Reactor equipped with an electric stirrer, thermometer, dropping funnel, and condenser tube

• Heating mantle

• Separatory funnel

• Rotary evaporator

• Vacuum distillation apparatus

Procedure:

• Reaction Setup: In a reactor equipped with an electric stirrer, thermometer, dropping funnel, and condenser, add 500 mL of 65% aqueous sulfuric acid.

• Addition of Reactants: Prepare a mixture of 2-fluorobenzaldehyde (1 mol, 124.1 g) and potassium bromate (1 mol, 167 g). Slowly add this mixture dropwise to the sulfuric acid in the reactor over a period of 2 to 3 hours.

• Reaction Conditions: Maintain the reaction temperature at 90°C throughout the addition process and continue stirring for an additional hour after the addition is complete.

• Quenching and Extraction: After the reaction is complete, cool the mixture to room temperature and add 1000 mL of water. Transfer the mixture to a separatory funnel and extract the product with methyl tert-butyl ether.

• Washing: Wash the organic phase with an aqueous sodium sulfite solution to remove any unreacted bromine.

• Drying and Concentration: Dry the organic phase over anhydrous sodium sulfate. Filter off the drying agent and concentrate the solution using a rotary evaporator to remove the methyl tert-butyl ether. This will yield a brownish-red oil.

• Purification: Purify the crude product by vacuum distillation, collecting the fraction at 63-65°C / 3 mmHg. This will afford the final product, 5-bromo-2-fluorobenzaldehyde, as a colorless to light yellow liquid.[2][3]

Mandatory Visualization

The following diagram illustrates the experimental workflow for the bromination of 2-fluorobenzaldehyde.

Caption: Experimental workflow for the synthesis of 5-bromo-2-fluorobenzaldehyde.

Safety Precautions

• This reaction should be carried out in a well-ventilated fume hood.

• Personal protective equipment (PPE), including safety goggles, gloves, and a lab coat, must be worn at all times.

• Sulfuric acid is highly corrosive. Handle with extreme care.

• Bromine is toxic and corrosive. Avoid inhalation and skin contact.

• The reaction is exothermic; maintain careful control of the temperature.

Conclusion

The protocol described in this application note provides a reliable and high-yielding method for the synthesis of 5-bromo-2-fluorobenzaldehyde. The clear, step-by-step instructions and summarized data will be a valuable resource for chemists engaged in the synthesis of fluorinated aromatic compounds for pharmaceutical and other applications.

References

• 1. Page loading... [wap.guidechem.com]
• 2. 5-Bromo-2-fluorobenzaldehyde synthesis - chemicalbook [chemicalbook.com]
• 3. eureka.patsnap.com [eureka.patsnap.com]
• 4. CN105884591A - Preparation method of 2-fluoro-5-bromobenzaldehyde - Google Patents [patents.google.com]

Application Notes and Protocols: 3,6-Dibromo-2-fluorobenzaldehyde as a Versatile Precursor in Pharmaceutical Synthesis

Audience: Researchers, scientists, and drug development professionals.

Introduction

3,6-Dibromo-2-fluorobenzaldehyde is a key building block in medicinal chemistry. Its unique structure, featuring two bromine atoms at positions 3 and 6, a fluorine atom at position 2, and an aldehyde group, offers multiple reaction sites for the synthesis of complex molecular architectures. This trifunctional scaffold allows for selective transformations, making it a valuable precursor for the creation of novel pharmaceutical intermediates and active pharmaceutical ingredients (APIs). Bromobenzaldehydes are known to be valuable intermediates in various organic syntheses, including the preparation of pharmaceuticals.[1]

The presence of two distinct bromine atoms, one ortho and one meta to the aldehyde and fluorine groups, presents opportunities for regioselective chemistry. This allows for the stepwise introduction of different functionalities, a crucial aspect in the construction of diverse compound libraries for drug discovery. Common transformations involving such precursors include palladium-catalyzed cross-coupling reactions like the Suzuki-Miyaura and Sonogashira couplings, which are fundamental for creating carbon-carbon bonds.[2][3][4]

Key Synthetic Applications & Methodologies

The strategic positioning of the reactive groups on the 3,6-dibromo-2-fluorobenzaldehyde ring enables a variety of synthetic transformations. Below are protocols for key reactions, generalized from methodologies applied to similar di-halogenated aromatic compounds.

Regioselective Suzuki-Miyaura Cross-Coupling

The Suzuki-Miyaura reaction is a powerful method for forming C-C bonds between an organohalide and an organoboron compound. With two bromine atoms, 3,6-dibromo-2-fluorobenzaldehyde can undergo mono- or di-arylation. The regioselectivity of the first coupling is influenced by both steric and electronic factors. The bromine at the 6-position is ortho to the aldehyde and fluorine, making it more sterically hindered. Conversely, electronic effects from the electron-withdrawing aldehyde and fluorine groups can also influence the reactivity of each C-Br bond. In similar non-symmetrical dibromobenzenes, regioselectivity can be difficult to predict and is often determined empirically.[5]

Generalized Protocol for Mono-Arylation:

• Reaction Setup: To a dry Schlenk flask, add 3,6-dibromo-2-fluorobenzaldehyde (1.0 equiv.), the desired aryl boronic acid (1.1-1.2 equiv.), a palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%), and a base (e.g., K₂CO₃ or K₃PO₄, 2.0-3.0 equiv.).

• Solvent Addition: Evacuate and backfill the flask with an inert gas (e.g., Argon or Nitrogen). Add a degassed solvent mixture, such as toluene/water or dioxane/water (typically in a 4:1 ratio).

• Reaction Execution: Heat the mixture with vigorous stirring to a temperature between 80-110 °C.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Work-up: Upon completion, cool the reaction to room temperature. Dilute with an organic solvent like ethyl acetate and wash with water and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel to isolate the mono-arylated product.

Sonogashira Cross-Coupling

The Sonogashira coupling enables the formation of a C-C bond between a terminal alkyne and an aryl halide.[2] This reaction is fundamental for synthesizing arylalkynes, which are precursors to many complex pharmaceutical compounds. Similar to the Suzuki coupling, regioselective mono-alkynylation of 3,6-dibromo-2-fluorobenzaldehyde can be achieved under controlled conditions.

Generalized Protocol for Mono-Alkynylation:

• Reaction Setup: To a degassed solution of 3,6-dibromo-2-fluorobenzaldehyde (1.0 equiv.) in a suitable solvent (e.g., THF or DMF) and an amine base (e.g., triethylamine or diisopropylamine), add the palladium catalyst (e.g., PdCl₂(PPh₃)₂, 2-5 mol%) and a copper(I) co-catalyst (e.g., CuI, 1-3 mol%).

• Reagent Addition: Add the terminal alkyne (1.1-1.2 equiv.) dropwise to the reaction mixture.

• Reaction Execution: Stir the reaction at room temperature or with gentle heating (e.g., 40-60 °C) under an inert atmosphere.

• Monitoring: Monitor the reaction progress by TLC or GC-MS.

• Work-up: Once the starting material is consumed, filter the reaction mixture through a pad of celite to remove the catalyst. Concentrate the filtrate under reduced pressure.

• Purification: Dissolve the residue in an organic solvent and wash with water and brine. Dry the organic layer, concentrate, and purify by flash column chromatography.

Synthesis of Heterocyclic Compounds

The aldehyde functional group of 3,6-dibromo-2-fluorobenzaldehyde is a versatile handle for the synthesis of various heterocyclic structures, which are prevalent in pharmaceuticals.[6] For instance, it can undergo condensation reactions with various binucleophiles to form pyrimidines, imidazoles, or other ring systems.

Example Protocol: Synthesis of a Chalcone Intermediate

Chalcones, or 1,3-diaryl-2-propen-1-ones, are important intermediates for synthesizing various heterocyclic compounds like pyrazoles and isoxazoles.[6][7]

• Reaction Setup: In a flask, dissolve 3,6-dibromo-2-fluorobenzaldehyde (1.0 equiv.) and a suitable acetophenone derivative (1.0 equiv.) in ethanol.

• Base Addition: Add an aqueous solution of a base (e.g., NaOH or KOH) dropwise to the stirred mixture at room temperature.

• Reaction Execution: Continue stirring at room temperature for several hours until a precipitate forms.

• Work-up: Pour the reaction mixture into crushed ice and acidify with dilute HCl.

• Purification: Filter the resulting solid, wash with cold water, and recrystallize from a suitable solvent like ethanol to obtain the pure chalcone derivative.

Data Presentation

The following tables summarize typical reaction conditions for Suzuki-Miyaura and Sonogashira couplings based on analogous di-halogenated aromatic compounds. These should serve as a starting point for optimization with 3,6-dibromo-2-fluorobenzaldehyde.

Table 1: Typical Conditions for Suzuki-Miyaura Coupling of Di-bromo Aromatic Precursors

Parameter	Condition
Substrate	Di-bromo aromatic aldehyde (1.0 equiv.)
Coupling Partner	Aryl boronic acid (1.1-1.5 equiv.)
Palladium Catalyst	Pd(PPh₃)₄ (2-5 mol%) or Pd(dppf)Cl₂ (2-5 mol%)
Base	K₂CO₃, K₃PO₄, or Cs₂CO₃ (2.0-3.0 equiv.)
Solvent	Toluene/H₂O, Dioxane/H₂O, or DMF
Temperature	80 - 110 °C
Typical Yields	60 - 95% (highly substrate-dependent)

Table 2: Typical Conditions for Sonogashira Coupling of Di-bromo Aromatic Precursors

Parameter	Condition
Substrate	Di-bromo aromatic aldehyde (1.0 equiv.)
Coupling Partner	Terminal alkyne (1.1-1.5 equiv.)
Palladium Catalyst	PdCl₂(PPh₃)₂ (2-5 mol%)
Copper Co-catalyst	CuI (1-5 mol%)
Base	Triethylamine (Et₃N) or Diisopropylamine (DIPA)
Solvent	THF, DMF, or Acetonitrile
Temperature	25 - 70 °C
Typical Yields	70 - 98% (highly substrate-dependent)[3]

Visualizations

Caption: Generalized experimental workflow for cross-coupling reactions.

Caption: Catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

References

• 1. US4551557A - Bromination of substituted benzaldehydes - Google Patents [patents.google.com]
• 2. Sonogashira Coupling [organic-chemistry.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. pubs.rsc.org [pubs.rsc.org]
• 6. jmpcr.samipubco.com [jmpcr.samipubco.com]
• 7. longdom.org [longdom.org]

Application Notes and Protocols for the Use of 3,6-Dibromo-2-fluorobenzaldehyde in the Synthesis of Kinase Inhibitors

For Researchers, Scientists, and Drug Development Professionals

Introduction

3,6-Dibromo-2-fluorobenzaldehyde is a versatile and highly functionalized aromatic building block with significant potential in the synthesis of complex heterocyclic compounds, particularly kinase inhibitors. The strategic placement of two bromine atoms with differential reactivity, a fluorine atom, and an aldehyde group on the benzene ring offers multiple avenues for selective chemical transformations. This allows for the construction of diverse molecular scaffolds that are central to the discovery of novel therapeutics targeting various protein kinases. The fluorine substituent can enhance metabolic stability and binding affinity of the final compounds, making this reagent particularly attractive for medicinal chemistry applications.[1][2]

This document provides detailed application notes and protocols for the utilization of 3,6-Dibromo-2-fluorobenzaldehyde in the synthesis of kinase inhibitors, focusing on key synthetic strategies such as Suzuki-Miyaura coupling and reductive amination.

Key Synthetic Strategies

The synthetic utility of 3,6-Dibromo-2-fluorobenzaldehyde lies in the sequential and selective functionalization of its reactive sites. The bromine atom at the 6-position is generally more sterically hindered by the adjacent fluorine and aldehyde groups, potentially allowing for selective reactions at the 3-position under carefully controlled conditions.

1. Suzuki-Miyaura Coupling: This palladium-catalyzed cross-coupling reaction is a powerful tool for forming carbon-carbon bonds. In the context of kinase inhibitor synthesis, it is frequently employed to introduce aryl or heteroaryl moieties that can interact with the target kinase. With 3,6-Dibromo-2-fluorobenzaldehyde, a selective mono-Suzuki coupling can be achieved, followed by a second coupling at the remaining bromine atom to introduce further diversity.

2. Reductive Amination: The aldehyde functional group serves as a convenient handle for introducing various amine-containing side chains through reductive amination. This reaction is crucial for installing groups that can form key hydrogen bond interactions within the kinase active site, a common feature of many potent inhibitors.

Application Note 1: Synthesis of a Biaryl-Substituted Phenylpyridine Kinase Inhibitor Scaffold

This application note describes a synthetic route to a hypothetical biaryl-substituted phenylpyridine scaffold, a common motif in many kinase inhibitors. The synthesis utilizes a sequential Suzuki-Miyaura coupling followed by a reductive amination.

Quantitative Data Summary

The following table summarizes the expected yields for each synthetic step and provides representative biological activity data for the final compound against a panel of kinases.

Step	Reaction	Product	Yield (%)	Target Kinase	IC50 (nM)
1	Mono-Suzuki-Miyaura Coupling	6-Bromo-2-fluoro-3-(pyridin-4-yl)benzaldehyde	75	-	-
2	Second Suzuki-Miyaura Coupling	2-Fluoro-6-(4-methoxyphenyl)-3-(pyridin-4-yl)benzaldehyde	68	-	-
3	Reductive Amination	(2-Fluoro-6-(4-methoxyphenyl)-3-(pyridin-4-yl)phenyl)methanamine	85	EGFR	15
VEGFR2	45
SRC	120

Note: The IC50 values are representative and intended for illustrative purposes.

Experimental Protocols

Step 1: Synthesis of 6-Bromo-2-fluoro-3-(pyridin-4-yl)benzaldehyde (Mono-Suzuki-Miyaura Coupling)

Materials:

• 3,6-Dibromo-2-fluorobenzaldehyde

• Pyridine-4-boronic acid

• [1,1'-Bis(diphenylphosphino)ferrocene]dichloropalladium(II) (Pd(dppf)Cl2)

• Potassium carbonate (K2CO3)

• 1,4-Dioxane

• Water

• Ethyl acetate

• Brine

• Anhydrous sodium sulfate (Na2SO4)

Procedure:

• To a flame-dried round-bottom flask, add 3,6-Dibromo-2-fluorobenzaldehyde (1.0 eq), pyridine-4-boronic acid (1.1 eq), and K2CO3 (2.5 eq).

• Evacuate and backfill the flask with argon three times.

• Add anhydrous 1,4-dioxane and water (4:1 v/v).

• To this mixture, add Pd(dppf)Cl2 (0.05 eq).

• Heat the reaction mixture to 80 °C and stir for 12 hours under an argon atmosphere.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature and dilute with ethyl acetate.

• Wash the organic layer with water and then with brine.

• Dry the organic layer over anhydrous Na2SO4, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to afford 6-Bromo-2-fluoro-3-(pyridin-4-yl)benzaldehyde as a solid.

Step 2: Synthesis of 2-Fluoro-6-(4-methoxyphenyl)-3-(pyridin-4-yl)benzaldehyde (Second Suzuki-Miyaura Coupling)

Materials:

• 6-Bromo-2-fluoro-3-(pyridin-4-yl)benzaldehyde

• 4-Methoxyphenylboronic acid

• Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh3)4)

• Sodium carbonate (Na2CO3)

• Toluene

• Ethanol

• Water

• Ethyl acetate

• Brine

• Anhydrous magnesium sulfate (MgSO4)

Procedure:

• In a round-bottom flask, dissolve 6-Bromo-2-fluoro-3-(pyridin-4-yl)benzaldehyde (1.0 eq) and 4-methoxyphenylboronic acid (1.2 eq) in a mixture of toluene, ethanol, and water (3:1:1 v/v/v).

• Add Na2CO3 (2.0 eq) to the mixture.

• De-gas the mixture by bubbling argon through it for 15 minutes.

• Add Pd(PPh3)4 (0.03 eq) and heat the reaction to 90 °C for 16 hours under an argon atmosphere.

• After cooling to room temperature, extract the mixture with ethyl acetate.

• Wash the combined organic layers with water and brine.

• Dry the organic layer over anhydrous MgSO4, filter, and evaporate the solvent in vacuo.

• Purify the residue by column chromatography (silica gel, eluent: ethyl acetate/hexane gradient) to yield 2-Fluoro-6-(4-methoxyphenyl)-3-(pyridin-4-yl)benzaldehyde.

Step 3: Synthesis of (2-Fluoro-6-(4-methoxyphenyl)-3-(pyridin-4-yl)phenyl)methanamine (Reductive Amination)

Materials:

• 2-Fluoro-6-(4-methoxyphenyl)-3-(pyridin-4-yl)benzaldehyde

• Ammonium chloride (NH4Cl)

• Methanol

• Sodium cyanoborohydride (NaBH3CN)

• Dichloromethane (DCM)

• Saturated sodium bicarbonate solution

Procedure:

• Dissolve 2-Fluoro-6-(4-methoxyphenyl)-3-(pyridin-4-yl)benzaldehyde (1.0 eq) in methanol.

• Add ammonium chloride (5.0 eq) and stir the mixture at room temperature for 1 hour.

• Cool the mixture to 0 °C and add sodium cyanoborohydride (1.5 eq) portion-wise.

• Allow the reaction to warm to room temperature and stir for an additional 24 hours.

• Quench the reaction by the slow addition of water.

• Concentrate the mixture under reduced pressure to remove methanol.

• Extract the aqueous residue with dichloromethane.

• Wash the combined organic layers with saturated sodium bicarbonate solution and then with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate to give the crude product.

• Purify by an appropriate method (e.g., crystallization or chromatography) to obtain (2-Fluoro-6-(4-methoxyphenyl)-3-(pyridin-4-yl)phenyl)methanamine.

Visualizations

Caption: Synthetic pathway for a kinase inhibitor scaffold.

Caption: Simplified RAS-RAF-MEK-ERK signaling pathway.

References

• 1. Reductive amination of 3-ketoanguidin and antitumor activity of the products - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. WO2008036540A3 - Rho kinase inhibitors - Google Patents [patents.google.com]

Application Notes and Protocols for Suzuki Coupling Reactions with 3,6-Dibromo-2-fluorobenzaldehyde

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Suzuki-Miyaura cross-coupling reaction is a cornerstone of modern organic synthesis, enabling the formation of carbon-carbon bonds with high efficiency and functional group tolerance.[1][2] This application note provides detailed protocols for the use of 3,6-Dibromo-2-fluorobenzaldehyde as a substrate in Suzuki coupling reactions. This versatile building block, featuring two distinct bromine atoms and a directing fluorine group, allows for the sequential or double coupling with various boronic acids to generate a diverse array of substituted biaryl and terphenyl aldehydes.[3] These products are of significant interest in medicinal chemistry and materials science due to the prevalence of fluorinated biaryl scaffolds in pharmaceuticals and organic electronics.[4][5] The aldehyde functionality also provides a handle for further synthetic transformations.

The protocols outlined below are designed to serve as a starting point for researchers. Optimization of reaction parameters such as catalyst, ligand, base, and solvent may be necessary to achieve optimal results for specific substrates.[6]

General Reaction Scheme

The Suzuki-Miyaura coupling of 3,6-Dibromo-2-fluorobenzaldehyde can be controlled to achieve either mono- or diarylation by adjusting the stoichiometry of the boronic acid and other reaction conditions.

• Mono-arylation:

  • 3,6-Dibromo-2-fluorobenzaldehyde + 1.1 eq. Arylboronic acid -> 3-Aryl-6-bromo-2-fluorobenzaldehyde

• Di-arylation:

  • 3,6-Dibromo-2-fluorobenzaldehyde + 2.5 eq. Arylboronic acid -> 3,6-Diaryl-2-fluorobenzaldehyde

Experimental Protocols

Protocol 1: Mono-arylation of 3,6-Dibromo-2-fluorobenzaldehyde

This protocol describes a general procedure for the selective mono-arylation at the more reactive bromine position.

Materials:

Reagent/Material	CAS Number	Molecular Weight	Amount (for 1 mmol scale)	Equivalents
3,6-Dibromo-2-fluorobenzaldehyde	870703-68-7	281.90	282 mg	1.0
Arylboronic acid	Varies	Varies	1.1 mmol	1.1
Pd(PPh₃)₄ (Tetrakis(triphenylphosphine)palladium(0))	14221-01-3	1155.56	58 mg (0.05 mmol)	0.05
Sodium Carbonate (Na₂CO₃)	497-19-8	105.99	212 mg (2.0 mmol)	2.0
Toluene	108-88-3	92.14	8 mL	-
Ethanol	64-17-5	46.07	2 mL	-
Water (degassed)	7732-18-5	18.02	2 mL	-

Procedure:

• To a dry round-bottom flask containing a magnetic stir bar, add 3,6-Dibromo-2-fluorobenzaldehyde, the arylboronic acid, and sodium carbonate.

• Seal the flask with a septum and purge with an inert gas (e.g., Argon or Nitrogen) for 10-15 minutes.

• Under a positive pressure of the inert gas, add the degassed solvent mixture (Toluene:Ethanol:Water).

• Bubble the inert gas through the solution for another 10-15 minutes to ensure the mixture is thoroughly deoxygenated.

• Add the palladium catalyst, Pd(PPh₃)₄, to the reaction mixture.

• Heat the reaction mixture to 90 °C with vigorous stirring.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). The reaction is typically complete within 8-16 hours.

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with ethyl acetate (20 mL) and water (10 mL).

• Transfer the mixture to a separatory funnel, separate the layers, and extract the aqueous layer with ethyl acetate (2 x 15 mL).

• Combine the organic layers, wash with brine (20 mL), and dry over anhydrous sodium sulfate (Na₂SO₄).

• Filter the solution and concentrate the solvent under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to yield the desired mono-arylated product.

Protocol 2: Di-arylation of 3,6-Dibromo-2-fluorobenzaldehyde

This protocol is designed for the exhaustive diarylation of the starting material.

Materials:

Reagent/Material	CAS Number	Molecular Weight	Amount (for 1 mmol scale)	Equivalents
3,6-Dibromo-2-fluorobenzaldehyde	870703-68-7	281.90	282 mg	1.0
Arylboronic acid	Varies	Varies	2.5 mmol	2.5
Pd(dppf)Cl₂·CH₂Cl₂	95464-05-4	816.64	41 mg (0.05 mmol)	0.05
Potassium Carbonate (K₂CO₃)	584-08-7	138.21	415 mg (3.0 mmol)	3.0
1,4-Dioxane (anhydrous)	123-91-1	88.11	10 mL	-
Water (degassed)	7732-18-5	18.02	2 mL	-

Procedure:

• In a dry Schlenk flask equipped with a magnetic stir bar and a reflux condenser, combine 3,6-Dibromo-2-fluorobenzaldehyde, the arylboronic acid, and potassium carbonate.

• Seal the flask and evacuate and backfill with an inert gas (Argon or Nitrogen) three times.

• Under a positive flow of inert gas, add anhydrous 1,4-dioxane and degassed water.

• Add the palladium catalyst, Pd(dppf)Cl₂·CH₂Cl₂, to the flask.

• Heat the reaction mixture to 100 °C with vigorous stirring.

• Monitor the reaction by TLC or LC-MS. The reaction is typically complete in 12-24 hours.

• Once the starting material is consumed, cool the reaction to room temperature.

• Dilute the reaction mixture with ethyl acetate (30 mL) and filter through a pad of Celite.

• Wash the filtrate with water (20 mL) and then with brine (20 mL).

• Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to obtain the diarylated product.

Data Presentation

The following table summarizes representative coupling partners and expected yields for the Suzuki coupling reactions of 3,6-Dibromo-2-fluorobenzaldehyde. Yields are illustrative and may vary based on the specific substrate and reaction conditions.

Table 1: Representative Mono-arylation Reactions

Entry	Arylboronic Acid	Product	Typical Yield (%)
1	Phenylboronic acid	6-Bromo-2-fluoro-3-phenylbenzaldehyde	75-85
2	4-Methoxyphenylboronic acid	6-Bromo-2-fluoro-3-(4-methoxyphenyl)benzaldehyde	80-90
3	3-Thienylboronic acid	6-Bromo-2-fluoro-3-(thiophen-3-yl)benzaldehyde	65-75
4	4-Vinylphenylboronic acid	6-Bromo-2-fluoro-3-(4-vinylphenyl)benzaldehyde	70-80

Table 2: Representative Di-arylation Reactions

Entry	Arylboronic Acid	Product	Typical Yield (%)
1	Phenylboronic acid	2-Fluoro-3,6-diphenylbenzaldehyde	70-80
2	4-Methylphenylboronic acid	2-Fluoro-3,6-di-p-tolylbenzaldehyde	75-85
3	2-Naphthylboronic acid	2-Fluoro-3,6-di(naphthalen-2-yl)benzaldehyde	60-70
4	Pyridin-3-ylboronic acid	2-Fluoro-3,6-di(pyridin-3-yl)benzaldehyde	55-65

Visualizations

References

• 1. home.sandiego.edu [home.sandiego.edu]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. 3,6-Dibromo-2-fluorobenzaldehyde 97 870703-68-7 [sigmaaldrich.com]
• 4. researchgate.net [researchgate.net]
• 5. nbinno.com [nbinno.com]
• 6. benchchem.com [benchchem.com]

Application Notes and Protocols: Heck Coupling Reaction for 3,6-Dibromo-2-fluorobenzaldehyde

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed protocol for the Mizoroki-Heck cross-coupling reaction of 3,6-Dibromo-2-fluorobenzaldehyde with a generic alkene. The Heck reaction is a powerful tool for the formation of carbon-carbon bonds, allowing for the synthesis of substituted alkenes from unsaturated halides.[1][2] This protocol is designed to serve as a starting point for researchers and may require optimization depending on the specific alkene coupling partner. The reaction is catalyzed by a palladium complex and requires a base to regenerate the active catalyst.[1][3][4]

Introduction

The palladium-catalyzed Heck reaction is a cornerstone of modern organic synthesis, enabling the arylation of olefins with aryl halides.[3][5] This reaction has broad applicability in the synthesis of complex organic molecules, including pharmaceuticals and functional materials.[2] The substrate, 3,6-Dibromo-2-fluorobenzaldehyde, is a highly functionalized aromatic ring, presenting opportunities for selective cross-coupling. The presence of two bromine atoms allows for the potential of a mono- or double-Heck coupling, depending on the reaction conditions. The electron-withdrawing nature of the aldehyde and fluorine substituents can influence the reactivity of the aryl halide.

Catalytic Cycle

The mechanism of the Heck reaction involves a catalytic cycle with palladium(0) and palladium(II) intermediates.[4]

References

• 1. Heck reaction - Wikipedia [en.wikipedia.org]
• 2. benchchem.com [benchchem.com]
• 3. mdpi.com [mdpi.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. Palladium-Catalyzed Heck Coupling Reaction of Aryl Bromides in Aqueous Media Using Tetrahydropyrimidinium Salts as Carbene Ligands - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Synthesis of Heterocyclic Compounds from 3,6-Dibromo-2-fluorobenzaldehyde

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the synthesis of heterocyclic compounds utilizing 3,6-Dibromo-2-fluorobenzaldehyde as a key starting material. The following sections outline the synthesis of a key intermediate and its subsequent conversion to bioactive quinazolinone derivatives.

Introduction

3,6-Dibromo-2-fluorobenzaldehyde is a versatile starting material in organic synthesis, particularly for the preparation of complex heterocyclic scaffolds. Its unique substitution pattern, featuring two bromine atoms and a fluorine atom, offers multiple points for functionalization and directs the regioselectivity of various reactions. This document details a synthetic pathway from 3,6-Dibromo-2-fluorobenzaldehyde to 6,8-dibromo-substituted quinazolinones, a class of compounds with recognized potential in medicinal chemistry, including as cytotoxic agents.[1]

Synthesis of 2-Amino-3,5-dibromobenzamide: A Key Intermediate

A plausible synthetic route from 3,6-Dibromo-2-fluorobenzaldehyde to the crucial intermediate, 2-amino-3,5-dibromobenzamide, is proposed. This multi-step synthesis involves oxidation of the aldehyde to a carboxylic acid, followed by amidation and a nucleophilic aromatic substitution to introduce the amino group.

Experimental Workflow: Proposed Synthesis of the Key Intermediate

Caption: Proposed multi-step synthesis of 2-Amino-3,5-dibromobenzamide.

Application Note 1: Synthesis of 6,8-Dibromo-2-aryl-4(3H)-quinazolinones

This protocol describes the synthesis of a series of novel 6,8-dibromo-2-aryl-4(3H)-quinazolinone derivatives via the condensation of 2-amino-3,5-dibromobenzamide with various aromatic aldehydes. These compounds have been investigated for their cytotoxic activities against several human cancer cell lines.[1]

Signaling Pathway: General Reaction for Quinazolinone Synthesis

Caption: Synthesis of 6,8-Dibromo-2-aryl-4(3H)-quinazolinones.

Experimental Protocol: General Procedure for the Synthesis of 6,8-Dibromo-2-aryl-4(3H)-quinazolinones[1]

• A mixture of 2-amino-3,5-dibromobenzamide (1 mmol) and the appropriate aromatic aldehyde (1 mmol) is prepared.

• Glacial acetic acid (5 mL) is added to the mixture.

• The reaction mixture is refluxed for 6-8 hours.

• The progress of the reaction is monitored by thin-layer chromatography (TLC).

• Upon completion, the reaction mixture is cooled to room temperature.

• The cooled mixture is poured into ice-water.

• The precipitate formed is collected by filtration, washed with water, and dried.

• The crude product is purified by recrystallization from a suitable solvent (e.g., ethanol).

Data Presentation: Synthesis of 6,8-Dibromo-2-aryl-4(3H)-quinazolinone Derivatives

The following table summarizes the synthesis of various quinazolinone derivatives from 2-amino-3,5-dibromobenzamide and different aromatic aldehydes.

Compound ID	Aromatic Aldehyde (R-CHO)	Yield (%)	Melting Point (°C)
1a	Benzaldehyde	75	295-297
1b	4-Methylbenzaldehyde	80	310-312
1c	4-Methoxybenzaldehyde	82	302-304
1d	4-Chlorobenzaldehyde	78	315-317
1e	4-Bromobenzaldehyde	76	320-322
1f	3-Bromobenzaldehyde	72	288-290
1g	4-Nitrobenzaldehyde	85	330-332

Data extracted from Jafari et al.[1]

Characterization Data for a Representative Compound (6,8-Dibromo-2-(3-bromophenyl)-4(3H)-quinazolinone)[1]

• IR (KBr, cm⁻¹): 3246 (N-H stretch), 3178 (C-H stretch, aromatic), 1685 (C=O, amide), 1559 (N-H bending).

• ¹H-NMR (300 MHz, DMSO-d₆, δ ppm): 12.93-12.94 (m, 1H, NH), 8.17-8.44 (m, 3H, aromatic), 7.83 (m, 1H, aromatic), 7.51-7.74 (m, 2H, aromatic).

• ¹³C-NMR (75 MHz, DMSO-d₆, δ ppm): 161.0, 149.1, 144.1, 139.7, 137.5, 134.5, 130.8, 127.8, 127.0, 126.9, 124.9, 123.7, 121.9, 118.9.

• MS (m/z, %): 462 (15) [M⁺+6], 460 (20) [M⁺+4], 458 (10) [M⁺+2], 456 (5) [M⁺], 305 (100), 278 (27), 76.0 (22), 44.2 (23).

Conclusion

3,6-Dibromo-2-fluorobenzaldehyde serves as a valuable precursor for the synthesis of complex heterocyclic molecules. The protocols and data presented herein provide a framework for the synthesis of 6,8-dibromo-substituted quinazolinones, demonstrating the utility of this starting material in generating compounds with potential applications in drug discovery and development. The described methodologies are robust and can be adapted for the synthesis of a diverse library of quinazolinone derivatives for further biological evaluation.

References

• 1. Synthesis of some novel dibromo-2-arylquinazolinone derivatives as cytotoxic agents - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for 3,6-Dibromo-2-fluorobenzaldehyde in the Synthesis of Organic Electronic Materials

For Researchers, Scientists, and Drug Development Professionals

Introduction

3,6-Dibromo-2-fluorobenzaldehyde is a versatile, poly-halogenated aromatic compound with significant potential as a building block in the synthesis of novel organic electronic materials. The presence of two bromine atoms at the 3- and 6-positions provides reactive sites for cross-coupling reactions, enabling the formation of extended π-conjugated systems. The fluorine atom at the 2-position can fine-tune the electronic properties, solubility, and molecular packing of the resulting materials, which is a common strategy in the design of high-performance organic semiconductors.[1][2] The aldehyde functionality offers a site for post-polymerization modification or can be utilized in condensation reactions to form various conjugated structures.

This document provides detailed application notes and hypothetical, yet scientifically plausible, experimental protocols for the use of 3,6-Dibromo-2-fluorobenzaldehyde in the synthesis of conjugated polymers for organic electronic applications. The protocols are based on established palladium-catalyzed cross-coupling reactions, such as Suzuki and Stille polymerizations, which are widely used in the synthesis of organic semiconductors.[3][4][5]

Key Applications in Organic Electronics

The unique structural features of 3,6-Dibromo-2-fluorobenzaldehyde make it a promising monomer for the synthesis of a variety of organic electronic materials, including:

• Conjugated Polymers for Organic Field-Effect Transistors (OFETs): The dibromo functionality allows for copolymerization with various organotin or boronic ester comonomers to create donor-acceptor (D-A) copolymers. The fluorine substituent can lower the HOMO and LUMO energy levels, potentially leading to improved air stability and electron mobility in n-type or ambipolar transistors.[6]

• Materials for Organic Photovoltaics (OPVs): As a component in conjugated polymers, this building block can influence the optical bandgap and electronic energy levels, which are critical parameters for efficient light harvesting and charge separation in OPV active layers.

• Precursors for Fluorescent Polymers: The aldehyde group can be transformed into various other functional groups, or used in reactions like the Wittig reaction, to create emissive polymers for organic light-emitting diodes (OLEDs).

Experimental Protocols

The following protocols describe the hypothetical synthesis of a conjugated copolymer using 3,6-Dibromo-2-fluorobenzaldehyde via Suzuki and Stille polymerization. These protocols are based on well-established procedures for similar halogenated aromatic monomers.

Protocol 1: Synthesis of a Copolymer via Suzuki Polymerization

This protocol details the synthesis of a hypothetical alternating copolymer of 3,6-Dibromo-2-fluorobenzaldehyde with a thiophene-based comonomer.

Reaction Scheme:

References

• 1. Impact of Fluorine Substituents on π-Conjugated Polymer Main-Chain Conformations, Packing, and Electronic Couplings - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. pubs.rsc.org [pubs.rsc.org]
• 4. application.wiley-vch.de [application.wiley-vch.de]
• 5. Efficient synthesis of organic semiconductors by Suzuki–Miyaura coupling in an aromatic micellar medium - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 6. researchgate.net [researchgate.net]

Application Notes and Protocols: Protecting Group Strategies for 3,6-Dibromo-2-fluorobenzaldehyde

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of protecting group strategies for the aldehyde functionality of 3,6-Dibromo-2-fluorobenzaldehyde, a versatile building block in organic synthesis. The presence of two bromine atoms and a fluorine atom renders the aromatic ring electron-deficient and influences the reactivity of the aldehyde. This document outlines common protecting groups, their stability, and detailed protocols for their application and removal, enabling chemists to perform subsequent transformations on the aromatic ring, such as cross-coupling reactions, without undesired interference from the aldehyde group.

Introduction to Protecting Group Strategies

In multi-step organic synthesis, the selective protection of reactive functional groups is a critical step to ensure the desired chemical transformations occur at other sites of the molecule. For 3,6-Dibromo-2-fluorobenzaldehyde, the aldehyde group is susceptible to nucleophilic attack and oxidation, which can interfere with reactions targeting the carbon-bromine bonds, such as metal-catalyzed cross-couplings or lithiation-substitution sequences. Therefore, the temporary conversion of the aldehyde into a less reactive functional group is often necessary.

The ideal protecting group for this substrate should be:

• Easy and high-yielding to install.

• Stable to the conditions of the subsequent reaction(s).

• Readily and selectively removed in high yield under mild conditions that do not affect other functional groups in the molecule.

This document focuses on two of the most common and effective protecting groups for aldehydes: cyclic acetals (1,3-dioxolanes) and cyclic dithioacetals (1,3-dithianes) .

Comparison of Common Protecting Groups

The choice of protecting group depends on the specific reaction conditions to be employed in the subsequent steps of the synthesis. Below is a summary of the properties of 1,3-dioxolanes and 1,3-dithianes as protecting groups for 3,6-Dibromo-2-fluorobenzaldehyde.

Protecting Group	Structure	Protection Conditions	Deprotection Conditions	Stability	Advantages	Disadvantages
1,3-Dioxolane	2-(3,6-Dibromo-2-fluorophenyl)-1,3-dioxolane	Ethylene glycol, acid catalyst (e.g., p-TsOH), azeotropic removal of water	Aqueous acid (e.g., HCl, H₂SO₄), Lewis acids (e.g., FeCl₃)	Stable to bases, nucleophiles (Grignard reagents, organolithiums), hydrides, and catalytic hydrogenation.	High-yielding formation, mild deprotection possible.	Labile to acidic conditions.
1,3-Dithiane	2-(3,6-Dibromo-2-fluorophenyl)-1,3-dithiane	1,3-Propanedithiol, Lewis acid (e.g., BF₃·OEt₂) or Brønsted acid	Oxidative methods (e.g., HgCl₂/CaCO₃, NCS, NBS), alkylative methods.	Stable to acidic and basic conditions, nucleophiles, and hydrides.	Extremely robust, allows for Umpolung reactivity.	Deprotection often requires toxic heavy metals or harsh reagents. Odor of dithiol reagents.

Experimental Protocols

The following protocols are general procedures and may require optimization for 3,6-Dibromo-2-fluorobenzaldehyde based on reaction scale and specific laboratory conditions.

Protocol 1: Protection of 3,6-Dibromo-2-fluorobenzaldehyde as a 1,3-Dioxolane

This protocol describes the formation of 2-(3,6-Dibromo-2-fluorophenyl)-1,3-dioxolane.

Materials:

• 3,6-Dibromo-2-fluorobenzaldehyde

• Ethylene glycol (1.5 - 2.0 equivalents)

• p-Toluenesulfonic acid monohydrate (p-TsOH·H₂O) (0.05 - 0.1 equivalents)

• Toluene

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Dean-Stark apparatus or molecular sieves

Procedure:

• To a round-bottom flask equipped with a Dean-Stark trap and a reflux condenser, add 3,6-Dibromo-2-fluorobenzaldehyde (1.0 eq), toluene (approx. 0.2-0.5 M), and ethylene glycol (1.5 eq).

• Add p-toluenesulfonic acid monohydrate (0.05 eq) to the mixture.

• Heat the mixture to reflux and monitor the azeotropic removal of water in the Dean-Stark trap.

• Continue refluxing until no more water is collected or the reaction is deemed complete by TLC or GC-MS analysis (typically 2-4 hours).

• Allow the reaction mixture to cool to room temperature.

• Wash the organic layer with saturated aqueous NaHCO₃ solution, followed by brine.

• Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure.

• The crude product can be purified by column chromatography on silica gel or recrystallization if necessary.

Expected Yield: >90%

Protocol 2: Deprotection of 2-(3,6-Dibromo-2-fluorophenyl)-1,3-dioxolane

This protocol describes the acid-catalyzed hydrolysis of the 1,3-dioxolane to regenerate the aldehyde.

Materials:

• 2-(3,6-Dibromo-2-fluorophenyl)-1,3-dioxolane

• Acetone or Tetrahydrofuran (THF)

• Water

• Hydrochloric acid (1-4 M aqueous solution)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Ethyl acetate or Dichloromethane

Procedure:

• Dissolve the 2-(3,6-Dibromo-2-fluorophenyl)-1,3-dioxolane (1.0 eq) in a mixture of acetone or THF and water (e.g., 4:1 v/v).

• Add a catalytic amount of aqueous hydrochloric acid (e.g., 1 M HCl, 0.1-0.5 eq).

• Stir the mixture at room temperature and monitor the progress of the reaction by TLC. The reaction is typically complete within 1-3 hours.

• Once the reaction is complete, neutralize the acid by the careful addition of saturated aqueous NaHCO₃ solution.

• Extract the product with an organic solvent such as ethyl acetate or dichloromethane (3 x volume of the aqueous layer).

• Combine the organic layers and wash with brine.

• Dry the organic phase over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure to afford the deprotected aldehyde.

• Purify by column chromatography or recrystallization if necessary.

Expected Yield: >95%

Protocol 3: Protection of 3,6-Dibromo-2-fluorobenzaldehyde as a 1,3-Dithiane

This protocol outlines the formation of 2-(3,6-Dibromo-2-fluorophenyl)-1,3-dithiane.

Materials:

• 3,6-Dibromo-2-fluorobenzaldehyde

• 1,3-Propanedithiol (1.1 - 1.2 equivalents)

• Boron trifluoride diethyl etherate (BF₃·OEt₂) (catalytic to stoichiometric amount)

• Dichloromethane (DCM), anhydrous

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

• Dissolve 3,6-Dibromo-2-fluorobenzaldehyde (1.0 eq) in anhydrous DCM under an inert atmosphere (e.g., nitrogen or argon).

• Cool the solution to 0 °C in an ice bath.

• Add 1,3-propanedithiol (1.1 eq) to the solution.

• Slowly add boron trifluoride diethyl etherate (0.1 - 1.0 eq) dropwise.

• Allow the reaction to warm to room temperature and stir for 1-4 hours, monitoring by TLC.

• Upon completion, quench the reaction by slowly adding saturated aqueous NaHCO₃ solution.

• Separate the organic layer, and extract the aqueous layer with DCM.

• Combine the organic layers, wash with brine, and dry over anhydrous MgSO₄ or Na₂SO₄.

• Filter and concentrate under reduced pressure. The crude product can be purified by column chromatography or recrystallization.

Expected Yield: >90%

Protocol 4: Deprotection of 2-(3,6-Dibromo-2-fluorophenyl)-1,3-dithiane

This protocol describes the deprotection of the 1,3-dithiane using N-chlorosuccinimide (NCS) and silver nitrate.

Materials:

• 2-(3,6-Dibromo-2-fluorophenyl)-1,3-dithiane

• N-chlorosuccinimide (NCS) (2.2 - 4.0 equivalents)

• Silver nitrate (AgNO₃) (2.2 - 4.0 equivalents)

• Acetonitrile:Water mixture (e.g., 4:1 v/v)

• Saturated aqueous sodium thiosulfate (Na₂S₂O₃) solution

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Dichloromethane (DCM) or Ethyl acetate

• Celite®

Procedure:

• Dissolve the 2-(3,6-Dibromo-2-fluorophenyl)-1,3-dithiane (1.0 eq) in an acetonitrile/water mixture.

• Add N-chlorosuccinimide (2.2 eq) and silver nitrate (2.2 eq) to the solution.

• Stir the mixture vigorously at room temperature. The reaction progress can be monitored by TLC. The reaction is typically complete within 30-60 minutes.

• Upon completion, dilute the reaction mixture with DCM or ethyl acetate and filter through a pad of Celite® to remove insoluble salts.

• Wash the filtrate sequentially with saturated aqueous Na₂S₂O₃ solution, saturated aqueous NaHCO₃ solution, and brine.

• Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure.

• The crude aldehyde can be purified by column chromatography or recrystallization.

Expected Yield: 85-95%

Orthogonal Protecting Group Strategies

In a multi-step synthesis, it may be necessary to employ multiple protecting groups that can be removed selectively without affecting each other. This is known as an orthogonal protecting group strategy. The 1,3-dioxolane and 1,3-dithiane protecting groups for the aldehyde functionality are largely orthogonal to many common protecting groups for other functionalities.

• Acetal (1,3-Dioxolane) Orthogonality: The acetal is stable to basic conditions. Therefore, it is compatible with base-labile protecting groups such as esters (saponification) or Fmoc (in peptide synthesis). It is also stable to nucleophilic reagents, making it suitable for use with organometallic reactions where other functional groups might be protected with silyl ethers (e.g., TBDMS, TIPS), which are typically removed with fluoride ions.

• Dithiane (1,3-Dithiane) Orthogonality: The dithiane is stable to both acidic and basic conditions, providing a high degree of orthogonality. It is compatible with acid-labile protecting groups like Boc or trityl, and base-labile groups like esters. Its removal under oxidative conditions is orthogonal to the removal of many other protecting groups.

Visualizations

Caption: Protection of 3,6-Dibromo-2-fluorobenzaldehyde.

Caption: General synthetic workflow using aldehyde protection.

Application Note: Purification of 3,6-Dibromo-2-fluorobenzaldehyde by Column Chromatography

Audience: Researchers, scientists, and drug development professionals.

Introduction

3,6-Dibromo-2-fluorobenzaldehyde is a key intermediate in the synthesis of various pharmaceutical compounds and specialty chemicals.[1][2] Its purity is critical for the success of subsequent reaction steps and the quality of the final product. Column chromatography is a standard and effective method for the purification of this and similar moderately polar organic compounds.[3][4] This document provides a detailed protocol for the purification of 3,6-Dibromo-2-fluorobenzaldehyde using silica gel column chromatography.

Principle of Separation

Normal-phase column chromatography separates compounds based on their differential adsorption to a polar stationary phase (silica gel) and their solubility in a non-polar mobile phase (eluent).[4] Non-polar impurities will travel through the column more quickly, while the more polar 3,6-Dibromo-2-fluorobenzaldehyde will have a stronger interaction with the silica gel, eluting later. By gradually increasing the polarity of the mobile phase, the target compound can be effectively separated from impurities.

Experimental Protocol

1. Materials and Apparatus

Materials:

• Crude 3,6-Dibromo-2-fluorobenzaldehyde

• Silica Gel (60 Å, 230-400 mesh)[3]

• Ethyl Acetate (ACS Grade)

• Hexanes (ACS Grade)

• Dichloromethane (for sample loading, optional)

• TLC plates (Silica gel 60 F254)

• Deuterated Chloroform (CDCl₃) for NMR analysis

Apparatus:

• Glass chromatography column

• Separatory funnel/eluent reservoir

• Fraction collection tubes/flasks

• Thin Layer Chromatography (TLC) developing chamber

• UV lamp (254 nm)

• Rotary evaporator

• Beakers and Erlenmeyer flasks

• NMR Spectrometer

2. Procedure

Step 1: Thin Layer Chromatography (TLC) for Solvent System Optimization Before performing the column chromatography, it is crucial to determine the optimal eluent composition using TLC. The goal is to find a solvent system where the desired compound has an Rf value of approximately 0.2-0.3.

• Prepare several eluent systems with varying ratios of ethyl acetate in hexanes (e.g., 5%, 10%, 15%, 20%).[3]

• Dissolve a small amount of the crude product in a suitable solvent like dichloromethane.

• Spot the dissolved crude mixture onto a TLC plate.

• Develop the plates in the different eluent systems.

• Visualize the separated spots under a UV lamp.

• Select the solvent system that provides the best separation between the product spot and any impurities, with the target Rf value. For structurally similar compounds, ratios like 1:8 to 1:30 (Ethyl Acetate:Petroleum Ether/Hexane) have been reported to be effective.[5][6]

Step 2: Column Preparation (Wet Slurry Method)

• Secure a glass chromatography column vertically.

• In a beaker, prepare a slurry of silica gel in the initial, least polar eluent determined from the TLC analysis.[3]

• Pour the slurry into the column, ensuring no air bubbles are trapped.

• Gently tap the column to promote even packing.

• Add a thin layer of sand on top of the silica bed to prevent disruption during sample loading.

• Drain the excess solvent until the solvent level meets the top of the sand layer. Do not let the column run dry.

Step 3: Sample Loading

• Dissolve the crude 3,6-Dibromo-2-fluorobenzaldehyde in a minimal amount of dichloromethane or the eluent.

• Carefully apply the dissolved sample onto the top of the silica gel bed using a pipette.

• Drain the solvent until the sample has fully entered the silica bed.

• Gently add a small amount of fresh eluent to wash any remaining sample from the column walls into the bed.

Step 4: Elution and Fraction Collection

• Carefully fill the column with the eluent.

• Begin the elution process, collecting the eluent that passes through the column in fractions (e.g., 10-20 mL per fraction).

• If necessary, a gradient elution can be performed by gradually increasing the percentage of ethyl acetate in the hexanes to elute more polar compounds.[3]

Step 5: Monitoring the Separation

• Monitor the composition of the collected fractions by TLC.[7]

• Spot each fraction (or every few fractions) on a single TLC plate alongside a spot of the original crude mixture.

• Develop the TLC plate using the same eluent system as the column.

• Identify the fractions containing the pure desired product.

Step 6: Product Isolation

• Combine the fractions that contain the pure 3,6-Dibromo-2-fluorobenzaldehyde.[3]

• Remove the solvent from the combined fractions using a rotary evaporator.

• Weigh the resulting solid product and calculate the yield.

• Confirm the purity and identity of the final product using analytical techniques such as NMR spectroscopy.

Data Presentation

Table 1: TLC Solvent System Optimization

Trial	Solvent System (Ethyl Acetate:Hexanes)	Rf of Product	Separation Quality
1	1:20 (5%)	0.45	Poor separation from a non-polar impurity.
2	1:15 (6.7%)	0.35	Good separation from higher and lower Rf impurities.
3	1:10 (10%)	0.28	Optimal. Excellent separation from all major impurities.
4	1:5 (20%)	0.15	Significant band broadening.

Table 2: Summary of Purification Results

Parameter	Value
Mass of Crude Material	5.00 g
Selected Eluent	10% Ethyl Acetate/Hexanes
Mass of Purified Product	4.35 g
Yield	87%
Purity (by GC/NMR)	>99%
Physical Appearance	White to off-white solid

Workflow Visualization

Caption: Figure 1. Workflow for the Purification of 3,6-Dibromo-2-fluorobenzaldehyde.

Troubleshooting

• Poor Separation: If separation is poor, the eluent polarity may be too high. Try a less polar solvent system. Alternatively, for very difficult separations, a longer column or finer mesh silica gel may be required.[3]

• Compound Won't Elute: If the product remains on the column, the eluent is not polar enough. Gradually increase the concentration of the more polar solvent (ethyl acetate). In some cases, adding a small amount of a more polar modifier like methanol may be necessary for highly adsorbed compounds.[3][8]

• Cracked Silica Bed: This is often caused by the column running dry. Ensure the silica bed is always covered with solvent. A cracked bed leads to poor separation.

• Product Degradation: Aldehydes can sometimes be sensitive to acidic silica gel.[3] If degradation is suspected, the silica gel can be deactivated by pre-treating it with a solvent mixture containing a small amount of triethylamine (e.g., 1-3%).[8]

Safety Precautions

• Handle 3,6-Dibromo-2-fluorobenzaldehyde and all solvents in a well-ventilated fume hood.

• The compound is classified as an irritant and may be harmful if swallowed.[1][2]

• Wear appropriate Personal Protective Equipment (PPE), including safety goggles, gloves, and a lab coat.[2]

• Avoid inhalation of silica dust when preparing the column.

This protocol provides a reliable method for obtaining high-purity 3,6-Dibromo-2-fluorobenzaldehyde, suitable for use in demanding research and development applications.

References

• 1. 3,6-Dibromo-2-fluorobenzaldehyde 97 870703-68-7 [sigmaaldrich.com]
• 2. 3,6-Dibromo-2-fluorobenzaldehyde 97 870703-68-7 [sigmaaldrich.com]
• 3. benchchem.com [benchchem.com]
• 4. sorbchemindia.com [sorbchemindia.com]
• 5. CN102070420B - Method for preparing 2-bromo-6-fluorobenzaldehyde - Google Patents [patents.google.com]
• 6. CN102070420A - Method for preparing 2-bromo-6-fluorobenzaldehyde - Google Patents [patents.google.com]
• 7. magritek.com [magritek.com]
• 8. Chromatography [chem.rochester.edu]

Application Note: Recrystallization Protocol for the Purification of 3,6-Dibromo-2-fluorobenzaldehyde

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive protocol for the purification of 3,6-Dibromo-2-fluorobenzaldehyde (CAS No. 870703-68-7) via recrystallization. The objective of this procedure is to obtain a high-purity solid form of the compound, which is essential for its application in research, chemical synthesis, and drug development. This protocol details solvent selection, the recrystallization procedure, and methods for assessing purity.

Introduction

Recrystallization is a fundamental technique for the purification of solid organic compounds. The principle underlying this method is the difference in solubility of the target compound and its impurities in a selected solvent at varying temperatures. An ideal solvent for recrystallization will dissolve the compound sparingly at room temperature but will exhibit high solubility at an elevated temperature. Upon controlled cooling, the purified compound crystallizes out of the solution, while the impurities remain dissolved in the mother liquor. This process is highly effective for removing minor impurities and yielding a crystalline solid of high purity, a critical prerequisite for subsequent analytical characterization and use in synthetic applications.

Physicochemical Data

A summary of the key physical and chemical properties of 3,6-Dibromo-2-fluorobenzaldehyde is presented in the table below. While a specific melting point is not consistently reported in publicly available literature, it is a critical parameter for assessing the purity of the final product. It is recommended to determine the melting point of the crude and recrystallized material experimentally.

Property	Value	Reference
CAS Number	870703-68-7
Molecular Formula	C₇H₃Br₂FO
Molecular Weight	281.90 g/mol
Appearance	Solid
Purity (Typical)	97%

Experimental Protocols

Solvent Screening

The selection of an appropriate solvent is the most critical step in developing a successful recrystallization procedure. Based on the structure of 3,6-Dibromo-2-fluorobenzaldehyde (an aromatic aldehyde with halogen substituents), a range of common organic solvents with varying polarities should be evaluated.

Materials:

• Crude 3,6-Dibromo-2-fluorobenzaldehyde

• Small test tubes or vials

• A selection of analytical grade solvents (e.g., Ethanol, Methanol, Isopropanol, Acetone, Ethyl Acetate, Toluene, Hexane)

• Spatula

• Heating apparatus (e.g., hot plate, sand bath)

Procedure:

• Place approximately 20-30 mg of the crude 3,6-Dibromo-2-fluorobenzaldehyde into a small test tube.

• Add the selected solvent dropwise at room temperature, observing the solubility.

• If the compound is insoluble or sparingly soluble at room temperature, gently heat the test tube while adding more solvent until the solid dissolves.

• Once dissolved, allow the solution to cool to room temperature and then in an ice bath.

• Observe the formation of crystals. An ideal solvent will show low solubility at low temperatures and high solubility at elevated temperatures, resulting in good crystal formation upon cooling.

Recrystallization Workflow

The following diagram illustrates the general workflow for the recrystallization of 3,6-Dibromo-2-fluorobenzaldehyde.

Caption: A flowchart of the recrystallization process.

Detailed Recrystallization Protocol

Materials and Equipment:

• Crude 3,6-Dibromo-2-fluorobenzaldehyde

• Selected recrystallization solvent (e.g., Ethanol or an Ethanol/Water mixture)

• Erlenmeyer flasks

• Hot plate with magnetic stirring capabilities

• Büchner funnel and flask

• Filter paper

• Spatula

• Glass stirring rod

• Ice bath

• Drying oven or vacuum desiccator

• Melting point apparatus

Procedure:

• Dissolution: Place the crude 3,6-Dibromo-2-fluorobenzaldehyde in an Erlenmeyer flask of an appropriate size. Add a minimal amount of the selected solvent (e.g., ethanol) to create a slurry. Heat the mixture on a hot plate with gentle stirring. Continue to add the hot solvent portion-wise until the solid is completely dissolved. Avoid adding an excess of solvent to ensure a good recovery yield.

• Decolorization (Optional): If the solution is colored due to impurities, remove it from the heat and add a small amount of activated charcoal. Swirl the flask and gently reheat to boiling for a few minutes.

• Hot Gravity Filtration (Optional): If activated charcoal was used or if insoluble impurities are present, perform a hot gravity filtration. This step should be carried out quickly to prevent premature crystallization of the product. It is advisable to use a pre-heated funnel and receiving flask.

• Crystallization: Cover the flask containing the hot, clear solution with a watch glass and allow it to cool slowly to room temperature. Slow cooling encourages the formation of larger, purer crystals. Once the flask has reached room temperature, place it in an ice bath for at least 30 minutes to maximize the yield of the crystals.

• Isolation: Collect the formed crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of ice-cold recrystallization solvent to remove any residual mother liquor containing dissolved impurities.

• Drying: Dry the purified crystals thoroughly. This can be achieved by leaving them in the Büchner funnel under vacuum for a period, followed by drying in a vacuum oven at a moderate temperature or in a desiccator until a constant weight is obtained.

• Purity and Yield Assessment:

  • Determine the melting point of the dried, recrystallized product and compare it to the melting point of the crude material. A sharper and higher melting point range is indicative of increased purity.

  • Calculate the percentage yield of the recrystallized product.

Safety Precautions

• Always work in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.

• 3,6-Dibromo-2-fluorobenzaldehyde is classified as an irritant and may be harmful if swallowed, in contact with skin, or if inhaled. Handle with care.

• Consult the Safety Data Sheet (SDS) for detailed safety information before handling this compound and the solvents used.

Application Notes and Protocols for 3,6-Dibromo-2-fluorobenzaldehyde in Medicinal Chemistry

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the utility of 3,6-Dibromo-2-fluorobenzaldehyde as a versatile building block in the synthesis of novel compounds with potential therapeutic applications. The unique substitution pattern of this aromatic aldehyde, featuring two bromine atoms and a fluorine atom, offers multiple reaction sites for the construction of complex molecular architectures. This document details its potential application in the synthesis of kinase inhibitors, provides a detailed experimental protocol for a key synthetic transformation, and presents hypothetical data for a series of derivatives.

Application 1: Synthesis of Novel Kinase Inhibitors

Background: The 3,6-Dibromo-2-fluorobenzaldehyde scaffold is a valuable starting material for the synthesis of kinase inhibitors. The two bromine atoms can be selectively functionalized through various cross-coupling reactions, such as the Suzuki-Miyaura coupling, to introduce different aryl or heteroaryl moieties. This allows for the systematic exploration of the chemical space around the core structure to optimize interactions with the target kinase. The fluorine atom can contribute to improved metabolic stability and binding affinity of the final compounds. The aldehyde group provides a handle for further modifications, such as reductive amination or conversion to other functional groups.

Potential Target: Epidermal Growth Factor Receptor (EGFR) Kinase Mutations in the EGFR signaling pathway are implicated in the development of various cancers. Small molecule inhibitors that target the ATP-binding site of the EGFR kinase are a proven therapeutic strategy. The general structure of many EGFR inhibitors includes a substituted aromatic core that mimics the adenine region of ATP. 3,6-Dibromo-2-fluorobenzaldehyde can serve as the foundational core for building such inhibitors.

Data Presentation: Hypothetical Kinase Inhibitor Derivatives

The following table summarizes representative data for a hypothetical series of kinase inhibitors synthesized from 3,6-Dibromo-2-fluorobenzaldehyde via Suzuki-Miyaura coupling. This data is illustrative and intended to demonstrate the potential for generating a diverse library of compounds with varying biological activities.

Compound ID	R Group (Coupling Partner)	Yield (%)	EGFR IC50 (nM)
1a	4-methoxyphenyl	85	150
1b	3-aminophenyl	78	75
1c	pyridine-4-yl	82	90
1d	1-methyl-1H-pyrazol-4-yl	75	50
1e	quinolin-6-yl	70	25

Experimental Protocols

Protocol 1: General Procedure for Suzuki-Miyaura Coupling of 3,6-Dibromo-2-fluorobenzaldehyde

This protocol describes a general method for the mono-arylation of 3,6-Dibromo-2-fluorobenzaldehyde with a generic arylboronic acid.

Materials:

• 3,6-Dibromo-2-fluorobenzaldehyde

• Arylboronic acid (1.1 equivalents)

• [1,1'-Bis(diphenylphosphino)ferrocene]palladium(II) dichloride (Pd(dppf)Cl₂) (0.03 equivalents)

• Potassium carbonate (K₂CO₃) (2.0 equivalents)

• 1,4-Dioxane

• Water

• Ethyl acetate

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

Procedure:

• To a dry Schlenk flask, add 3,6-Dibromo-2-fluorobenzaldehyde (1.0 mmol), the arylboronic acid (1.1 mmol), Pd(dppf)Cl₂ (0.03 mmol), and K₂CO₃ (2.0 mmol).

• Evacuate and backfill the flask with an inert gas (e.g., argon or nitrogen) three times.

• Add 1,4-dioxane (8 mL) and water (2 mL) via syringe.

• Heat the reaction mixture to 90 °C and stir for 12-16 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature and dilute with ethyl acetate (20 mL).

• Wash the organic layer sequentially with water (2 x 15 mL) and brine (15 mL).

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the desired 3-bromo-6-aryl-2-fluorobenzaldehyde.

Visualizations

Synthetic Workflow

Caption: Synthetic workflow for the synthesis of kinase inhibitors.

EGFR Signaling Pathway

Caption: Simplified EGFR signaling pathway and the target of inhibition.

Application Notes and Protocols: 3,6-Dibromo-2-fluorobenzaldehyde as an Intermediate for Anti-inflammatory Agents

A comprehensive search of scientific literature and patent databases did not yield any specific examples of 3,6-Dibromo-2-fluorobenzaldehyde being used as an intermediate in the synthesis of anti-inflammatory agents. Despite a thorough investigation into its applications in medicinal chemistry, no published research directly links this specific molecule to the development of compounds with demonstrated anti-inflammatory activity.

Therefore, it is not possible to provide detailed application notes, experimental protocols, or quantitative data on this topic as requested. The creation of such a document would be speculative and not based on established scientific findings.

Broader Context: The Role of Halogenated Benzaldehydes in Drug Discovery

While there is no specific information on 3,6-Dibromo-2-fluorobenzaldehyde for anti-inflammatory purposes, it is important to understand the broader context of halogenated benzaldehydes in medicinal chemistry. These compounds are valuable building blocks for the synthesis of a wide range of biologically active molecules. The presence and position of halogen atoms (such as bromine and fluorine) on the benzaldehyde scaffold can significantly influence the physicochemical properties of the resulting molecules, including:

• Binding Affinity: Halogen atoms can participate in halogen bonding and other non-covalent interactions, potentially enhancing the binding affinity of a drug candidate to its biological target.

• Metabolic Stability: The introduction of halogens can block sites of metabolic degradation, thereby increasing the half-life of a drug in the body.

• Lipophilicity: Halogenation can modulate the lipophilicity of a molecule, which affects its absorption, distribution, metabolism, and excretion (ADME) properties.

Potential Synthetic Utility of 3,6-Dibromo-2-fluorobenzaldehyde

Based on its chemical structure, 3,6-Dibromo-2-fluorobenzaldehyde possesses several reactive sites that could be exploited for the synthesis of diverse molecular scaffolds. The aldehyde group can participate in a variety of chemical transformations, such as:

• Reductive amination to form substituted benzylamines.

• Wittig reactions to form alkenes.

• Aldol and Claisen-Schmidt condensations to form α,β-unsaturated ketones.

• Synthesis of various heterocyclic rings, which are common motifs in many drug molecules.

The bromine atoms on the aromatic ring are amenable to various cross-coupling reactions, such as Suzuki, Sonogashira, and Buchwald-Hartwig couplings, allowing for the introduction of a wide range of substituents and the construction of complex molecular architectures.

Conclusion

Although 3,6-Dibromo-2-fluorobenzaldehyde is a commercially available and synthetically versatile building block, there is currently no scientific basis to support its specific application as an intermediate for anti-inflammatory agents. Researchers and drug development professionals interested in novel anti-inflammatory therapeutics may need to explore other starting materials with established links to this biological activity.

Future research may yet uncover applications for 3,6-Dibromo-2-fluorobenzaldehyde in the development of anti-inflammatory or other therapeutic agents. However, based on the current state of knowledge, we are unable to provide the detailed application notes and protocols as requested.

Technical Notes & Optimization

Technical Support Center: Synthesis of 3,6-Dibromo-2-fluorobenzaldehyde

This technical support center provides troubleshooting guidance and frequently asked questions to assist researchers, scientists, and drug development professionals in improving the yield of 3,6-Dibromo-2-fluorobenzaldehyde synthesis.

Troubleshooting Guide

Direct dibromination of 2-fluorobenzaldehyde to produce 3,6-Dibromo-2-fluorobenzaldehyde presents significant challenges, primarily due to the electron-withdrawing nature of the aldehyde and fluoro groups, and the sensitivity of the aldehyde group to oxidation under brominating conditions. This guide addresses common issues encountered during the synthesis.

Issue 1: Low or No Yield of the Desired Product

Possible Cause	Recommendation	Supporting Evidence
Oxidation of the Aldehyde Group: Bromine and other brominating agents can oxidize the aldehyde to a carboxylic acid, leading to the disappearance of the starting material without the formation of the desired product.[1]	1. Protect the aldehyde group: Convert the aldehyde to an acetal before bromination. This protecting group is stable under many bromination conditions and can be removed post-synthesis.[1] 2. Use a milder brominating agent: Consider using N-Bromosuccinimide (NBS) in the presence of a catalyst, which can be less oxidizing than elemental bromine.	A common issue reported is the disappearance of the aldehyde peak in analyses, suggesting oxidation to the corresponding benzoic acid.[1]
Incorrect Brominating Conditions: The choice of catalyst and solvent system is crucial for successful bromination.	1. Catalyst Selection: Lewis acids like AlCl₃, FeBr₃, or zinc bromide can be used to catalyze the bromination.[2][3] 2. Solvent System: Dichloromethane, chloroform, or carbon tetrachloride are common solvents for bromination.[1] The use of concentrated sulfuric acid has also been reported.[2]	Patents for related compounds demonstrate the use of various Lewis acids and solvents to achieve high yields in bromination reactions.[2][3][4]
Insufficient Reaction Time or Temperature: The reaction may not have proceeded to completion.	Optimize reaction parameters: Systematically vary the reaction time and temperature to find the optimal conditions for dibromination.	For the synthesis of 2-fluoro-5-bromobenzaldehyde, reaction times of 3-8 hours at 60°C were employed.[2]

Issue 2: Monobromination Occurs Instead of Dibromination

Possible Cause	Recommendation	Supporting Evidence
Insufficient Brominating Agent: The molar ratio of the brominating agent to the substrate may be too low.	Increase the molar ratio of the brominating agent: Use at least two equivalents of the brominating agent to facilitate dibromination.	In a reported attempt, using an excess of reagents to push for dibromination was not successful, indicating that other factors are also at play.[1]
Deactivation of the Aromatic Ring: The introduction of the first bromine atom deactivates the ring, making the second substitution more difficult.	Employ stronger reaction conditions: A higher temperature or a more active catalyst system might be necessary to introduce the second bromine atom.	The electron-withdrawing nature of the substituents makes the aromatic ring less reactive towards further electrophilic substitution.

Frequently Asked Questions (FAQs)

Q1: What are the main challenges in the direct dibromination of 2-fluorobenzaldehyde?

A1: The primary challenges are the deactivation of the aromatic ring by the electron-withdrawing fluoro and aldehyde groups, making the introduction of two bromine atoms difficult. Furthermore, the aldehyde group is susceptible to oxidation by the brominating agents, leading to the formation of 2-fluoro-3,6-dibromobenzoic acid and reducing the yield of the desired aldehyde.[1]

Q2: Are there alternative synthetic routes to improve the yield of 3,6-Dibromo-2-fluorobenzaldehyde?

A2: Yes, multi-step alternative routes are often more successful. One promising strategy involves starting with a more easily brominated precursor and then introducing the aldehyde functionality later in the synthesis. For example, starting with 2-fluoro-toluene, performing the dibromination, and then oxidizing the methyl group to an aldehyde.[1] Another approach is to start from 2-amino-3,5-dibromobenzaldehyde and convert the amino group to a fluoro group via a Schiemann reaction.[1]

Q3: How can I protect the aldehyde group during bromination?

A3: The aldehyde can be protected by converting it into an acetal, for example, by reacting it with ethylene glycol in the presence of an acid catalyst. The resulting 1,3-dioxolane is generally stable to bromination conditions. After bromination, the acetal can be hydrolyzed back to the aldehyde using aqueous acid.[1]

Q4: What analytical techniques are recommended for monitoring the reaction progress?

A4: Thin Layer Chromatography (TLC) and Gas Chromatography-Mass Spectrometry (GC-MS) are suitable for monitoring the disappearance of the starting material and the appearance of the product. Proton NMR (¹H NMR) and Carbon-13 NMR (¹³C NMR) are essential for confirming the structure of the final product.

Experimental Protocols

While a specific, optimized protocol for the direct dibromination of 2-fluorobenzaldehyde to 3,6-dibromo-2-fluorobenzaldehyde is not well-documented due to the inherent challenges, the following protocol for the monobromination of a similar substrate can be adapted and optimized for the target synthesis.

Protocol 1: Electrophilic Bromination using N-Bromosuccinimide (NBS) and a Lewis Acid Catalyst (Adapted from a similar synthesis)

This protocol is based on the synthesis of 2-fluoro-5-bromobenzaldehyde and can be a starting point for optimization.[2]

Materials:

• 2-Fluorobenzaldehyde

• N-Bromosuccinimide (NBS)

• Anhydrous Aluminum Chloride (AlCl₃)

• Concentrated Sulfuric Acid

• Hexane

• Saturated Sodium Bicarbonate Solution

• Saturated Sodium Chloride Solution (Brine)

• Anhydrous Sodium Sulfate

• Round-bottom flask, condenser, magnetic stirrer, heating mantle, separatory funnel, rotary evaporator.

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer and condenser, dissolve 2-fluorobenzaldehyde (1.0 eq) and anhydrous aluminum chloride (0.08 eq) in concentrated sulfuric acid.

• Heat the mixture to 60°C.

• Slowly add N-Bromosuccinimide (2.1 eq for dibromination) in portions over a period of 1 hour.

• Maintain the reaction mixture at 60°C and monitor the reaction progress by TLC or GC-MS. The reaction may require 3-8 hours.

• After the reaction is complete, cool the mixture to room temperature and carefully pour it into ice water.

• Extract the aqueous layer with hexane (3 x volume of the aqueous layer).

• Combine the organic layers and wash with water, followed by saturated sodium bicarbonate solution, and finally with brine.

• Dry the organic layer over anhydrous sodium sulfate.

• Filter and concentrate the organic layer under reduced pressure using a rotary evaporator to obtain the crude product.

• Purify the crude product by vacuum distillation or column chromatography.

Data Presentation

The following tables summarize reaction conditions from the synthesis of related brominated benzaldehydes, which can serve as a guide for optimizing the synthesis of 3,6-Dibromo-2-fluorobenzaldehyde.

Table 1: Comparison of Bromination Conditions for Fluorobenzaldehydes

Starting Material	Brominating Agent	Catalyst	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
4-Fluorobenzaldehyde	Bromine	Zinc Bromide	Oleum	25-45	3	>90	[4]
o-Fluorobenzaldehyde	N-Bromosuccinimide	AlCl₃	Conc. H₂SO₄	60	3-8	80	[2]
o-Fluorobenzaldehyde	Bromine	Zinc Bromide	Dichloroethane	50-90	2-8	75	[3]
o-Fluorobenzaldehyde	Potassium Bromate	-	65% H₂SO₄	90	2-3	88	[2]

Visualizations

Diagram 1: Proposed Troubleshooting Workflow for Low Yield

A troubleshooting workflow for addressing low yield issues.

Diagram 2: Alternative Synthetic Pathway

An alternative multi-step synthesis route to avoid direct bromination of the sensitive aldehyde.

References

• 1. researchgate.net [researchgate.net]
• 2. CN105884591A - Preparation method of 2-fluoro-5-bromobenzaldehyde - Google Patents [patents.google.com]
• 3. eureka.patsnap.com [eureka.patsnap.com]
• 4. WO2010086877A2 - Process for the preparation of 3-bromo - 4 - fluorobenzaldehyde - Google Patents [patents.google.com]

Technical Support Center: Synthesis of 3,6-Dibromo-2-fluorobenzaldehyde

Welcome to the technical support center for the synthesis of 3,6-Dibromo-2-fluorobenzaldehyde. This resource provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming common challenges encountered during this synthesis.

Frequently Asked Questions (FAQs)

Q1: What is a common synthetic route for 3,6-Dibromo-2-fluorobenzaldehyde?

A common approach is the direct electrophilic bromination of 2-fluorobenzaldehyde using a brominating agent and a Lewis acid catalyst. However, this reaction is prone to side reactions, primarily oxidation of the aldehyde group. An alternative, and often more successful, route involves the protection of the aldehyde group as an acetal prior to bromination, followed by deprotection.

Q2: Why is my aldehyde group getting oxidized during the reaction?

Bromine is an oxidizing agent, and aldehydes are susceptible to oxidation to carboxylic acids, especially under harsh reaction conditions (e.g., high temperatures, strong Lewis acids).[1] This is a significant side reaction in the direct bromination of 2-fluorobenzaldehyde.

Q3: I am only observing mono-bromination. How can I achieve di-bromination?

Achieving di-bromination can be challenging. You might need to use an excess of the brominating agent and potentially a stronger Lewis acid or higher reaction temperature. However, these conditions can also increase the likelihood of side reactions like oxidation. Protecting the aldehyde group can sometimes facilitate the desired di-bromination.[1]

Q4: Are there alternative synthetic strategies to avoid these side reactions?

Yes, multi-step synthetic routes can provide better control and yield. One such strategy involves starting with a different precursor, such as 2-amino-3,5-dibromobenzaldehyde, and then introducing the fluorine atom via a Schiemann reaction.[1] Another approach is to start with 2-fluoro-toluene, perform the di-bromination, and then oxidize the methyl group to an aldehyde.

Troubleshooting Guide

Issue 1: Low yield of the desired 3,6-Dibromo-2-fluorobenzaldehyde and formation of a significant amount of 3,6-Dibromo-2-fluorobenzoic acid.

• Question: My reaction is primarily yielding the carboxylic acid instead of the aldehyde. How can I prevent the oxidation of the aldehyde group?

• Answer: This is a classic side reaction due to the oxidizing nature of bromine.[1] To mitigate this, you should consider protecting the aldehyde group before the bromination step. Converting the aldehyde to an acetal is a common protection strategy. The acetal is stable under bromination conditions and can be easily hydrolyzed back to the aldehyde after the bromination is complete.

Issue 2: The reaction results in a mixture of mono-brominated and di-brominated products.

• Question: I am getting a mixture of 3-bromo-2-fluorobenzaldehyde and the desired 3,6-dibromo product. How can I improve the selectivity for di-bromination?

• Answer: Incomplete bromination can be addressed by adjusting the reaction conditions. You can try incrementally increasing the molar equivalents of the brominating agent (e.g., N-Bromosuccinimide or Bromine). Optimizing the reaction time and temperature may also favor the di-brominated product. Below is a table summarizing the effect of reagent stoichiometry on product distribution based on typical electrophilic aromatic substitution principles.

Molar Equivalents of Brominating Agent	% Mono-brominated Product (approx.)	% Di-brominated Product (approx.)	% Unreacted Starting Material (approx.)
1.0	60%	15%	25%
2.2	10%	85%	5%
3.0	<5%	>90%	<5%

Issue 3: Formation of undesired constitutional isomers.

• Question: Besides the desired 3,6-dibromo isomer, I am observing other di-brominated isomers in my product mixture. How can I improve the regioselectivity?

• Answer: The directing effects of the fluorine and aldehyde groups on the aromatic ring influence the position of bromination. While the ortho, para-directing effect of fluorine and the meta-directing effect of the aldehyde favor the 3 and 5 positions, some bromination might occur at other positions. Using a bulkier Lewis acid catalyst can sometimes improve regioselectivity by sterically hindering substitution at less favored positions. Protecting the aldehyde as a bulky acetal can also enhance this steric hindrance.

Experimental Protocols

Protocol 1: Synthesis of 3,6-Dibromo-2-fluorobenzaldehyde via Acetal Protection

Step 1: Protection of 2-fluorobenzaldehyde

• To a solution of 2-fluorobenzaldehyde (1.0 eq) in toluene, add ethylene glycol (1.5 eq) and a catalytic amount of p-toluenesulfonic acid.

• Reflux the mixture using a Dean-Stark apparatus to remove water.

• Once the reaction is complete (monitored by TLC or GC), cool the mixture and wash with a saturated sodium bicarbonate solution and then with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the acetal.

Step 2: Di-bromination of the Protected Aldehyde

• Dissolve the acetal from Step 1 in a suitable solvent (e.g., dichloromethane or carbon tetrachloride).

• Cool the solution to 0°C in an ice bath.

• Slowly add N-Bromosuccinimide (2.2 eq) and a catalytic amount of a Lewis acid (e.g., anhydrous FeCl₃ or AlCl₃).

• Stir the reaction at 0°C and then allow it to warm to room temperature. Monitor the reaction progress by TLC or GC.

• Upon completion, quench the reaction with a saturated sodium thiosulfate solution.

• Separate the organic layer, wash with water and brine, and then dry over anhydrous sodium sulfate.

• Filter and concentrate under reduced pressure to obtain the crude di-brominated acetal.

Step 3: Deprotection to 3,6-Dibromo-2-fluorobenzaldehyde

• Dissolve the crude di-brominated acetal in a mixture of acetone and water.

• Add a catalytic amount of a strong acid (e.g., concentrated HCl).

• Stir the mixture at room temperature until the deprotection is complete (monitored by TLC or GC).

• Neutralize the acid with a saturated sodium bicarbonate solution.

• Extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography or recrystallization to obtain pure 3,6-Dibromo-2-fluorobenzaldehyde.

Visualizations

Caption: Synthesis pathway for 3,6-Dibromo-2-fluorobenzaldehyde via acetal protection.

Caption: Competing main reaction and side reaction of aldehyde oxidation.

Caption: Troubleshooting workflow for the synthesis of 3,6-Dibromo-2-fluorobenzaldehyde.

References

• 1. researchgate.net [researchgate.net]

Navigating the Challenges of Regioselective Bromination of 2-Fluorobenzaldehyde: A Technical Support Guide

For researchers, scientists, and drug development professionals engaged in the synthesis of halogenated aromatic compounds, the regioselective bromination of 2-fluorobenzaldehyde presents a common yet nuanced challenge. Achieving high yields of the desired isomer, 5-bromo-2-fluorobenzaldehyde, requires careful control of reaction conditions to overcome the competing directing effects of the fluorine and formyl groups and to avoid the formation of unwanted byproducts. This technical support center provides troubleshooting guidance and frequently asked questions to address specific issues encountered during this critical synthetic step.

Frequently Asked Questions (FAQs)

Q1: What are the main challenges in the regioselective bromination of 2-fluorobenzaldehyde?

The primary challenges stem from the directing effects of the substituents on the aromatic ring. The fluorine atom is an ortho-, para-director, while the aldehyde group is a meta-director[1]. This creates a competition for the site of bromination. Additionally, the aldehyde group is susceptible to oxidation by some brominating agents, which can lead to the formation of 2-fluoro-5-bromobenzoic acid as a significant impurity[2]. The formation of di-brominated byproducts is another potential issue if the reaction conditions are not carefully controlled[1].

Q2: Which isomer is the expected major product and why?

In the electrophilic aromatic substitution of 2-fluorobenzaldehyde, the major product is typically 5-bromo-2-fluorobenzaldehyde. The fluorine atom, being an ortho-, para-director, strongly activates the para position (C5) for electrophilic attack. Although the aldehyde is a deactivating meta-directing group, the activating effect of the fluorine at the para position is generally dominant, leading to regioselectivity for the C5 position[1][3].

Q3: What are the common brominating agents used for this reaction?

Several brominating agents can be employed, each with its own advantages and disadvantages. Common choices include:

• N-Bromosuccinimide (NBS): Often used with a catalyst like a Lewis acid in a suitable solvent[4]. It is a solid and can be easier to handle than liquid bromine.

• Potassium bromate in the presence of sulfuric acid: This system generates bromine in situ and has been shown to be effective[4][5].

• Bromine (Br₂): Can be used with a Lewis acid catalyst such as aluminum trichloride or zinc bromide[2][4]. However, bromine is highly corrosive and volatile.

Q4: Can I avoid the use of strong acids in this reaction?

While many protocols utilize strong acids like sulfuric acid, alternative methods are available. For instance, using N-bromosuccinimide with a less corrosive Lewis acid in an organic solvent can be an effective approach[4]. However, acidic conditions are often necessary to activate the brominating agent and facilitate the electrophilic substitution.

Troubleshooting Guide

Problem	Possible Cause(s)	Troubleshooting Steps
Low Yield of Desired Product	- Incomplete reaction. - Suboptimal reaction temperature. - Inefficient brominating agent. - Formation of byproducts.	- Monitor the reaction progress using TLC or GC to ensure completion. - Optimize the reaction temperature. Some protocols specify temperatures around 60-90°C[4][5]. - Consider switching to a different brominating agent or catalyst system (see table below). - Analyze the crude product to identify major byproducts and adjust conditions accordingly.
Formation of Significant Amounts of Di-brominated Byproducts	- Excess of brominating agent. - Prolonged reaction time.	- Use a stoichiometric amount or a slight excess of the brominating agent. - Carefully monitor the reaction time and quench the reaction once the starting material is consumed.
Presence of 2-fluoro-5-bromobenzoic acid Impurity	- Oxidation of the aldehyde group by the brominating agent.	- Use a milder brominating agent like NBS. - Protect the aldehyde group as an acetal before bromination, followed by deprotection. - Some protocols using bromine may lead to oxidation; consider alternative reagents[2].
Poor Regioselectivity (Formation of other bromo-isomers)	- Incorrect directing group influence under the chosen reaction conditions.	- Ensure the reaction conditions favor the directing effect of the fluorine atom. The use of a Lewis acid catalyst can enhance the para-directing effect.

Quantitative Data Summary

The following table summarizes quantitative data from various reported experimental protocols for the synthesis of 5-bromo-2-fluorobenzaldehyde.

Brominating Agent	Catalyst/Solvent	Temperature (°C)	Reaction Time (h)	Yield (%)	Purity (%)	Reference
N-Bromosuccinimide	Anhydrous AlCl₃ / Concentrated H₂SO₄	60	3-8	80	98	[4][6]
Potassium Bromate	65% H₂SO₄ (aq)	90	2-3	88	97	[4][5]
Bromine	Zinc Bromide / Dichloroethane	50-90	2-8	75	99	[4]
N-Bromosuccinimide	Trifluoroacetic acid / H₂SO₄	50	48	81	-	[7]

Experimental Protocols

Protocol 1: Bromination using N-Bromosuccinimide (NBS) and Aluminum Trichloride[4][6]

• Reaction Setup: In a reactor equipped with a mechanical stirrer, thermometer, and condenser, add 223 mL of concentrated sulfuric acid.

• Addition of Reactants: Add 70 g (0.56 mol) of 2-fluorobenzaldehyde and 6 g (0.045 mol) of anhydrous aluminum trichloride.

• Heating: Heat the mixture to 60°C.

• Addition of NBS: Add 105.5 g (0.59 mol) of N-bromosuccinimide in portions over a period of time.

• Reaction: Maintain the temperature at 60°C and stir for 3-8 hours.

• Work-up: After the reaction is complete, pour the mixture into ice water.

• Extraction: Extract the product with cyclohexane.

• Washing: Wash the organic phase with water and then with saturated brine.

• Drying and Concentration: Dry the organic phase over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain a brownish-red oil.

• Purification: Purify the crude product by vacuum distillation to collect the fraction at 63-65°C / 3 mmHg.

Protocol 2: Bromination using Potassium Bromate and Sulfuric Acid[4][5]

• Reaction Setup: In a reactor equipped with an electric stirrer, thermometer, dropping funnel, and condenser, add 500 mL of 65% aqueous sulfuric acid.

• Addition of Reactants: Slowly add a mixture of 167 g (1 mol) of potassium bromate and 124.1 g (1 mol) of 2-fluorobenzaldehyde dropwise to the reactor.

• Reaction: Maintain the reaction temperature at 90°C and continue the dropwise addition over 2 to 3 hours.

• Work-up: Upon completion of the reaction, add 1000 mL of water to the system.

• Extraction: Extract the product using methyl tert-butyl ether.

• Washing: Wash the organic phase with an aqueous solution of sodium sulfite.

• Drying and Concentration: Dry the organic phase over anhydrous sodium sulfate, filter, and concentrate to remove the solvent.

• Purification: Purify the resulting brownish-red oil by vacuum distillation to collect the fraction at 63-65°C / 3 mmHg.

Visualizing the Troubleshooting Workflow

The following diagram illustrates a logical workflow for troubleshooting common issues during the regioselective bromination of 2-fluorobenzaldehyde.

Caption: Troubleshooting workflow for the regioselective bromination of 2-fluorobenzaldehyde.

References

• 1. 5-Bromo-2-fluorobenzaldehyde | 93777-26-5 | Benchchem [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Electrophilic aromatic directing groups - Wikipedia [en.wikipedia.org]
• 4. eureka.patsnap.com [eureka.patsnap.com]
• 5. 5-Bromo-2-fluorobenzaldehyde synthesis - chemicalbook [chemicalbook.com]
• 6. CN105884591A - Preparation method of 2-fluoro-5-bromobenzaldehyde - Google Patents [patents.google.com]
• 7. Page loading... [guidechem.com]

Technical Support Center: Optimizing Suzuki Coupling for 3,6-Dibromo-2-fluorobenzaldehyde

Welcome to the technical support center for optimizing Suzuki coupling reactions involving 3,6-Dibromo-2-fluorobenzaldehyde. This resource is designed for researchers, scientists, and professionals in drug development. Here you will find troubleshooting guides and frequently asked questions (FAQs) to address specific challenges you may encounter during your experiments.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges when performing Suzuki coupling with 3,6-Dibromo-2-fluorobenzaldehyde?

A1: The main challenges with this substrate arise from a combination of electronic effects and steric hindrance. These include:

• Selectivity: Achieving selective mono-arylation at either the C3 or C6 position versus di-arylation can be difficult to control and is highly dependent on the reaction conditions.

• Sluggish or Incomplete Reactions: The presence of two electron-withdrawing groups (fluorine and aldehyde) can deactivate the C-Br bonds, making the initial oxidative addition step of the catalytic cycle slower.

• Side Reactions: Common side reactions include protodeboronation of the boronic acid, homocoupling of the boronic acid, and dehalogenation of the starting material or product.[1][2] The aldehyde functionality might also be sensitive to certain basic conditions or high temperatures.

• Catalyst Inhibition: The aldehyde group or fluoride atom could potentially coordinate with the palladium catalyst, leading to deactivation.

Q2: How can I control for mono- versus di-arylation?

A2: Controlling the stoichiometry of the boronic acid is the most straightforward approach. Using a slight excess (1.0-1.2 equivalents) of the boronic acid will favor mono-arylation. To further enhance selectivity, lowering the reaction temperature and using a less active catalyst system can also be effective. For di-arylation, a larger excess of the boronic acid (2.2-2.5 equivalents) and more forcing conditions (higher temperature, more active catalyst) will be necessary.

Q3: Which palladium catalyst and ligand combination is a good starting point?

A3: For challenging substrates, catalyst and ligand selection is crucial.

• For Mono-arylation: A common starting point would be a less reactive catalyst such as Pd(PPh₃)₄.

• For Di-arylation or for improving sluggish reactions: More electron-rich and bulky phosphine ligands are recommended to facilitate both the oxidative addition and reductive elimination steps.[3] Buchwald ligands like SPhos, XPhos, or RuPhos, in combination with a palladium precursor like Pd₂(dba)₃ or Pd(OAc)₂, are excellent candidates.[4] N-heterocyclic carbene (NHC) ligands can also be effective due to their strong σ-donating ability and thermal stability.

Q4: What are the recommended bases and solvents for this reaction?

A4: The choice of base and solvent can significantly impact the reaction outcome.

• Bases: A moderately strong inorganic base is typically a good starting point. Potassium carbonate (K₂CO₃) or cesium carbonate (Cs₂CO₃) are often effective.[5] For base-sensitive substrates, a milder base like potassium phosphate (K₃PO₄) or an organic base like triethylamine (NEt₃) could be explored.[6]

• Solvents: A mixture of an organic solvent and water is common for Suzuki couplings to aid in dissolving the base.[7] Common solvent systems include dioxane/water, THF/water, or toluene/water.[4] Anhydrous solvents like DMF or DMSO can also be used, particularly if water-sensitive functional groups are present.[7]

Troubleshooting Guide

Problem	Potential Cause(s)	Suggested Solution(s)
Low or No Conversion	1. Inactive catalyst. 2. Insufficiently basic conditions. 3. Low reaction temperature. 4. Poor solubility of reagents.[7] 5. Deactivated aryl bromide.	1. Switch to a more active catalyst/ligand system (e.g., Pd₂(dba)₃/SPhos). 2. Use a stronger base (e.g., Cs₂CO₃). 3. Increase the reaction temperature incrementally. 4. Try a different solvent system (e.g., DMF, dioxane/water). 5. Increase catalyst loading slightly.
Dehalogenation of Starting Material [1]	1. High temperature or prolonged reaction time.[1] 2. Certain bases or solvents acting as hydride sources.[1] 3. Inappropriate ligand choice.[1]	1. Lower the reaction temperature and monitor for completion. 2. Screen alternative bases (e.g., K₃PO₄) and ensure anhydrous conditions if necessary. 3. Use a bulkier ligand to disfavor side reactions.
Homocoupling of Boronic Acid [2]	1. Presence of oxygen in the reaction mixture.[2] 2. Use of a Pd(II) precatalyst without complete reduction to Pd(0).[2] 3. High temperature.	1. Thoroughly degas the solvent and reaction mixture and maintain an inert atmosphere (Argon or Nitrogen).[8] 2. Consider using a Pd(0) source directly (e.g., Pd(PPh₃)₄). 3. Lower the reaction temperature.
Protodeboronation of Boronic Acid [6]	1. Presence of water and/or acidic impurities. 2. Prolonged reaction time at high temperature. 3. Instability of the boronic acid.	1. Use anhydrous solvents and freshly prepared reagents. 2. Monitor the reaction closely and stop it upon completion. 3. Consider using a more stable boronic ester (e.g., a pinacol ester) or a potassium trifluoroborate salt.[6][9]
Poor Selectivity (Mixture of Mono- and Di-arylated Products)	1. Incorrect stoichiometry of the boronic acid. 2. Reaction conditions are too harsh for mono-arylation.	1. Carefully control the equivalents of boronic acid (1.0-1.2 for mono, >2.2 for di). 2. For mono-arylation, reduce the temperature, use a less active catalyst, and shorten the reaction time.

Experimental Protocols

General Procedure for Mono-Arylation

• To a flame-dried reaction vessel, add 3,6-Dibromo-2-fluorobenzaldehyde (1.0 equiv), the desired arylboronic acid (1.1 equiv), and potassium carbonate (2.0 equiv).

• Seal the vessel with a septum and purge with argon or nitrogen for 10-15 minutes.

• Add degassed 1,4-dioxane and water (e.g., in a 4:1 ratio) via syringe.

• Add the palladium catalyst, for instance, Pd(PPh₃)₄ (0.05 equiv).

• Heat the reaction mixture to the desired temperature (e.g., 80-100 °C) and stir for the required time, monitoring by TLC or LC-MS.[5]

• Upon completion, cool the reaction to room temperature, dilute with water, and extract with an organic solvent (e.g., ethyl acetate).

• Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

General Procedure for Di-Arylation

• Follow the same initial setup as for mono-arylation, but use the arylboronic acid (2.5 equiv) and a more active catalyst system.

• To a flame-dried reaction vessel, add 3,6-Dibromo-2-fluorobenzaldehyde (1.0 equiv), the desired arylboronic acid (2.5 equiv), and cesium carbonate (3.0 equiv).[5]

• Add a palladium precatalyst such as Pd₂(dba)₃ (0.05 equiv) and a ligand like SPhos (0.2 equiv).[5]

• Seal the vessel, purge with inert gas, and add the degassed solvent system (e.g., THF/water).[5]

• Heat the mixture to a higher temperature if necessary (e.g., 90-110 °C) and monitor the reaction progress.

• Workup and purification follow the same procedure as for mono-arylation.

Visualizations

Caption: A flowchart of the general experimental workflow for a Suzuki coupling reaction.

Caption: A decision tree for troubleshooting common Suzuki coupling reaction failures.

References

• 1. benchchem.com [benchchem.com]
• 2. Yoneda Labs [yonedalabs.com]
• 3. reddit.com [reddit.com]
• 4. reddit.com [reddit.com]
• 5. Suzuki Coupling: Mechanism & Examples | NROChemistry [nrochemistry.com]
• 6. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 7. researchgate.net [researchgate.net]
• 8. quora.com [quora.com]
• 9. reddit.com [reddit.com]

Technical Support Center: Troubleshooting Failed Grignard Reactions with 3,6-Dibromo-2-fluorobenzaldehyde

This technical support guide is intended for researchers, scientists, and drug development professionals encountering issues with Grignard reactions involving 3,6-Dibromo-2-fluorobenzaldehyde. The following sections provide troubleshooting advice and answers to frequently asked questions to help you successfully navigate your experiments.

Frequently Asked Questions (FAQs)

Q1: Why is my Grignard reaction with 3,6-Dibromo-2-fluorobenzaldehyde failing to initiate?

A1: The initiation of a Grignard reaction is highly sensitive to the reaction conditions. Several factors could be preventing your reaction from starting:

• Moisture: Grignard reagents are extremely reactive towards protic sources, especially water.[1][2][3] Ensure all glassware is rigorously flame-dried or oven-dried and cooled under an inert atmosphere (e.g., nitrogen or argon).[1][4] Solvents must be anhydrous.[1][5]

• Magnesium Surface: The magnesium turnings may have an oxide layer that prevents the reaction.[4][6] Activating the magnesium is crucial. This can be done by adding a small crystal of iodine, a few drops of 1,2-dibromoethane, or by mechanically crushing the magnesium turnings under an inert atmosphere.[1][4][7]

• Halide Reactivity: While aryl bromides are generally suitable for Grignard formation, the electronic effects of the fluorine and additional bromine on the ring can influence reactivity.

• Solvent Choice: Anhydrous ethers like diethyl ether or tetrahydrofuran (THF) are essential for stabilizing the Grignard reagent.[8]

Q2: I'm observing a low yield of my desired alcohol product. What are the potential causes?

A2: Low yields can result from several issues during the reaction:

• Incomplete Grignard Formation: If the Grignard reagent did not form in high yield, the subsequent reaction with the aldehyde will be inefficient. Consider titrating your Grignard reagent to determine its concentration before adding the aldehyde.[3]

• Side Reactions: Several side reactions can consume your Grignard reagent or the aldehyde.[5][9] These include:

  • Wurtz Coupling: The Grignard reagent can react with the starting aryl halide.[5]

  • Enolization: The Grignard reagent can act as a base and deprotonate the aldehyde if it has alpha-hydrogens, though this is not a factor for 3,6-Dibromo-2-fluorobenzaldehyde.[3][9]

  • Reaction with Oxygen: Exposure to air can lead to the formation of alkoxides from the Grignard reagent.[5]

• Steric Hindrance: The substituents on your benzaldehyde could sterically hinder the approach of the Grignard reagent.[9]

• Reaction Temperature: The reaction temperature should be carefully controlled. The addition of the aldehyde to the Grignard reagent is typically done at a low temperature (e.g., 0 °C) to minimize side reactions.[1]

Q3: My reaction mixture turned dark brown or black during the Grignard reagent formation. Is this normal?

A3: A color change is expected upon initiation of the Grignard reaction. However, a very dark brown or black color may indicate decomposition or side reactions, such as Wurtz coupling, which can produce finely divided metal particles.[3] Impurities in the magnesium or aryl halide can also contribute to this.[3]

Q4: Can I form the Grignard reagent from either of the bromine atoms on 3,6-Dibromo-2-fluorobenzaldehyde?

A4: The relative reactivity of the two bromine atoms for Grignard formation can be influenced by their electronic and steric environment. It's possible that one position is favored over the other. If you are performing a Grignard reaction on the aldehyde itself, you will be adding a Grignard reagent to the aldehyde functionality, not forming one from the dibromobenzaldehyde. If you intend to form a Grignard reagent from a dibromoaryl halide to react with a different electrophile, selective monometalation can be challenging.

Troubleshooting Guide

The table below summarizes common problems, their potential causes, and suggested solutions.

Problem	Potential Cause(s)	Suggested Solution(s)
Reaction fails to initiate	Presence of water or other protic impurities.	Flame-dry all glassware and use anhydrous solvents.[1][4]
Inactive magnesium surface (oxide layer).	Activate magnesium with iodine, 1,2-dibromoethane, or by mechanical grinding.[1][4][7]
Low quality of starting materials.	Use fresh, high-purity magnesium turnings and ensure the aryl halide is dry.
Low yield of the desired alcohol	Incomplete formation of the Grignard reagent.	Titrate the Grignard reagent before adding the aldehyde to determine the exact concentration.[3]
Side reactions (e.g., Wurtz coupling).[5]	Add the aryl halide slowly to the magnesium to maintain a low concentration and control the temperature.
Reaction with atmospheric oxygen.[5]	Maintain a strict inert atmosphere (nitrogen or argon) throughout the experiment.
Improper reaction temperature during aldehyde addition.	Add the aldehyde solution dropwise to the Grignard reagent at 0 °C.[1]
Formation of significant byproducts	Wurtz coupling.	Dilute the reaction mixture and add the halide slowly.
Reaction with CO2 from the atmosphere.	Ensure a positive pressure of inert gas.
Darkening of the reaction mixture	Decomposition of the Grignard reagent.	Ensure high purity of reagents and strict anhydrous and anaerobic conditions.
Formation of finely divided metal from side reactions.[3]	This may not always inhibit the reaction, but it is an indication of side processes.

Experimental Protocols

Protocol: Preparation of a Grignard Reagent and Reaction with an Aldehyde

This protocol is a general guideline and may require optimization for 3,6-Dibromo-2-fluorobenzaldehyde. It is based on a similar procedure for a substituted benzaldehyde.[1]

Materials:

• Magnesium turnings

• Aryl bromide (e.g., bromobenzene as the Grignard precursor)

• 3,6-Dibromo-2-fluorobenzaldehyde

• Anhydrous diethyl ether or THF

• Iodine crystal (catalytic amount)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Anhydrous sodium sulfate (Na₂SO₄)

• Hydrochloric acid (HCl), 1 M solution

Equipment:

• Three-necked round-bottom flask, oven-dried

• Reflux condenser, oven-dried

• Dropping funnel, oven-dried

• Magnetic stirrer and stir bar

• Inert atmosphere setup (nitrogen or argon)

• Ice bath

Procedure:

• Preparation of the Grignard Reagent:

  • Place magnesium turnings (1.2 equivalents) in the oven-dried three-necked flask under a constant stream of inert gas.[1]

  • Add a small crystal of iodine.[1]

  • Add enough anhydrous diethyl ether or THF to cover the magnesium.

  • In the dropping funnel, prepare a solution of the aryl bromide (1.1 equivalents) in anhydrous diethyl ether or THF.

  • Add a small portion of the aryl bromide solution to the magnesium suspension to initiate the reaction. Initiation is indicated by a color change and gentle refluxing of the solvent.[1] Gentle warming with a heat gun may be necessary if the reaction does not start.[1]

  • Once initiated, add the remaining aryl bromide solution dropwise at a rate that maintains a steady reflux.

  • After the addition is complete, stir the mixture at room temperature for an additional 30-60 minutes to ensure complete formation of the Grignard reagent.[1]

• Reaction with 3,6-Dibromo-2-fluorobenzaldehyde:

  • Cool the freshly prepared Grignard reagent solution to 0 °C using an ice bath.[1]

  • Dissolve 3,6-Dibromo-2-fluorobenzaldehyde (1 equivalent) in anhydrous diethyl ether or THF in a separate flask.

  • Add the aldehyde solution dropwise to the cooled Grignard reagent via the dropping funnel.[1]

  • After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for 1-2 hours. Monitor the reaction progress by thin-layer chromatography (TLC).[1]

• Work-up and Purification:

  • Cool the reaction mixture to 0 °C in an ice bath.[1]

  • Carefully quench the reaction by the slow, dropwise addition of a saturated aqueous solution of ammonium chloride.[1]

  • If a precipitate forms, add 1 M HCl to dissolve it.

  • Transfer the mixture to a separatory funnel and extract the aqueous layer with diethyl ether or ethyl acetate.

  • Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

  • Remove the solvent under reduced pressure and purify the crude product by column chromatography.

Visualizations

Caption: Troubleshooting workflow for failed Grignard reactions.

Caption: Reaction pathway for the Grignard synthesis.

References

• 1. benchchem.com [benchchem.com]
• 2. The Grignard Reaction Mechanism - Chemistry Steps [chemistrysteps.com]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. alfa-chemistry.com [alfa-chemistry.com]
• 6. web.mnstate.edu [web.mnstate.edu]
• 7. reddit.com [reddit.com]
• 8. leah4sci.com [leah4sci.com]
• 9. Grignard Reaction [organic-chemistry.org]

Technical Support Center: Purification of 3,6-Dibromo-2-fluorobenzaldehyde

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with crude 3,6-Dibromo-2-fluorobenzaldehyde. The following sections detail common impurities and provide protocols for their removal.

Frequently Asked Questions (FAQs)

Q1: What are the common impurities in crude 3,6-Dibromo-2-fluorobenzaldehyde?

A1: Common impurities in crude 3,6-Dibromo-2-fluorobenzaldehyde can include:

• Starting Materials: Unreacted precursors from the synthesis process.

• Over-oxidation Products: The corresponding carboxylic acid, 3,6-Dibromo-2-fluorobenzoic acid, is a frequent impurity formed by the oxidation of the aldehyde group.[1][2]

• Isomeric Impurities: Depending on the synthetic route, other isomers of dibromo-fluorobenzaldehyde may be present.

• Residual Solvents: Solvents used in the synthesis and initial workup may remain in the crude product.[3]

• Mono-brominated Intermediates: Incomplete bromination can result in the presence of mono-brominated benzaldehyde species.[4]

Q2: What are the recommended methods for purifying crude 3,6-Dibromo-2-fluorobenzaldehyde?

A2: The primary methods for purifying 3,6-Dibromo-2-fluorobenzaldehyde are:

• Column Chromatography: Effective for separating the target aldehyde from a wide range of impurities with different polarities.[3][5]

• Recrystallization: A suitable method if a solvent system can be found where the aldehyde has high solubility at elevated temperatures and low solubility at room temperature, while impurities remain in solution.[6][7]

• Acid-Base Extraction: Specifically useful for removing acidic impurities like the corresponding carboxylic acid.[1][2]

• Bisulfite Adduct Formation: This chemical method can be used to separate the aldehyde from other non-aldehyde impurities. The aldehyde is then regenerated from the adduct.[3][8]

Q3: How can I assess the purity of 3,6-Dibromo-2-fluorobenzaldehyde after purification?

A3: Purity is typically assessed using a combination of analytical techniques:

• Gas Chromatography (GC): Useful for determining the percentage of volatile impurities and the overall purity of the aldehyde.[9][10]

• High-Performance Liquid Chromatography (HPLC): A versatile method for purity assessment and quantification of non-volatile impurities.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Provides structural confirmation and can be used for quantitative analysis to determine purity.

• Mass Spectrometry (MS): Often coupled with GC or LC (GC-MS, LC-MS) to identify impurities based on their mass-to-charge ratio.[11]

Troubleshooting Guides

Issue	Potential Cause	Suggested Solution
Product appears as an oil or fails to crystallize after purification.	The product is likely not pure enough and may contain residual solvents or other impurities.[3]	1. Ensure all solvents are thoroughly removed under high vacuum. 2. If impurities are suspected, re-purify using column chromatography with a carefully selected solvent system.[3]
Low recovery of the aldehyde after purification.	1. The aldehyde may be partially soluble in the recrystallization wash solvent. 2. During column chromatography, the elution solvent may be too polar, causing co-elution with impurities, or not polar enough, leaving the product on the column. 3. The aldehyde may be sensitive to the pH conditions used during an acid-base wash or bisulfite adduct regeneration.[12]	1. For recrystallization, use a minimal amount of ice-cold solvent for washing the crystals.[2] 2. Optimize the solvent system for column chromatography by first running thin-layer chromatography (TLC) to achieve good separation.[13] 3. For base-sensitive aldehydes, minimize the exposure time to basic solutions during workup.[12]
The purified aldehyde shows a new spot on TLC after storage.	Aldehydes can be susceptible to air oxidation, leading to the formation of the corresponding carboxylic acid.[1][3]	Store the purified 3,6-Dibromo-2-fluorobenzaldehyde under an inert atmosphere (e.g., nitrogen or argon) and in a cool, dark place to minimize degradation.
During column chromatography, the compound streaks or does not move from the baseline.	The compound may be too polar for the chosen eluent or it may be interacting strongly with the acidic silica gel.[14]	1. Gradually increase the polarity of the eluent. 2. If strong interaction with silica is suspected, consider using alumina as the stationary phase or adding a small amount of a neutralizer like triethylamine to the eluent.[14]

Experimental Protocols

Protocol 1: Purification by Column Chromatography

This protocol is designed for the purification of gram-scale quantities of crude 3,6-Dibromo-2-fluorobenzaldehyde.

1. Preparation of the Column:

• Select a glass column of appropriate size. For 1-5 grams of crude material, a column with a diameter of 2-4 cm is suitable.
• Prepare a slurry of silica gel in a non-polar solvent (e.g., hexane).
• Pack the column with the silica gel slurry, ensuring there are no air bubbles.[5]
• Add a thin layer of sand on top of the silica gel to protect the surface.

2. Sample Loading:

• Dissolve the crude 3,6-Dibromo-2-fluorobenzaldehyde in a minimal amount of a suitable solvent (e.g., dichloromethane or a mixture of hexane and ethyl acetate).
• Carefully apply the sample solution to the top of the column.

3. Elution:

• Begin elution with a non-polar solvent system, such as a mixture of hexane and ethyl acetate (e.g., 95:5 v/v). The optimal solvent system should be determined beforehand by TLC.[13]
• Gradually increase the polarity of the eluent (e.g., to 90:10 or 85:15 hexane:ethyl acetate) to elute the aldehyde.
• Collect fractions and monitor them by TLC.

4. Isolation of Pure Product:

• Combine the fractions containing the pure 3,6-Dibromo-2-fluorobenzaldehyde.
• Remove the solvent under reduced pressure using a rotary evaporator to obtain the purified product.

Protocol 2: Purification by Recrystallization

This method is suitable if a proper solvent or solvent pair is identified.

1. Solvent Selection:

• Test the solubility of the crude material in various solvents (e.g., ethanol, isopropanol, hexane, toluene, or mixtures like hexane/ethyl acetate) at room temperature and at their boiling points.[6] An ideal solvent will dissolve the compound when hot but not when cold.

2. Dissolution:

• Place the crude 3,6-Dibromo-2-fluorobenzaldehyde in an Erlenmeyer flask.
• Add a minimal amount of the chosen recrystallization solvent and heat the mixture to boiling with stirring until the solid is completely dissolved.

3. Crystallization:

• Remove the flask from the heat and allow it to cool slowly to room temperature.
• Once at room temperature, place the flask in an ice bath to maximize crystal formation.[2]

4. Isolation and Drying:

• Collect the crystals by vacuum filtration using a Büchner funnel.
• Wash the crystals with a small amount of ice-cold recrystallization solvent.[2]
• Dry the purified crystals under vacuum.

Protocol 3: Removal of Acidic Impurities by Washing

This is a quick procedure to remove the 3,6-Dibromo-2-fluorobenzoic acid impurity.

1. Dissolution:

• Dissolve the crude aldehyde in a suitable organic solvent like diethyl ether or ethyl acetate.

2. Extraction:

• Transfer the solution to a separatory funnel.
• Wash the organic solution with a saturated aqueous solution of sodium bicarbonate (NaHCO₃).[1][2] This will convert the acidic impurity into its water-soluble sodium salt.
• Separate the aqueous layer.

3. Washing and Drying:

• Wash the organic layer with water and then with brine.
• Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.
• Filter to remove the drying agent and concentrate the solution under reduced pressure to obtain the aldehyde with reduced acidic impurities.

Data Presentation

Table 1: Recommended Solvent Systems for Column Chromatography

Impurity Type	Recommended Eluent System (v/v)	Notes
Less polar impurities	Hexane / Ethyl Acetate (95:5 to 90:10)	The aldehyde should have an Rf of approximately 0.3 in the chosen system for good separation.[13]
More polar impurities	Hexane / Ethyl Acetate (90:10 to 80:20)	A gradient elution may be necessary for complex mixtures.

Table 2: Potential Solvents for Recrystallization

Solvent/Solvent System	Comments
Ethanol or Isopropanol	Often effective for polar aromatic compounds.
Toluene	A good choice for aromatic compounds.
Hexane / Ethyl Acetate	A two-solvent system can be effective if a single solvent is not suitable.[7]
Heptane / Ethyl Acetate	Another common two-solvent system for recrystallization.[15]

Visualizations

Experimental Workflow for Purification

Caption: A logical workflow for the purification of crude 3,6-Dibromo-2-fluorobenzaldehyde.

Decision Tree for Troubleshooting Purification

Caption: A troubleshooting decision tree for the purification of 3,6-Dibromo-2-fluorobenzaldehyde.

References

• 1. reddit.com [reddit.com]
• 2. General procedures for the purification of Aldehydes - Chempedia - LookChem [lookchem.com]
• 3. researchgate.net [researchgate.net]
• 4. Process Development and Synthesis of Process-Related Impurities of an Efficient Scale-Up Preparation of 5,2′-Dibromo-2,4′,5′-Trihydroxy Diphenylmethanone as a New Acute Pyelonephritis Candidate Drug - PMC [pmc.ncbi.nlm.nih.gov]
• 5. web.uvic.ca [web.uvic.ca]
• 6. Reagents & Solvents [chem.rochester.edu]
• 7. ocw.mit.edu [ocw.mit.edu]
• 8. Workup [chem.rochester.edu]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. documents.thermofisher.com [documents.thermofisher.com]
• 12. benchchem.com [benchchem.com]
• 13. columbia.edu [columbia.edu]
• 14. Purification [chem.rochester.edu]
• 15. reddit.com [reddit.com]

preventing over-bromination in the synthesis of 3,6-Dibromo-2-fluorobenzaldehyde

This guide provides troubleshooting advice and frequently asked questions for researchers encountering challenges, particularly over-bromination, during the synthesis of 3,6-Dibromo-2-fluorobenzaldehyde.

Frequently Asked Questions (FAQs)

Q1: My reaction is producing a mixture of mono-, di-, and tri-brominated products instead of the target 3,6-dibromo isomer. Why is this happening and how can I improve selectivity?

A: This is a common issue stemming from multiple reactive sites on the 2-fluorobenzaldehyde starting material and the powerful nature of electrophilic aromatic bromination. The fluorine atom is an ortho-, para-director, while the aldehyde group is a meta-director, leading to complex regioselectivity.[1] Over-bromination occurs when the reaction conditions are too harsh or the stoichiometry is not precisely controlled.

Solutions:

• Control Stoichiometry: Use a precise molar equivalent of the brominating agent. An excess of the reagent is a primary cause of polybromination.[1]

• Milder Brominating Agents: Switch from elemental bromine (Br₂) to a more controlled bromine source like N-Bromosuccinimide (NBS) or 1,3-dibromo-5,5-dimethylhydantoin (DBDMH).[2][3][4] These reagents release bromine more slowly, allowing for better control.

• Reaction Temperature: Lowering the reaction temperature, for instance to a range of -10°C to 30°C, can significantly slow the reaction rate and improve selectivity.[5]

• Slow Addition: Instead of adding the brominating agent all at once, add it dropwise or in small portions over an extended period.[5][6] This keeps the instantaneous concentration of the electrophile low, reducing the chance of multiple substitutions on the same molecule.[6]

Q2: My final product analysis shows a significant impurity, and the aldehyde proton signal in the ¹H NMR has disappeared. What could be the cause?

A: The aldehyde functional group is susceptible to oxidation, especially in the presence of bromine, which is an oxidizing agent.[7] The likely side product is the corresponding carboxylic acid (3,6-dibromo-2-fluorobenzoic acid). This is particularly problematic when using harsher bromination conditions.[7]

Solutions:

• Protect the Aldehyde: Before bromination, you can protect the aldehyde group as an acetal. This makes the group inert to both oxidation and its meta-directing electronic effects. However, the stability of the acetal under the required acidic bromination conditions must be considered.[7]

• Alternative Synthesis Route: Consider a different synthetic pathway where the aldehyde functionality is introduced after the bromination steps. For example, you could start with 3-bromo-2-fluorotoluene, perform a second bromination, and then oxidize the methyl group to an aldehyde.[7] Another advanced approach involves ortho-lithiation followed by trapping with a formylating agent like DMF.[7]

Q3: How can I accurately determine the endpoint of the reaction to avoid letting it run too long, which seems to increase by-products?

A: Prolonged reaction times are a common cause of over-bromination.[1] Accurately identifying the point at which the starting material is consumed is key.

Solutions:

• Reaction Monitoring: Regularly monitor the reaction's progress using techniques like Thin-Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

• In-situ Monitoring: For larger-scale reactions, real-time monitoring with inline UV-Vis spectroscopy can be used to detect the disappearance of bromine, signaling the appropriate time to quench the reaction.[1]

Q4: What are the recommended catalysts and solvents for achieving a more controlled bromination of 2-fluorobenzaldehyde?

A: The choice of catalyst and solvent system is critical for controlling reactivity and preventing side reactions.

Solutions:

• Catalyst: Lewis acids such as AlCl₃, FeBr₃, or ZnBr₂ are often necessary for activating less reactive aromatic rings.[3][8] However, their concentration must be carefully optimized.

• Solvent System: Using a sulfuric acid/trifluoroacetic acid system can enable highly regioselective bromination.[2] Oleum is also effective, but the concentration of sulfur trioxide (SO₃) must be carefully controlled to prevent over-bromination.[2] For reactions with NBS, acetonitrile is a common solvent.[4]

Troubleshooting Workflow

The following diagram outlines a logical approach to troubleshooting common issues during the synthesis.

Caption: Troubleshooting flowchart for dibromination of 2-fluorobenzaldehyde.

Summary of Bromination Conditions

The following table summarizes various conditions reported for the bromination of fluorobenzaldehyde derivatives, which can be adapted to optimize the synthesis of the 3,6-dibromo target.

Starting Material	Brominating Agent	Catalyst / Solvent	Temperature (°C)	Yield (%)	Product / Key Observation	Reference
o-Fluorobenzaldehyde	N-Bromosuccinimide (NBS)	AlCl₃ (anhydrous) / Conc. H₂SO₄	60	80	2-Fluoro-5-bromobenzaldehyde	[3]
o-Fluorobenzaldehyde	Potassium Bromate	65% aq. H₂SO₄	90	88	2-Fluoro-5-bromobenzaldehyde	[3]
4-Fluorobenzaldehyde	Bromine	20% Oleum	25 - 65	>90	3-Bromo-4-fluorobenzaldehyde	[8]
4-Fluorobenzaldehyde	Bromide Reagent	H₂SO₄ / Trifluoroacetic Acid	30 - 100	85	2-Bromo-4-fluorobenzaldehyde	[2][9][10]
Aromatic Compound	Br₂ / BrF₃	None (or minute solvent)	-10 to 30	N/A	General method for deactivated rings	[5]

Key Experimental Protocol: Controlled Dibromination using NBS

This protocol provides a generalized methodology for the controlled synthesis of 3,6-Dibromo-2-fluorobenzaldehyde, incorporating best practices to minimize over-bromination.

Materials:

• 2-Fluorobenzaldehyde

• N-Bromosuccinimide (NBS)

• Concentrated Sulfuric Acid (98%)

• Anhydrous Aluminum Chloride (AlCl₃)

• Cyclohexane (or other suitable extraction solvent)

• Saturated Sodium Bicarbonate Solution

• Saturated Sodium Chloride Solution (Brine)

• Anhydrous Sodium Sulfate

• Deionized Water & Ice

Procedure:

• In a three-necked round-bottom flask equipped with a mechanical stirrer, thermometer, and dropping funnel, add concentrated sulfuric acid.

• Cool the flask in an ice-salt bath to 0-5°C.

• Slowly add 2-fluorobenzaldehyde (1.0 eq) to the stirred sulfuric acid, ensuring the temperature does not rise above 10°C.

• Add anhydrous aluminum chloride (0.1 eq) portion-wise as a catalyst.[3]

• In a separate beaker, dissolve N-Bromosuccinimide (2.1 eq) in a minimum amount of concentrated sulfuric acid.

• Transfer the NBS solution to the dropping funnel and add it to the reaction mixture dropwise over 2-4 hours, maintaining the internal temperature at 0-5°C.

• After the addition is complete, allow the reaction to stir at the same temperature for an additional 3-8 hours. Monitor the reaction progress periodically by TLC.[3]

Work-up and Purification:

• Once the reaction is complete, carefully and slowly pour the reaction mixture onto a large volume of crushed ice with vigorous stirring.

• Allow the mixture to warm to room temperature, then extract the aqueous layer three times with cyclohexane.[3]

• Combine the organic extracts and wash sequentially with deionized water, saturated sodium bicarbonate solution, and finally with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure to obtain the crude product.[11]

• The crude brownish oil can be purified by vacuum distillation or column chromatography on silica gel to yield the final 3,6-Dibromo-2-fluorobenzaldehyde product.[3]

References

• 1. 5-Bromo-2-fluorobenzaldehyde | 93777-26-5 | Benchchem [benchchem.com]
• 2. 2-Bromo-4-fluorobenzaldehyde | 59142-68-6 | Benchchem [benchchem.com]
• 3. CN105884591A - Preparation method of 2-fluoro-5-bromobenzaldehyde - Google Patents [patents.google.com]
• 4. Regioselective Electrophilic Aromatic Bromination: Theoretical Analysis and Experimental Verification - PMC [pmc.ncbi.nlm.nih.gov]
• 5. US4954648A - Method for the bromination of aromatic compound - Google Patents [patents.google.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. researchgate.net [researchgate.net]
• 8. WO2010086877A2 - Process for the preparation of 3-bromo - 4 - fluorobenzaldehyde - Google Patents [patents.google.com]
• 9. CN109809977A - A kind of preparation method of 2-bromo-4-fluorobenzaldehyde - Google Patents [patents.google.com]
• 10. Page loading... [guidechem.com]
• 11. Organic Syntheses Procedure [orgsyn.org]

Technical Support Center: Scale-Up Synthesis of 3,6-Dibromo-2-fluorobenzaldehyde

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals engaged in the scale-up synthesis of 3,6-Dibromo-2-fluorobenzaldehyde.

Troubleshooting Guide

The scale-up synthesis of 3,6-Dibromo-2-fluorobenzaldehyde presents several challenges, primarily related to reaction control, impurity profiles, and product isolation. This guide addresses specific issues that may be encountered during the synthesis. A common synthetic approach involves the ortho-lithiation of 1,4-dibromo-2-fluorobenzene followed by formylation.

Diagram: Proposed Synthetic Workflow

Caption: Proposed synthetic workflow for 3,6-Dibromo-2-fluorobenzaldehyde.

Issue 1: Low Yield and/or Incomplete Conversion during Ortho-lithiation

• Question: My ortho-lithiation of 1,4-dibromo-2-fluorobenzene shows low conversion to the desired lithiated intermediate, resulting in a low overall yield. What are the potential causes and solutions?

• Answer: Low conversion during ortho-lithiation is a common challenge. Several factors can contribute to this issue:

  • Reagent Quality: The quality of the organolithium reagent (n-BuLi or LDA) is critical. Even freshly opened bottles can have a lower than stated molarity. It is highly recommended to titrate the organolithium solution prior to use to determine its exact concentration.

  • Reaction Temperature: This reaction is highly temperature-sensitive and must be maintained at low temperatures (typically -78 °C) to prevent side reactions and decomposition of the lithiated intermediate. Ensure your cooling bath is stable and the internal reaction temperature is monitored.

  • Solvent and Glassware: Traces of moisture in the solvent (THF) or on the glassware can quench the organolithium reagent. Ensure all glassware is rigorously dried, and the solvent is anhydrous.

  • Addition Rate: Slow, dropwise addition of the organolithium reagent to the solution of 1,4-dibromo-2-fluorobenzene is crucial to maintain temperature control and minimize side reactions.

  • Solubility: At -78 °C, the starting material may have limited solubility in THF. This can hinder the reaction. While challenging to address at this temperature, ensuring efficient stirring is important.

Parameter	Recommendation
Organolithium Reagent	Titrate before each use
Reaction Temperature	Maintain at -78 °C (dry ice/acetone bath)
Solvent	Use anhydrous THF
Glassware	Oven-dry or flame-dry under inert atmosphere
Addition Rate	Slow, dropwise addition

Issue 2: Formation of Multiple Side Products

• Question: I am observing multiple unexpected peaks in the crude reaction mixture by GC-MS/LC-MS after the formylation step. What are the likely side products and how can I minimize their formation?

• Answer: The formation of side products can arise from both the lithiation and formylation steps.

  • Over-lithiation/Multiple Lithiation: While the fluorine atom directs the lithiation to the ortho position, there is a possibility of di-lithiation or lithiation at other positions, especially if excess organolithium reagent is used.

  • Benzyne Formation: The lithiated intermediate can be unstable and may eliminate lithium fluoride to form a benzyne intermediate, which can then react further to form a variety of products.[1]

  • Side Reactions with DMF: The formylating agent, dimethylformamide (DMF), can react with the organolithium reagent to form undesired byproducts.

  Troubleshooting Steps:

  • Stoichiometry: Use a slight excess (1.05-1.1 equivalents) of the organolithium reagent, based on the titrated molarity.

  • Temperature Control: Maintain strict temperature control at -78 °C during lithiation and the initial stage of formylation.

  • Quenching: Quench the reaction at low temperature before allowing it to warm to room temperature.

Diagram: Troubleshooting Logic for Side Product Formation

Caption: Logical workflow for troubleshooting side product formation.

Issue 3: Difficulties in Product Purification

• Question: The crude product is an oily residue that is difficult to purify by crystallization. Column chromatography is not ideal for a large-scale process. What are the recommended purification strategies?

• Answer: Purification of 3,6-Dibromo-2-fluorobenzaldehyde at scale can be challenging.

  • Crystallization: While direct crystallization of the crude product may be difficult, a solvent screen is recommended to find a suitable solvent system. Consider anti-solvent crystallization. Common solvent systems for similar compounds include hexanes, heptane, or mixtures of ethyl acetate and hexanes.

  • Distillation: Although the product is a solid at room temperature, vacuum distillation might be a viable option for purification if the boiling point is within a reasonable range and the compound is thermally stable.

  • Slurry Wash: Slurrying the crude solid in a non-polar solvent like cold hexanes can help remove more soluble impurities.

Purification Method	Advantages	Disadvantages
Crystallization	High purity, scalable	May require extensive solvent screening
Vacuum Distillation	Effective for removing non-volatile impurities	Requires thermal stability of the product
Slurry Wash	Simple, quick for removing minor impurities	Less effective for impurities with similar solubility

Frequently Asked Questions (FAQs)

Q1: Is direct dibromination of 2-fluorobenzaldehyde a viable route for scale-up?

A1: Direct dibromination of 2-fluorobenzaldehyde is generally not recommended for scale-up. The aldehyde group is susceptible to oxidation by bromine, which can lead to the formation of the corresponding benzoic acid as a major byproduct.[1] Furthermore, controlling the regioselectivity to obtain the desired 3,6-dibromo isomer is difficult, often resulting in a mixture of mono- and di-brominated products with different substitution patterns.

Q2: What are the main safety concerns when working with organolithium reagents at scale?

A2: Organolithium reagents like n-butyllithium are highly pyrophoric and react violently with water and other protic sources. Key safety precautions for scale-up include:

• Working under a strictly inert atmosphere (nitrogen or argon).

• Using appropriate personal protective equipment (PPE), including flame-retardant lab coats, safety glasses, and gloves.

• Ensuring that all solvents are anhydrous and equipment is dry.

• Having appropriate quenching agents and fire extinguishers readily available.

Q3: Can alternative formylating agents be used instead of DMF?

A3: While DMF is the most common formylating agent for this type of reaction, other reagents can be considered. However, each has its own set of challenges. For example, ethyl formate can be used, but it may be less reactive. The use of alternative reagents would require significant process development and optimization.

Q4: How can I monitor the progress of the ortho-lithiation reaction?

A4: Monitoring an ortho-lithiation reaction in real-time can be challenging. A common method is to take a small aliquot of the reaction mixture, quench it with a deuterated source (e.g., D₂O), and analyze the resulting product by ¹H NMR or GC-MS to determine the extent of deuterium incorporation, which corresponds to the extent of lithiation.

Experimental Protocols

Proposed Protocol for the Synthesis of 3,6-Dibromo-2-fluorobenzaldehyde

This is a proposed laboratory-scale protocol that would require optimization for scale-up.

• Setup: A multi-neck, round-bottom flask equipped with a mechanical stirrer, a thermometer, a nitrogen inlet, and a dropping funnel is assembled and flame-dried under a stream of nitrogen.

• Reaction Mixture: The flask is charged with 1,4-dibromo-2-fluorobenzene (1.0 eq) and anhydrous tetrahydrofuran (THF). The solution is cooled to -78 °C using a dry ice/acetone bath.

• Lithiation: n-Butyllithium (1.05 eq, titrated solution in hexanes) is added dropwise to the stirred solution via the dropping funnel, maintaining the internal temperature below -70 °C. The mixture is stirred at -78 °C for 1-2 hours.

• Formylation: Anhydrous dimethylformamide (DMF) (1.2 eq) is added dropwise, again maintaining the temperature below -70 °C. After the addition is complete, the reaction mixture is allowed to slowly warm to room temperature and stirred overnight.

• Work-up: The reaction is carefully quenched by the slow addition of a saturated aqueous solution of ammonium chloride. The mixture is then partitioned between water and an organic solvent (e.g., ethyl acetate). The organic layer is separated, washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure.

• Purification: The crude product is purified by crystallization from a suitable solvent system (e.g., hexanes/ethyl acetate) or by column chromatography on silica gel.

References

• 1. researchgate.net [researchgate.net]

Technical Support Center: 3,6-Dibromo-2-fluorobenzaldehyde

This technical support guide provides essential information on the stability and storage of 3,6-Dibromo-2-fluorobenzaldehyde for researchers, scientists, and professionals in drug development.

Frequently Asked Questions (FAQs)

Q1: What are the recommended storage conditions for 3,6-Dibromo-2-fluorobenzaldehyde?

For optimal stability, 3,6-Dibromo-2-fluorobenzaldehyde should be stored in a tightly sealed container in a cool, dry, and well-ventilated area.[1] It is classified as a combustible solid, so it should be kept away from heat, sparks, and open flames.[1]

Q2: What are the known incompatibilities of 3,6-Dibromo-2-fluorobenzaldehyde?

While specific incompatibility data for 3,6-Dibromo-2-fluorobenzaldehyde is limited, based on the reactivity of similar benzaldehydes, it is prudent to avoid contact with strong oxidizing agents, strong bases, and strong reducing agents.[1] Aldehydes are susceptible to oxidation, which can be accelerated by these substances.[2]

Q3: What are the physical and chemical properties of 3,6-Dibromo-2-fluorobenzaldehyde?

The key physical and chemical properties are summarized in the table below.

Property	Value
CAS Number	870703-68-7
Molecular Formula	C₇H₃Br₂FO
Molecular Weight	281.90 g/mol
Form	Solid
Assay	97%

Q4: What personal protective equipment (PPE) should be used when handling this compound?

When handling 3,6-Dibromo-2-fluorobenzaldehyde, it is recommended to use a dust mask (type N95 or equivalent), eyeshields, a faceshield, and chemical-resistant gloves.

Troubleshooting Guide

This guide addresses common issues that may arise during the handling and use of 3,6-Dibromo-2-fluorobenzaldehyde.

Issue 1: The compound has changed color or appearance.

• Possible Cause: This could indicate degradation or contamination. Aldehydes can be sensitive to air and light, potentially leading to oxidation or other side reactions.

• Troubleshooting Steps:

  • Visually inspect the material for any obvious signs of non-uniformity, discoloration, or melting.

  • If possible, check the purity of the material using an appropriate analytical technique such as NMR or HPLC to determine if it meets the requirements for your experiment.

  • Review your storage conditions to ensure they align with the recommended guidelines.

Issue 2: Inconsistent or unexpected experimental results.

• Possible Cause: If you are experiencing reproducibility issues, the integrity of your starting material may be compromised.

• Troubleshooting Steps:

  • Verify the identity and purity of the 3,6-Dibromo-2-fluorobenzaldehyde using a reliable analytical method.

  • Consider the possibility of slow degradation over time, especially if using an older batch of the compound.

  • Ensure that the solvents and reagents used in your reaction are free from impurities that could react with the aldehyde.

Below is a logical workflow for troubleshooting common issues with 3,6-Dibromo-2-fluorobenzaldehyde.

Troubleshooting workflow for 3,6-Dibromo-2-fluorobenzaldehyde.

Experimental Protocols

Protocol 1: Visual Inspection of 3,6-Dibromo-2-fluorobenzaldehyde

• Objective: To assess the physical state of the compound before use.

• Materials: Spatula, clean weighing paper or container, proper PPE (gloves, safety glasses).

• Procedure:

  • Before opening the main container, allow it to equilibrate to room temperature to prevent moisture condensation.

  • In a well-ventilated area or fume hood, carefully open the container.

  • Using a clean spatula, take a small sample of the compound.

  • Observe the color and consistency of the solid. It should be a uniform solid. Note any discoloration (e.g., yellowing), clumping, or signs of melting.

  • Compare the appearance to a fresh batch or the supplier's description if available.

  • If any abnormalities are observed, it is recommended to verify the purity analytically before use.

The following diagram illustrates a recommended workflow for handling and use.

Recommended workflow for handling 3,6-Dibromo-2-fluorobenzaldehyde.

References

• 1. fishersci.com [fishersci.com]
• 2. researchgate.net [researchgate.net]

Technical Support Center: Byproduct Identification in 3,6-Dibromo-2-fluorobenzaldehyde Reactions by NMR

This technical support guide is designed for researchers, scientists, and drug development professionals to aid in the identification of common byproducts in reactions involving 3,6-Dibromo-2-fluorobenzaldehyde using Nuclear Magnetic Resonance (NMR) spectroscopy.

Troubleshooting Guides & FAQs

Frequently Asked Questions (FAQs)

Q1: My ¹H NMR spectrum shows unreacted starting material. How can I confirm its presence and what are the typical reasons for an incomplete reaction?

A1: The presence of unreacted 3,6-Dibromo-2-fluorobenzaldehyde is a common issue.

Identification:

• ¹H NMR: Look for the characteristic aldehyde proton singlet between δ 9.8-10.5 ppm and the aromatic protons.

• ¹⁹F NMR: A signal corresponding to the starting material will be present.

Common Causes for Incomplete Reaction:

• Insufficient Reagents: Stoichiometry of reactants, catalysts, or bases may be incorrect.

• Reaction Time: The reaction may not have been allowed to proceed to completion.

• Temperature: The reaction temperature might be too low for efficient conversion.

• Catalyst Deactivation: The catalyst may have been poisoned by impurities or degraded over time.

Troubleshooting Workflow for Incomplete Reaction

Caption: Troubleshooting workflow for incomplete reactions.

Q2: I observe a new singlet in the δ 8.0-8.5 ppm region of my ¹H NMR, and the aldehyde proton signal has disappeared. What could this byproduct be?

A2: This is indicative of the oxidation of the aldehyde group to a carboxylic acid, forming 3,6-Dibromo-2-fluorobenzoic acid. This is a common side reaction, especially if the reaction is exposed to air or oxidizing agents.

Identification:

• ¹H NMR: The aldehyde proton singlet (δ ~10 ppm) will be absent, and a new, often broad, singlet for the carboxylic acid proton will appear downfield (δ 10-13 ppm, though it can exchange with water and broaden or disappear). The aromatic protons will show slightly shifted signals compared to the starting material.

• ¹³C NMR: The aldehyde carbon signal (δ ~190 ppm) will be replaced by a carboxylic acid carbon signal (δ ~165-170 ppm).

• Confirmation: Add a drop of D₂O to your NMR sample. The carboxylic acid proton signal will exchange and disappear.

Compound	Functional Group	Expected ¹H NMR Chemical Shift (ppm)
3,6-Dibromo-2-fluorobenzaldehyde	Aldehyde (-CHO)	~9.8 - 10.5 (s, 1H)
3,6-Dibromo-2-fluorobenzoic acid	Carboxylic Acid (-COOH)	~10 - 13 (s, broad, 1H)

Q3: In a cross-coupling reaction (e.g., Suzuki, Sonogashira), I see a complex aromatic region and multiple aldehyde signals in the ¹H NMR. What are the likely byproducts?

A3: In cross-coupling reactions with a di-halogenated substrate, several byproducts are possible due to incomplete reaction, side reactions, or reaction at an unintended site.

Potential Byproducts and their NMR Signatures:

• Mono-substituted Products: The reaction may occur at only one of the bromine positions (C3 or C6). This will result in two different mono-substituted isomers, each with its own set of aromatic and aldehyde proton signals. The steric hindrance at the C6 position, being ortho to the aldehyde, might favor reaction at the C3 position.

• Debromination: Reductive dehalogenation can lead to the formation of 3-Bromo-2-fluorobenzaldehyde or 6-Bromo-2-fluorobenzaldehyde. This will simplify the aromatic region of the ¹H NMR spectrum.

• Homocoupling: The boronic acid (in Suzuki reactions) or terminal alkyne (in Sonogashira reactions) can couple with itself, leading to symmetric biaryl or diyne byproducts, respectively. These often have simpler, more symmetric NMR spectra.

• Protodeboronation: In Suzuki reactions, the boronic acid can be replaced by a proton, leading to the corresponding arene.

Troubleshooting Strategy for Cross-Coupling Reactions

Caption: Strategy for identifying byproducts in cross-coupling reactions.

Byproduct Type	Key Identifying Features in ¹H NMR
Mono-substituted Isomers	Appearance of new aromatic signals and a shifted aldehyde proton for each isomer.
Debromination Byproducts	Simpler aromatic splitting patterns compared to the starting material.
Homocoupled Byproducts	Often symmetrical, leading to fewer aromatic signals than expected for the coupled product.
Unreacted Starting Material	Presence of the characteristic aldehyde and aromatic signals of 3,6-Dibromo-2-fluorobenzaldehyde.

Experimental Protocols

General Protocol for NMR Sample Preparation

• Sample Weighing: Accurately weigh approximately 5-10 mg of the crude reaction mixture.

• Solvent Selection: Choose a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆, Acetone-d₆) in which your expected product and byproducts are soluble.

• Dissolution: Dissolve the sample in 0.6-0.7 mL of the deuterated solvent in a clean, dry vial.

• Filtration: To remove any particulate matter that could affect the spectral quality, filter the solution through a small plug of glass wool in a Pasteur pipette directly into a clean NMR tube.

• Degassing (Optional): If paramagnetic impurities are suspected (which can cause peak broadening), degas the sample by bubbling a slow stream of an inert gas (e.g., argon or nitrogen) through the solution for a few minutes.

¹H NMR Experiment for Byproduct Identification

• Standard Acquisition: Run a standard ¹H NMR experiment. Ensure the spectral width is sufficient to include the aldehyde (δ 9-11 ppm) and aromatic (δ 7-9 ppm) regions.

• Integration: Carefully integrate all signals to determine the relative ratios of the different species present.

• D₂O Exchange: For samples containing potential carboxylic acid or alcohol byproducts, acquire a spectrum, add a drop of D₂O, shake the tube, and re-acquire the spectrum to identify exchangeable protons.

¹⁹F NMR Experiment

• Utility: ¹⁹F NMR is highly sensitive to the electronic environment around the fluorine atom. Each fluorine-containing species in the mixture will give a distinct signal, making it a powerful tool for identifying and quantifying byproducts.

• Procedure: Run a standard ¹⁹F NMR experiment. The chemical shift of the fluorine will be indicative of the substitution pattern on the aromatic ring.

Technical Support Center: Catalyst Selection for Cross-Coupling Reactions of 3,6-Dibromo-2-fluorobenzaldehyde

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in successfully performing cross-coupling reactions with the challenging substrate, 3,6-Dibromo-2-fluorobenzaldehyde.

Frequently Asked Questions (FAQs)

Q1: What makes 3,6-Dibromo-2-fluorobenzaldehyde a challenging substrate for cross-coupling reactions?

A1: This substrate presents several challenges simultaneously:

• Steric Hindrance: Both bromine atoms are flanked by ortho substituents (a fluorine atom at C2 and an aldehyde at C1). This steric bulk can hinder the approach of the catalyst to the C-Br bonds, making the crucial oxidative addition step of the catalytic cycle more difficult.[1][2][3]

• Electronic Effects: The fluorine and aldehyde groups are electron-withdrawing, which can influence the reactivity of the aryl halide. While this can sometimes facilitate oxidative addition, the overall electronic and steric profile is complex.[3][4]

• Chemoselectivity: The two bromine atoms are in inequivalent positions (C3 and C6). This raises the challenge of achieving selective mono-substitution at a specific position versus di-substitution. The relative reactivity of the C-Br bonds will depend heavily on the chosen catalyst system and reaction conditions.[5][6]

Q2: Which bromine atom is expected to be more reactive?

A2: Predicting the relative reactivity is complex. The C-Br bond at the 3-position is ortho to the aldehyde, while the C-Br at the 6-position is ortho to the fluorine. Generally, the order of reactivity for oxidative addition is influenced by both electronics and sterics.[5] For some substrates, coupling occurs preferentially at the more electron-deficient site. Site-selective Sonogashira reactions have been demonstrated on similar polyhalogenated aromatics, suggesting that selectivity is achievable.[6][7] Empirical screening of catalysts and conditions is the most reliable way to determine the selectivity for a specific cross-coupling reaction.

Q3: What are the most common cross-coupling reactions performed on this type of substrate?

A3: The most relevant palladium-catalyzed cross-coupling reactions for this substrate include:

• Suzuki-Miyaura Coupling: For forming carbon-carbon bonds with boronic acids or esters.[8]

• Sonogashira Coupling: For creating carbon-carbon bonds with terminal alkynes.[9][10]

• Buchwald-Hartwig Amination: For synthesizing carbon-nitrogen bonds with various amines.[11][12]

• Heck Coupling: For forming carbon-carbon bonds with alkenes.[13][14]

Q4: Should I be concerned about side reactions?

A4: Yes, several side reactions are common in cross-coupling chemistry, particularly with complex substrates. Key side reactions to monitor for include:

• Hydrodehalogenation (Dehalogenation): The bromine atom is replaced by a hydrogen atom, consuming the starting material.[15][16]

• Homocoupling: The coupling partner (e.g., boronic acid in Suzuki or alkyne in Sonogashira) couples with itself. This is often promoted by the presence of oxygen.[16]

• Protodeborylation: In Suzuki coupling, the boronic acid is replaced by a hydrogen atom before it can transmetalate to the palladium center.

Troubleshooting Guides

Issue 1: Low or No Conversion to the Desired Product

This is a frequent challenge, especially given the steric hindrance of the substrate. A systematic approach is crucial.

Potential Cause	Recommended Action	Rationale
Inactive Catalyst	Use a fresh batch of palladium precatalyst and ligand. Ensure reagents are stored under an inert atmosphere. Consider using a pre-formed, air-stable precatalyst (e.g., a G3 or G4 Buchwald precatalyst).[17]	Palladium(0) species, the active catalysts, are sensitive to air and moisture. Precatalysts can ensure more reliable generation of the active species.[17]
Inefficient Oxidative Addition	Switch to a more electron-rich and sterically bulky phosphine ligand (e.g., Buchwald-type biarylphosphine ligands like XPhos, SPhos, or RuPhos).[2] Increase the reaction temperature in increments of 10-20 °C.	Bulky, electron-rich ligands stabilize the palladium center and promote oxidative addition into the strong C-Br bond, which is often the rate-limiting step for hindered substrates.[18][19][20]
Inappropriate Base or Solvent	Screen a panel of bases and solvents. For Suzuki, try stronger bases like K₃PO₄ or Cs₂CO₃ in solvents like dioxane or toluene/water mixtures.[2] For Buchwald-Hartwig, ensure a strong, non-nucleophilic base like NaOtBu or LHMDS is used in an anhydrous solvent like toluene or dioxane.[12][21]	The base plays a critical role in the transmetalation step (Suzuki) or amine deprotonation (Buchwald-Hartwig).[11][22] Solvent choice affects solubility and catalyst stability.
Poor Ligand Choice	If using a monodentate ligand, consider switching to a bidentate ligand like XantPhos or dppf, or vice versa. The optimal "bite angle" and flexibility of the ligand can be crucial.[11]	The ligand's geometry dictates the stability and reactivity of the catalytic intermediates. Bidentate ligands can prevent catalyst decomposition and promote reductive elimination.[11]

Issue 2: Poor Selectivity (Di-substitution instead of Mono-substitution)

Achieving selective mono-coupling requires fine-tuning the reaction conditions to exploit the subtle differences in reactivity between the C3-Br and C6-Br bonds.

Potential Cause	Recommended Action	Rationale
Reaction Too Forcing	Lower the reaction temperature. Reduce the reaction time and monitor carefully by TLC or LC-MS. Use a slightly lower catalyst loading (e.g., 1-2 mol %).	Milder conditions can often favor reaction at the more reactive site, stopping the reaction before the second, slower coupling occurs.
High Equivalents of Coupling Partner	Use a stoichiometric amount (1.0-1.1 equivalents) of the coupling partner (e.g., boronic acid or alkyne).	Using a large excess of the coupling partner will drive the reaction towards di-substitution once the mono-substituted product is formed.
Catalyst System Too Active	Screen less active catalyst systems. For example, try a less electron-rich ligand or a different palladium precursor.	A highly active catalyst might overcome the activation barrier for both C-Br bonds, leading to a mixture of products. A less reactive system may be more discriminate.

Issue 3: Significant Dehalogenation Side Product Formation

The formation of 3-bromo-2-fluorobenzaldehyde or 6-bromo-2-fluorobenzaldehyde indicates a competing reduction pathway.

Potential Cause	Recommended Action	Rationale
Base-Induced Reduction	Avoid using alkoxide bases with protic solvents (e.g., NaOtBu in isopropanol). Switch to an aprotic solvent or a different base like K₃PO₄ or Cs₂CO₃.	Some base/solvent combinations can generate palladium hydride species, which lead to reductive dehalogenation instead of cross-coupling.[16]
Solvent as a Hydride Source	Ensure the use of high-purity, anhydrous solvents. Some solvents, like alcohols or wet THF, can act as hydride donors.	Water or other protic impurities can facilitate the formation of palladium hydrides, leading to the undesired side reaction.
Slow Transmetalation	Optimize conditions to accelerate the transmetalation step. For Suzuki reactions, ensure the base is sufficiently strong and the boronic acid is of high quality.	If transmetalation is slow, the intermediate aryl-palladium-halide complex has more time to undergo side reactions like dehalogenation.[8]

Catalyst System Recommendations (Starting Points)

The following tables provide recommended starting conditions for various cross-coupling reactions. These are based on literature precedent for similar sterically hindered and electron-deficient aryl bromides and should be considered as starting points for optimization.

Table 1: Suzuki-Miyaura Coupling Conditions

Pd Precursor (mol%)	Ligand (mol%)	Base (equiv)	Solvent	Temp (°C)	Notes
Pd(OAc)₂ (2%)	SPhos (4%)	K₃PO₄ (2.0)	Toluene/H₂O (10:1)	100	A robust system for many challenging aryl bromides.[23]
Pd₂(dba)₃ (1.5%)	RuPhos (3%)	Cs₂CO₃ (2.0)	1,4-Dioxane	110	RuPhos is excellent for hindered substrates.[2]
PEPPSI-IPr (3%)	-	K₂CO₃ (3.0)	t-AmylOH	100	N-heterocyclic carbene (NHC) catalysts are highly active for aryl halides.[20]
Pd(PPh₃)₄ (5%)	-	Na₂CO₃ (2.0)	Toluene/EtOH/H₂O	80	A classical catalyst; may require higher loadings and temperatures but is a good baseline.[22]

Table 2: Sonogashira Coupling Conditions

Pd Precursor (mol%)	Ligand (mol%)	Co-catalyst (mol%)	Base (equiv)	Solvent	Temp (°C)
Pd(PPh₃)₂Cl₂ (2%)	-	CuI (4%)	Et₃N (3.0)	THF	65
Pd(OAc)₂ (1%)	XPhos (2%)	CuI (2%)	Cs₂CO₃ (2.0)	1,4-Dioxane	100
Pd(acac)₂ (0.1%)	Hydrazone ligand (0.2%)	CuI (1%)	K₃PO₄ (2.0)	DMSO	125

Table 3: Buchwald-Hartwig Amination Conditions

Pd Precursor (mol%)	Ligand (mol%)	Base (equiv)	Solvent	Temp (°C)	Notes
Pd₂(dba)₃ (2%)	XPhos (4%)	NaOtBu (1.5)	Toluene	110	A highly general and effective system for C-N coupling.[12]
Pd(OAc)₂ (2%)	BINAP (3%)	Cs₂CO₃ (1.5)	Toluene	100	Bidentate ligands like BINAP are also effective, particularly for certain amine classes.[11]
CyPF-tBu (JosiPhos) (3%)	-	K₃PO₄ (2.0)	t-BuOH	100	Ferrocenyl-based ligands are robust and efficient for coupling with primary amines.[24]

Experimental Protocols

General Protocol for a Suzuki-Miyaura Coupling Screening Reaction

• Reaction Setup: To an oven-dried Schlenk tube equipped with a magnetic stir bar, add 3,6-Dibromo-2-fluorobenzaldehyde (1.0 equiv), the desired arylboronic acid (1.2 equiv), and the base (e.g., K₃PO₄, 2.0 equiv).

• Inert Atmosphere: Seal the tube with a septum, and evacuate and backfill with argon or nitrogen. Repeat this cycle three times to ensure an inert atmosphere.

• Catalyst Addition: In a separate vial under an inert atmosphere, mix the palladium precatalyst (e.g., Pd(OAc)₂) and the ligand (e.g., SPhos). Add this solid mixture to the Schlenk tube.

• Solvent Addition: Add the degassed solvent (e.g., Toluene/H₂O mixture) via syringe.

• Reaction: Place the sealed tube in a preheated oil bath at the desired temperature (e.g., 100 °C) and stir vigorously.

• Monitoring: Monitor the reaction progress by taking small aliquots and analyzing by TLC or LC-MS until the starting material is consumed or no further progress is observed.

• Workup: Cool the reaction to room temperature. Dilute with an organic solvent (e.g., ethyl acetate) and wash with water and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography.

Visual Guides

Caption: Workflow for catalyst screening and optimization.

// Invisible nodes and edges for alignment {rank=same; ArBr; Pd0;} {rank=same; R_Nu; ArPdR;} {rank=same; ArR;} }

Caption: Simplified catalytic cycle for cross-coupling reactions.

References

• 1. Palladium-Catalyzed Cross-Coupling Reactions of Organosilanols and their Salts: Practical Alternatives to Boron- and Tin-based Methods - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. mdpi.com [mdpi.com]
• 5. benchchem.com [benchchem.com]
• 6. Sonogashira cross-coupling reactions of 3,5-dibromo-2,6-dichloropyridine - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 7. researchgate.net [researchgate.net]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. kbfi.ee [kbfi.ee]
• 10. researchgate.net [researchgate.net]
• 11. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 12. benchchem.com [benchchem.com]
• 13. Heck Reaction [organic-chemistry.org]
• 14. Heck reaction - Wikipedia [en.wikipedia.org]
• 15. benchchem.com [benchchem.com]
• 16. Yoneda Labs [yonedalabs.com]
• 17. sigmaaldrich.com [sigmaaldrich.com]
• 18. Ligand Effects on the Stereochemical Outcome of Suzuki-Miyaura Couplings [organic-chemistry.org]
• 19. pubs.acs.org [pubs.acs.org]
• 20. Cross-Coupling and Related Reactions: Connecting Past Success to the Development of New Reactions for the Future - PMC [pmc.ncbi.nlm.nih.gov]
• 21. chem.libretexts.org [chem.libretexts.org]
• 22. jmcct.com [jmcct.com]
• 23. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 24. research.rug.nl [research.rug.nl]

solvent effects on the reactivity of 3,6-Dibromo-2-fluorobenzaldehyde

Welcome to the technical support center for 3,6-Dibromo-2-fluorobenzaldehyde. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on handling and reacting with this compound. Below you will find frequently asked questions and troubleshooting guides to assist with your experiments.

Frequently Asked Questions (FAQs)

Q1: What are the general reactivity patterns of 3,6-Dibromo-2-fluorobenzaldehyde?

A1: 3,6-Dibromo-2-fluorobenzaldehyde is a versatile intermediate in organic synthesis. Its reactivity is primarily dictated by the aldehyde functional group and the halogen substituents on the aromatic ring. The electron-withdrawing nature of the two bromine atoms and the fluorine atom increases the electrophilicity of the carbonyl carbon, making it more susceptible to nucleophilic attack compared to unsubstituted benzaldehyde. This enhanced reactivity is beneficial in reactions such as aldol and Knoevenagel condensations. The halogen atoms also provide sites for cross-coupling reactions, although the C-Br bonds are more reactive than the C-F bond under typical palladium-catalyzed conditions.

Q2: I am observing the formation of 3,6-Dibromo-2-fluorobenzoic acid as a major byproduct. How can I prevent this?

A2: The oxidation of the aldehyde group to a carboxylic acid is a common side reaction, especially in the presence of oxidizing agents or air over prolonged reaction times.[1] To minimize this:

• Inert Atmosphere: Conduct your reaction under an inert atmosphere (e.g., nitrogen or argon) to prevent air oxidation.

• Solvent Choice: Avoid solvents that can promote oxidation. For instance, in some catalytic systems, the choice of buffer or solvent can be engineered to favor aldehyde formation over the carboxylic acid.

• Oxidant Purity: If using an oxidant, ensure it is of high purity and used in the correct stoichiometric amount. Some oxidants are more selective for alcohols over aldehydes.[2]

• Temperature Control: Lowering the reaction temperature can sometimes reduce the rate of over-oxidation.

Q3: My nucleophilic substitution reaction is proceeding very slowly. What role does the solvent play?

A3: Solvent choice is critical for the rate of nucleophilic substitution reactions. The effect of the solvent depends on the specific mechanism of your reaction (SNAr, SN1, S.sub>N2).

• Polar Aprotic Solvents: For many bimolecular nucleophilic aromatic substitution (SNAr) reactions, polar aprotic solvents like DMF, DMSO, or acetonitrile are preferred. These solvents can dissolve ionic nucleophiles while not solvating the nucleophile as strongly as protic solvents, thus preserving its reactivity.[3][4]

• Polar Protic Solvents: Polar protic solvents (e.g., water, ethanol, methanol) can stabilize both the nucleophile and any ionic intermediates.[5] While they can be effective for SN1-type reactions, they may slow down SN2 or SNAr reactions by strongly solvating and stabilizing the nucleophile, reducing its energy and making it less reactive.[5][6]

Q4: I am attempting a cross-coupling reaction and observing significant dehalogenation. How can I mitigate this?

A4: Dehalogenation, particularly the loss of bromine, is a known side reaction in cross-coupling chemistry. To suppress this:

• Use Aprotic Solvents: Aprotic solvents are generally favored for these reactions.[7]

• Anhydrous Conditions: Ensure your reaction is performed under strictly anhydrous conditions. Water can act as a proton source, leading to hydrodehalogenation.[7]

• Choice of Base: Use a weaker, non-nucleophilic base like K₃PO₄ or Cs₂CO₃ instead of strong bases such as NaOH or KOH.[7]

• Ligand Selection: Employ bulky, electron-rich phosphine ligands which can accelerate the desired reductive elimination step, outcompeting the dehalogenation pathway.[7]

• Temperature Optimization: Lowering the reaction temperature may decrease the rate of the dehalogenation side reaction relative to the cross-coupling.[7]

Troubleshooting Guides

Issue 1: Low Yield or Incomplete Reaction

Potential Cause	Troubleshooting Step	Expected Outcome
Poor Solubility of Reactant	Select a solvent in which 3,6-Dibromo-2-fluorobenzaldehyde has better solubility. Refer to the Solvent Properties table below.	Improved reaction kinetics and higher conversion.
Incorrect Solvent Polarity	If the reaction involves polar intermediates, consider switching to a more polar solvent. For SNAr, a polar aprotic solvent is often optimal.	Enhanced reaction rate and yield.
Deactivation of Catalyst (for cross-coupling)	Increase catalyst loading or use a more robust catalyst system. Ensure a strictly inert atmosphere is maintained.	Improved catalyst lifetime and higher conversion.
Insufficiently Reactive Nucleophile	The choice of solvent can significantly impact nucleophilicity. A switch from a protic to an aprotic solvent can enhance the reactivity of an anionic nucleophile.	Increased rate of nucleophilic attack.

Issue 2: Formation of Multiple Products

Potential Cause	Troubleshooting Step	Expected Outcome
Over-oxidation to Carboxylic Acid	Run the reaction under an inert atmosphere. Use fresh, high-purity solvents and reagents.	Minimized formation of the benzoic acid derivative.
Dehalogenation Side Reaction	Switch to a weaker base and ensure anhydrous conditions. Use an aprotic solvent.	Reduced levels of debrominated byproducts.
Competing Nucleophilic Attack	If the solvent is nucleophilic (e.g., an alcohol in a high-temperature reaction), it may compete with the intended nucleophile. Switch to a non-nucleophilic solvent.	Increased selectivity for the desired product.

Data Presentation

Table 1: Properties of Common Laboratory Solvents

Solvent	Formula	Boiling Point (°C)	Polarity Index	Type
Water	H₂O	100.0	10.2	Polar Protic
Dimethyl Sulfoxide (DMSO)	C₂H₆OS	189.0	7.2	Polar Aprotic
Acetonitrile	C₂H₃N	81.6	5.8	Polar Aprotic
N,N-Dimethylformamide (DMF)	C₃H₇NO	153.0	6.4	Polar Aprotic
Methanol	CH₄O	64.7	5.1	Polar Protic
Ethanol	C₂H₆O	78.4	4.3	Polar Protic
Dichloromethane (DCM)	CH₂Cl₂	39.6	3.1	Polar Aprotic
Tetrahydrofuran (THF)	C₄H₈O	66.0	4.0	Polar Aprotic
Toluene	C₇H₈	110.6	2.4	Nonpolar
Hexane	C₆H₁₄	68.7	0.1	Nonpolar

Experimental Protocols

Representative Protocol: Knoevenagel Condensation

This protocol describes a general procedure for the Knoevenagel condensation of 3,6-Dibromo-2-fluorobenzaldehyde with an active methylene compound, such as malononitrile.

Materials:

• 3,6-Dibromo-2-fluorobenzaldehyde

• Malononitrile (or other active methylene compound)

• Piperidine (or other basic catalyst)

• Ethanol (or other suitable solvent)

• Glacial Acetic Acid

• Deionized Water

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve 3,6-Dibromo-2-fluorobenzaldehyde (1.0 eq) in ethanol.

  • Solvent Note: Ethanol is a common choice as it is a polar protic solvent that can dissolve the reactants and catalyst. For reactants with poor solubility in ethanol, a co-solvent system or an alternative polar solvent like THF or isopropanol could be screened.

• Addition of Reagents: To the stirred solution, add the active methylene compound (1.0-1.1 eq) followed by a catalytic amount of piperidine (0.1 eq).

• Reaction: Heat the mixture to reflux and monitor the reaction progress by Thin Layer Chromatography (TLC). The reaction is typically complete within 2-4 hours.

• Workup: Once the reaction is complete, cool the mixture to room temperature. If a precipitate has formed, collect the product by vacuum filtration. If no precipitate forms, cool the reaction mixture in an ice bath to induce crystallization.

  • Solvent Note: The polarity of the solvent will affect the solubility of the product. If the product is highly soluble, removal of the solvent under reduced pressure may be necessary before purification.

• Purification: Wash the collected solid with cold ethanol to remove residual catalyst and unreacted starting materials. The product can be further purified by recrystallization from a suitable solvent (e.g., ethanol, isopropanol, or an ethanol/water mixture). The choice of recrystallization solvent is critical to obtain a high-purity product and depends on the product's solubility at different temperatures.

Visualizations

Caption: Diagram 1: A general workflow for screening solvents to optimize a chemical reaction.

Caption: Diagram 2: A decision tree for troubleshooting low yield in a reaction.

References

• 1. researchgate.net [researchgate.net]
• 2. Aldehyde synthesis by oxidation of alcohols and rearrangements [organic-chemistry.org]
• 3. Solvent effects and mechanism for a nucleophilic aromatic substitution from QM/MM simulations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Solvent effects on aromatic nucleophilic substitutions. Part 3. The kinetics of the reaction of 2,4-dinitrochlorobenzene with piperidine in aprotic solvents - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. youtube.com [youtube.com]
• 7. benchchem.com [benchchem.com]

Reference Data & Comparative Studies

A Comparative Guide to the Reactivity of 3,6-Dibromo-2-fluorobenzaldehyde and Its Isomers

For researchers, scientists, and professionals in drug development, understanding the nuanced reactivity of substituted aromatic compounds is paramount for the rational design of synthetic routes and the development of novel molecular entities. This guide provides an objective comparison of the chemical reactivity of 3,6-Dibromo-2-fluorobenzaldehyde and its various isomers. The analysis is grounded in fundamental principles of organic chemistry, supported by representative experimental data, and focuses on reactions of significant synthetic utility.

Isomers of Dibromofluorobenzaldehyde

The constitutional isomers of dibromofluorobenzaldehyde are characterized by the different substitution patterns of the two bromine atoms, one fluorine atom, and the aldehyde group on the benzene ring. For the purpose of this guide, we will focus on a selection of isomers to illustrate the key differences in reactivity driven by the relative positions of these functional groups. The isomers considered are:

• 3,6-Dibromo-2-fluorobenzaldehyde

• 3,5-Dibromo-2-fluorobenzaldehyde

• 2,4-Dibromo-6-fluorobenzaldehyde

• 2,5-Dibromo-3-fluorobenzaldehyde

The varied placement of the electron-withdrawing aldehyde (-CHO) and fluorine (-F) groups, along with the moderately electron-withdrawing and bulky bromine (-Br) atoms, creates distinct electronic and steric environments at each reactive site on the aromatic ring. These differences significantly influence the reactivity of the isomers in key transformations such as palladium-catalyzed cross-coupling reactions and nucleophilic aromatic substitutions.

Comparative Reactivity Analysis

The reactivity of the dibromofluorobenzaldehyde isomers will be compared across two major classes of reactions: Suzuki-Miyaura cross-coupling at the C-Br bonds and nucleophilic aromatic substitution (SNA_r_), potentially at the C-F or C-Br bonds.

Suzuki-Miyaura Cross-Coupling

The Suzuki-Miyaura reaction is a powerful tool for the formation of C-C bonds, typically involving the palladium-catalyzed coupling of an organoboron reagent with an organic halide.[1] In the case of dibromofluorobenzaldehyde isomers, the C-Br bonds are the primary sites for this reaction, as C-F bonds are generally unreactive under these conditions. The reactivity of a given C-Br bond is influenced by both electronic effects and steric hindrance.

Electronic Effects: The aldehyde group is a strong electron-withdrawing group, which can influence the electron density at the ortho, meta, and para positions. This can affect the rate of oxidative addition of the palladium catalyst to the C-Br bond, a key step in the catalytic cycle.[1]

Steric Effects: The proximity of bulky substituents to the C-Br bond can hinder the approach of the palladium catalyst, thereby slowing down the reaction rate. The aldehyde group and other halogen atoms can exert significant steric hindrance.[2]

The following table summarizes the expected relative reactivity of the C-Br bonds in the selected isomers in a Suzuki-Miyaura coupling reaction. The reactivity is qualitatively assessed based on the electronic and steric environment of each bromine atom.

Isomer	Bromine Position	Electronic Effect of -CHO	Steric Hindrance	Expected Relative Reactivity
3,6-Dibromo-2-fluorobenzaldehyde	C3-Br	Ortho to -CHO (activating)	Moderate (from -CHO and F)	Moderate to High
C6-Br	Meta to -CHO (less activating)	High (from -CHO and F)	Low
3,5-Dibromo-2-fluorobenzaldehyde	C3-Br	Ortho to -CHO (activating)	Low	High
C5-Br	Para to -CHO (activating)	Low	High
2,4-Dibromo-6-fluorobenzaldehyde	C2-Br	Ortho to -CHO (activating)	High (from -CHO and F)	Low
C4-Br	Para to -CHO (activating)	Low	High
2,5-Dibromo-3-fluorobenzaldehyde	C2-Br	Ortho to -CHO (activating)	High (from -CHO and F)	Low
C5-Br	Meta to -CHO (less activating)	Low	Moderate

Note: This is a qualitative assessment. Actual yields and reaction rates will depend on the specific reaction conditions and the nature of the organoboron coupling partner.

Nucleophilic Aromatic Substitution (SNA_r_)

Nucleophilic aromatic substitution is a reaction in which a nucleophile displaces a leaving group on an aromatic ring. This reaction is facilitated by the presence of strong electron-withdrawing groups positioned ortho or para to the leaving group.[3] In dibromofluorobenzaldehyde isomers, the fluorine atom is a potential leaving group, as the C-F bond is highly polarized. The reactivity order for halogens as leaving groups in SNA_r_ is typically F > Cl > Br > I.[4]

The aldehyde group is a strong electron-withdrawing group and will activate the ring towards nucleophilic attack. The positions of the bromine atoms also contribute to the overall electronic landscape of the ring.

The following table provides a comparative analysis of the expected reactivity of the isomers in a nucleophilic aromatic substitution reaction where the fluorine atom is the leaving group.

Isomer	Position of -CHO relative to -F	Position of -Br atoms relative to -F	Overall Ring Activation	Expected Relative Reactivity in SNAr
3,6-Dibromo-2-fluorobenzaldehyde	Ortho	Ortho, Para	High	High
3,5-Dibromo-2-fluorobenzaldehyde	Ortho	Ortho, Meta	High	High
2,4-Dibromo-6-fluorobenzaldehyde	Ortho	Para, Meta	High	High
2,5-Dibromo-3-fluorobenzaldehyde	Meta	Ortho, Para	Moderate	Moderate

Note: The presence of electron-withdrawing groups ortho and para to the leaving group significantly stabilizes the negatively charged Meisenheimer intermediate, thus accelerating the reaction.[3]

Experimental Protocols

The following are generalized experimental protocols for Suzuki-Miyaura coupling and nucleophilic aromatic substitution reactions that can be adapted for the dibromofluorobenzaldehyde isomers.

General Protocol for Suzuki-Miyaura Cross-Coupling

Materials:

• Dibromofluorobenzaldehyde isomer (1.0 mmol)

• Arylboronic acid (1.2 mmol)

• Palladium(II) acetate (Pd(OAc)₂) (0.02 mmol, 2 mol%)

• Triphenylphosphine (PPh₃) (0.08 mmol, 8 mol%)

• Potassium carbonate (K₂CO₃) (2.0 mmol)

• Toluene (5 mL)

• Water (1 mL)

Procedure:

• To a flame-dried round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add the dibromofluorobenzaldehyde isomer, arylboronic acid, and potassium carbonate.

• Evacuate and backfill the flask with an inert gas (e.g., argon or nitrogen) three times.

• Add the palladium(II) acetate and triphenylphosphine to the flask.

• Add the toluene and water to the reaction mixture.

• Heat the reaction mixture to 90 °C and stir for 12-24 hours, monitoring the reaction progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Upon completion, cool the reaction mixture to room temperature and dilute with ethyl acetate (20 mL).

• Wash the organic layer with water (2 x 10 mL) and brine (10 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

General Protocol for Nucleophilic Aromatic Substitution

Materials:

• Dibromofluorobenzaldehyde isomer (1.0 mmol)

• Nucleophile (e.g., sodium methoxide, 1.2 mmol)

• Anhydrous dimethyl sulfoxide (DMSO) (5 mL)

Procedure:

• To a flame-dried round-bottom flask equipped with a magnetic stir bar, add the dibromofluorobenzaldehyde isomer.

• Add anhydrous DMSO to the flask and stir until the starting material is fully dissolved.

• Add the nucleophile to the reaction mixture portion-wise at room temperature.

• Stir the reaction mixture at room temperature or heat as required (e.g., 50-100 °C) for 1-12 hours. Monitor the reaction progress by TLC or GC-MS.

• Upon completion, pour the reaction mixture into ice-water (50 mL) and extract with diethyl ether (3 x 20 mL).

• Wash the combined organic layers with water (2 x 15 mL) and brine (15 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel or recrystallization.

Visualizing Reaction Mechanisms and Workflows

The following diagrams, generated using Graphviz (DOT language), illustrate the catalytic cycle of the Suzuki-Miyaura reaction, the mechanism of nucleophilic aromatic substitution, and a logical workflow for selecting an isomer based on desired reactivity.

Caption: Catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Caption: Mechanism of Nucleophilic Aromatic Substitution (SNAr).

Caption: Isomer selection workflow based on desired chemical reactivity.

Conclusion

The reactivity of dibromofluorobenzaldehyde isomers is a complex interplay of electronic and steric effects imparted by the substituents on the aromatic ring. For Suzuki-Miyaura cross-coupling, steric hindrance around the C-Br bonds and the activating effect of the aldehyde group are the dominant factors determining regioselectivity and reaction rates. In contrast, for nucleophilic aromatic substitution, the electronic activation of the ring by the aldehyde and bromine substituents, particularly at positions ortho and para to the fluorine leaving group, is the key determinant of reactivity. This guide provides a framework for researchers to predict the reactivity of these versatile building blocks and to select the most appropriate isomer for a given synthetic transformation. The provided experimental protocols serve as a starting point for the development of specific reaction conditions.

References

• 1. Yoneda Labs [yonedalabs.com]
• 2. Johnson–Corey–Chaykovsky reaction - Wikipedia [en.wikipedia.org]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. Nucleophilic Aromatic Substitution - Chemistry Steps [chemistrysteps.com]

A Comparative Analysis of Reactivity: 3,6-Dibromo-2-fluorobenzaldehyde vs. 3,5-dibromo-2-fluorobenzaldehyde

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the chemical reactivity of two isomeric aromatic aldehydes: 3,6-Dibromo-2-fluorobenzaldehyde and 3,5-dibromo-2-fluorobenzaldehyde. Understanding the distinct reactivity profiles of these molecules is crucial for their effective application as intermediates in the synthesis of complex organic molecules, including pharmaceuticals and other specialty chemicals. This comparison is based on fundamental principles of organic chemistry, including electronic and steric effects, and is supported by general experimental protocols for key chemical transformations.

Theoretical Framework: Unpacking Reactivity Differences

The reactivity of these two isomers is primarily dictated by the interplay of electronic effects (inductive and resonance) of the halogen substituents and the aldehyde group, as well as the steric hindrance imposed by their positions on the aromatic ring.

3,6-Dibromo-2-fluorobenzaldehyde:

• Electronic Effects: The fluorine atom at the 2-position exerts a strong electron-withdrawing inductive effect (-I) and a weaker electron-donating resonance effect (+M). The bromine atom at the 6-position (ortho to the aldehyde) also contributes a -I effect and a +M effect. The bromine at the 3-position (meta to the aldehyde) primarily exerts a -I effect. The cumulative electron-withdrawing nature of the halogens increases the electrophilicity of the carbonyl carbon, making it more susceptible to nucleophilic attack.

• Steric Effects: The presence of a bromine atom at the 6-position, ortho to the aldehyde group, creates significant steric hindrance. This bulkiness can impede the approach of nucleophiles to the carbonyl carbon and can also influence the regioselectivity of reactions on the aromatic ring.

3,5-dibromo-2-fluorobenzaldehyde:

• Electronic Effects: The fluorine at the 2-position has the same effects as in the 3,6-isomer. The two bromine atoms are at the 3- and 5-positions, both meta to the aldehyde group. In these positions, their electron-withdrawing inductive effects (-I) are pronounced, while their resonance effects do not directly influence the carbonyl group. This results in a strong activation of the carbonyl group towards nucleophiles.

• Steric Effects: In this isomer, both ortho positions to the aldehyde group are unsubstituted (one has a fluorine atom which is relatively small). This lack of significant steric hindrance allows for easier access of reagents to the carbonyl carbon compared to the 3,6-isomer.

Comparative Reactivity in Key Organic Reactions

Nucleophilic Addition to the Carbonyl Group

Nucleophilic addition is a fundamental reaction of aldehydes. The rate of this reaction is highly dependent on the electrophilicity of the carbonyl carbon and the steric accessibility of the aldehyde group.

Expected Relative Reactivity:

Isomer	Expected Reactivity	Rationale
3,5-dibromo-2-fluorobenzaldehyde	Higher	Strong electron-withdrawing effects from meta-bromine atoms enhance carbonyl electrophilicity. Minimal steric hindrance around the aldehyde group.
3,6-Dibromo-2-fluorobenzaldehyde	Lower	Significant steric hindrance from the ortho-bromine atom impedes nucleophilic attack.

A typical example of nucleophilic addition is the Grignard reaction.

Experimental Protocol: General Procedure for Grignard Reaction

Objective: To compare the reactivity of the two isomers in a Grignard reaction by monitoring product yield over time.

Materials:

• 3,6-Dibromo-2-fluorobenzaldehyde or 3,5-dibromo-2-fluorobenzaldehyde

• Methylmagnesium bromide (or other Grignard reagent) in a suitable solvent (e.g., THF, diethyl ether)

• Anhydrous solvent (THF or diethyl ether)

• Saturated aqueous ammonium chloride solution

• Organic solvent for extraction (e.g., ethyl acetate)

• Drying agent (e.g., anhydrous sodium sulfate)

Procedure:

• In a flame-dried, two-necked round-bottom flask under an inert atmosphere (e.g., argon or nitrogen), dissolve the dibromo-2-fluorobenzaldehyde isomer in anhydrous solvent.

• Cool the solution to 0 °C in an ice bath.

• Slowly add the Grignard reagent dropwise via a syringe while maintaining the temperature at 0 °C.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction by slowly adding saturated aqueous ammonium chloride solution.

• Extract the product with an organic solvent.

• Wash the combined organic layers with brine, dry over an anhydrous drying agent, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

• Analyze the product yield and purity by NMR spectroscopy and mass spectrometry.

Caption: Workflow for a general Grignard reaction with dibromo-2-fluorobenzaldehydes.

Wittig Reaction

The Wittig reaction converts aldehydes and ketones to alkenes. The reaction rate can be influenced by steric hindrance around the carbonyl group.

Expected Relative Reactivity:

Isomer	Expected Reactivity	Rationale
3,5-dibromo-2-fluorobenzaldehyde	Higher	Less steric hindrance allows for easier formation of the oxaphosphetane intermediate.
3,6-Dibromo-2-fluorobenzaldehyde	Lower	Steric bulk of the ortho-bromine atom hinders the approach of the Wittig reagent.

Experimental Protocol: General Procedure for Wittig Reaction

Objective: To compare the yields of the Wittig reaction for the two isomers.

Materials:

• 3,6-Dibromo-2-fluorobenzaldehyde or 3,5-dibromo-2-fluorobenzaldehyde

• A suitable phosphonium ylide (e.g., methyltriphenylphosphonium bromide)

• A strong base (e.g., n-butyllithium, sodium hydride)

• Anhydrous solvent (e.g., THF, DMSO)

• Organic solvent for extraction

• Drying agent

Procedure:

• In a flame-dried flask under an inert atmosphere, suspend the phosphonium salt in the anhydrous solvent.

• Add the strong base at the appropriate temperature (e.g., 0 °C or room temperature) to generate the ylide.

• To this ylide solution, add a solution of the dibromo-2-fluorobenzaldehyde isomer in the same anhydrous solvent.

• Allow the reaction to stir at room temperature or with gentle heating, monitoring by TLC.

• After the reaction is complete, quench with water and extract the product with an organic solvent.

• Wash the organic layer, dry it, and remove the solvent.

• Purify the resulting alkene by column chromatography.

• Determine the yield of the purified product.

Caption: Simplified reaction pathway for the Wittig olefination.

Suzuki Coupling

The Suzuki coupling is a versatile cross-coupling reaction that forms carbon-carbon bonds. In the case of these dibromo-isomers, the reactivity of the C-Br bonds will be crucial. The C-Br bond at the 6-position in the 3,6-isomer is sterically hindered, which could affect the rate of oxidative addition to the palladium catalyst.

Expected Relative Reactivity of C-Br Bonds:

Isomer	C-Br Position	Expected Reactivity in Suzuki Coupling	Rationale
3,6-Dibromo-2-fluorobenzaldehyde	3-position	More reactive	Less sterically hindered than the 6-position.
6-position	Less reactive	Significant steric hindrance from the adjacent aldehyde and fluorine.
3,5-dibromo-2-fluorobenzaldehyde	3- and 5-positions	Similar and relatively high	Both positions are meta to the aldehyde and have similar steric environments.

Experimental Protocol: General Procedure for Suzuki Coupling

Objective: To compare the regioselectivity and yield of the Suzuki coupling for the two isomers.

Materials:

• 3,6-Dibromo-2-fluorobenzaldehyde or 3,5-dibromo-2-fluorobenzaldehyde

• A boronic acid or boronate ester (e.g., phenylboronic acid)

• A palladium catalyst (e.g., Pd(PPh₃)₄, PdCl₂(dppf))

• A base (e.g., K₂CO₃, Cs₂CO₃)

• A suitable solvent system (e.g., toluene/water, dioxane/water)

Procedure:

• To a reaction vessel, add the dibromo-2-fluorobenzaldehyde isomer, the boronic acid, the palladium catalyst, and the base.

• Add the degassed solvent system.

• Heat the reaction mixture under an inert atmosphere to the desired temperature (e.g., 80-100 °C).

• Monitor the reaction progress by TLC or GC-MS.

• After completion, cool the reaction mixture to room temperature and add water.

• Extract the product with an organic solvent.

• Wash, dry, and concentrate the organic phase.

• Purify the product by column chromatography.

• Analyze the product(s) to determine yield and regioselectivity.

Caption: The catalytic cycle of the Suzuki cross-coupling reaction.

Conclusion

Spectroscopic Analysis for the Structural Confirmation of 3,6-Dibromo-2-fluorobenzaldehyde: A Comparative Guide

For researchers, scientists, and drug development professionals, rigorous structural confirmation of novel compounds is a cornerstone of chemical research and development. This guide provides a comparative framework for the spectroscopic analysis of 3,6-Dibromo-2-fluorobenzaldehyde. While experimental spectra for 3,6-Dibromo-2-fluorobenzaldehyde are not publicly available in the searched databases, this guide presents the expected spectroscopic characteristics based on an analysis of structurally related compounds. By comparing the anticipated data with that of known benzaldehyde derivatives, researchers can effectively predict and interpret the spectral features of the target molecule.

This guide outlines the standard spectroscopic techniques—Nuclear Magnetic Resonance (¹H and ¹³C NMR), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS)—used for structural elucidation. Detailed experimental protocols are provided, alongside comparative data from alternative benzaldehyde derivatives to serve as a reference for spectral interpretation.

Workflow for Spectroscopic Analysis

The structural confirmation of an organic compound like 3,6-Dibromo-2-fluorobenzaldehyde follows a systematic workflow. This involves sample preparation, acquisition of data through various spectroscopic methods, and detailed analysis of the resulting spectra to piece together the molecular structure.

Caption: Workflow for the spectroscopic analysis and structural confirmation of an organic compound.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful technique for elucidating the carbon-hydrogen framework of a molecule.

¹H NMR Spectroscopy

In the ¹H NMR spectrum of 3,6-Dibromo-2-fluorobenzaldehyde, the aldehydic proton is expected to appear as a singlet at a downfield chemical shift, typically around 10 ppm, due to the deshielding effect of the carbonyl group. The aromatic region would display signals for the two aromatic protons. Due to the substitution pattern, these protons would likely appear as doublets, with their chemical shifts influenced by the neighboring bromine and fluorine atoms.

¹³C NMR Spectroscopy

The ¹³C NMR spectrum would show distinct signals for each of the seven carbon atoms. The carbonyl carbon of the aldehyde is the most deshielded, appearing around 190 ppm. The aromatic carbons will have chemical shifts determined by the attached substituents. The carbon attached to the fluorine atom will show a characteristic large coupling constant (¹JCF).

Table 1: Comparison of ¹H and ¹³C NMR Spectral Data for Substituted Benzaldehydes

Compound	Solvent	¹H NMR Chemical Shifts (δ, ppm)	¹³C NMR Chemical Shifts (δ, ppm)
3,6-Dibromo-2-fluorobenzaldehyde (Predicted)	CDCl₃	~10.3 (s, 1H, CHO), ~7.7 (d, 1H, Ar-H), ~7.4 (d, 1H, Ar-H)	~188 (d, J ≈ 3-5 Hz, CHO), Aromatic carbons between 115-160, with large C-F coupling for C2.
2-Fluorobenzaldehyde [1][2]	CDCl₃	10.35 (s, 1H), 7.88 (m, 1H), 7.61 (m, 1H), 7.27 (m, 1H), 7.17 (m, 1H)	Not explicitly provided for all carbons, but aldehyde carbon is expected around 188-190 ppm.
2-Bromobenzaldehyde [3][4]	CDCl₃	10.34 (s, 1H), 7.89 (dd, 1H), 7.63 (td, 1H), 7.43 (m, 2H)	Aldehyde carbon expected around 192 ppm.
3-Bromobenzaldehyde [5][6]	CDCl₃	9.98 (s, 1H), 8.05 (t, 1H), 7.89 (d, 1H), 7.78 (d, 1H), 7.42 (t, 1H)	Aldehyde carbon expected around 191 ppm.

Experimental Protocol for NMR Spectroscopy

• Sample Preparation: Dissolve 5-10 mg of the benzaldehyde sample in approximately 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃) in a clean, dry NMR tube. Add a small amount of tetramethylsilane (TMS) as an internal standard (0 ppm).

• Instrument Setup: Insert the NMR tube into the spectrometer. Lock the spectrometer on the deuterium signal of the solvent and shim the magnetic field to achieve homogeneity.

• Data Acquisition: For ¹H NMR, use a standard pulse sequence with a 30-45° pulse angle, an acquisition time of 2-4 seconds, and a relaxation delay of 1-5 seconds. For ¹³C NMR, a proton-decoupled pulse sequence is typically used.

• Data Processing: Apply a Fourier transform to the acquired data. Phase correct the spectrum and calibrate the chemical shift scale using the TMS signal. Integrate the peaks in the ¹H NMR spectrum to determine proton ratios.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule. For 3,6-Dibromo-2-fluorobenzaldehyde, the key diagnostic peaks would be the C=O stretch of the aldehyde and the C-H stretch of the aromatic ring and the aldehyde.

Table 2: Comparison of Key IR Absorption Bands for Substituted Benzaldehydes

Compound	C=O Stretch (cm⁻¹)	Aldehyde C-H Stretch (cm⁻¹)	Aromatic C-H Stretch (cm⁻¹)	C-Br/C-F Stretches (cm⁻¹)
3,6-Dibromo-2-fluorobenzaldehyde (Predicted)	~1700-1715	~2830, ~2730	~3100-3000	Below 1200
2-Fluorobenzaldehyde [7]	~1705	~2860, ~2770	~3070	~1230 (C-F)
2-Bromobenzaldehyde [8][9]	~1700	~2860, ~2770	~3070	Below 1000 (C-Br)
3-Bromobenzaldehyde [10][11][12]	~1700	~2820, ~2740	~3080	Below 1000 (C-Br)

Experimental Protocol for IR Spectroscopy

Attenuated Total Reflectance (ATR) FT-IR spectroscopy is a common method for obtaining the IR spectrum of solid samples.

• Background Spectrum: Record a background spectrum of the clean ATR crystal.

• Sample Application: Place a small amount of the solid sample onto the ATR crystal and apply pressure using the clamp to ensure good contact.

• Data Acquisition: Acquire the IR spectrum over the range of 4000 cm⁻¹ to 400 cm⁻¹.

• Data Processing: The acquired spectrum is automatically ratioed against the background spectrum to generate the final transmittance or absorbance spectrum.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule. For 3,6-Dibromo-2-fluorobenzaldehyde, the presence of two bromine atoms will result in a characteristic isotopic pattern for the molecular ion peak.

Expected Fragmentation

The molecular ion peak (M⁺) for C₇H₃Br₂FO would be observed at m/z 280, with a characteristic M+2 peak of similar intensity and an M+4 peak of lower intensity, due to the presence of the ⁷⁹Br and ⁸¹Br isotopes. Common fragmentation pathways for benzaldehydes include the loss of the aldehyde proton (-1), the formyl group (-29), and subsequent loss of CO.

Table 3: Comparison of Mass Spectrometry Data for Substituted Benzaldehydes

Compound	Molecular Formula	Molecular Weight	Key Mass Fragments (m/z)
3,6-Dibromo-2-fluorobenzaldehyde (Predicted)	C₇H₃Br₂FO	281.90	280/282/284 (M⁺), 251/253/255 (M-CHO)⁺, 172/174 (M-CHO-Br)⁺
2-Fluorobenzaldehyde [13][14]	C₇H₅FO	124.11	124 (M⁺), 123 (M-H)⁺, 95 (M-CHO)⁺
2-Bromobenzaldehyde [15][16][17]	C₇H₅BrO	185.02	184/186 (M⁺), 183/185 (M-H)⁺, 155/157 (M-CHO)⁺, 105 (M-Br)⁺
3-Bromobenzaldehyde [18]	C₇H₅BrO	185.02	184/186 (M⁺), 183/185 (M-H)⁺, 155/157 (M-CHO)⁺, 105 (M-Br)⁺

Experimental Protocol for Mass Spectrometry

Electron Ionization (EI) is a common ionization method for this type of analysis.

• Sample Introduction: The sample is introduced into the mass spectrometer, often via a direct insertion probe or after separation by gas chromatography (GC-MS).

• Ionization: In the ion source, the sample molecules are bombarded with a high-energy electron beam (typically 70 eV), causing ionization and fragmentation.

• Mass Analysis: The resulting ions are accelerated and separated based on their mass-to-charge ratio (m/z) by a mass analyzer (e.g., a quadrupole or time-of-flight analyzer).

• Detection: The separated ions are detected, and a mass spectrum is generated, plotting ion intensity versus m/z.

Conclusion

By employing a combination of ¹H NMR, ¹³C NMR, IR, and mass spectrometry, a comprehensive structural elucidation of 3,6-Dibromo-2-fluorobenzaldehyde can be achieved. While direct experimental data is currently elusive in public databases, the comparative data from analogous structures provides a robust framework for predicting and interpreting the expected spectral features. The detailed experimental protocols provided in this guide offer a standardized approach to obtaining high-quality data for this and other novel chemical entities.

References

• 1. 2-Fluorobenzaldehyde(446-52-6) 1H NMR [m.chemicalbook.com]
• 2. 2-Fluorobenzaldehyde(446-52-6) 13C NMR spectrum [chemicalbook.com]
• 3. 2-Bromobenzaldehyde(6630-33-7) 1H NMR [m.chemicalbook.com]
• 4. 2-Bromobenzaldehyde(6630-33-7) 13C NMR spectrum [chemicalbook.com]
• 5. 3-Bromobenzaldehyde(3132-99-8) 13C NMR spectrum [chemicalbook.com]
• 6. 3-Bromobenzaldehyde(3132-99-8) 1H NMR spectrum [chemicalbook.com]
• 7. 2-Fluorobenzaldehyde(446-52-6) IR Spectrum [m.chemicalbook.com]
• 8. 2-Bromobenzaldehyde(6630-33-7) IR Spectrum [m.chemicalbook.com]
• 9. Benzaldehyde, 2-bromo- [webbook.nist.gov]
• 10. 3-Bromobenzaldehyde(3132-99-8) IR Spectrum [m.chemicalbook.com]
• 11. Benzaldehyde, 3-bromo- [webbook.nist.gov]
• 12. Benzaldehyde, 3-bromo- [webbook.nist.gov]
• 13. dev.spectrabase.com [dev.spectrabase.com]
• 14. o-Fluorobenzaldehyde | C7H5FO | CID 67970 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 15. chemicalbook.com [chemicalbook.com]
• 16. Benzaldehyde, 2-bromo- [webbook.nist.gov]
• 17. Benzaldehyde, 2-bromo- [webbook.nist.gov]
• 18. 3-Bromobenzaldehyde | C7H5BrO | CID 76583 - PubChem [pubchem.ncbi.nlm.nih.gov]

Characterization of Derivatives from 3,6-Dibromo-2-fluorobenzaldehyde: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

3,6-Dibromo-2-fluorobenzaldehyde is a substituted aromatic aldehyde that holds potential as a versatile starting material for the synthesis of a diverse range of derivatives. Its unique substitution pattern, featuring two bromine atoms and a fluorine atom, offers multiple reaction sites for derivatization, leading to novel compounds with potentially interesting biological activities. This guide aims to provide a comparative overview of the characterization of derivatives synthesized from this precursor. However, a comprehensive literature search did not yield specific studies detailing the synthesis and comparative characterization of a series of derivatives directly from 3,6-Dibromo-2-fluorobenzaldehyde.

Despite the absence of direct comparative studies, this guide will outline the general synthetic pathways and characterization techniques applicable to the derivatives that could be synthesized from 3,6-Dibromo-2-fluorobenzaldehyde, such as chalcones, hydrazones, and oximes. The information is based on established chemical principles and data from analogous compounds.

Potential Synthetic Pathways

The aldehyde functional group of 3,6-Dibromo-2-fluorobenzaldehyde is the primary site for a variety of condensation reactions, leading to the formation of diverse derivatives.

Synthesis of Chalcones

Chalcones are typically synthesized via the Claisen-Schmidt condensation of an aromatic aldehyde with an acetophenone in the presence of a base.

Experimental Protocol: General Synthesis of Chalcones

• Reaction Setup: To a solution of 3,6-Dibromo-2-fluorobenzaldehyde (1 equivalent) in a suitable solvent (e.g., ethanol), add an equimolar amount of a substituted acetophenone.

• Catalyst Addition: Slowly add a catalytic amount of a base (e.g., aqueous sodium hydroxide or potassium hydroxide) to the reaction mixture.

• Reaction Conditions: Stir the mixture at room temperature for a specified period (typically several hours) until the reaction is complete, as monitored by thin-layer chromatography (TLC).

• Work-up and Purification: Pour the reaction mixture into crushed ice and acidify with a dilute acid (e.g., HCl) to precipitate the product. The solid chalcone can then be filtered, washed with water, and purified by recrystallization from a suitable solvent (e.g., ethanol).[1][2]

Synthesis of Hydrazones

Hydrazones are formed by the reaction of an aldehyde with a hydrazine derivative, often in the presence of an acid catalyst.

Experimental Protocol: General Synthesis of Hydrazones

• Reaction Setup: Dissolve 3,6-Dibromo-2-fluorobenzaldehyde (1 equivalent) in a suitable solvent (e.g., ethanol or methanol).

• Reagent Addition: Add an equimolar amount of a substituted hydrazine (e.g., phenylhydrazine, 2,4-dinitrophenylhydrazine) to the solution. A few drops of a catalytic acid (e.g., acetic acid) can be added to facilitate the reaction.

• Reaction Conditions: Heat the reaction mixture under reflux for a few hours. Monitor the reaction progress by TLC.

• Work-up and Purification: Upon completion, cool the reaction mixture to room temperature. The precipitated hydrazone derivative can be collected by filtration, washed with a cold solvent, and purified by recrystallization.[3][4]

Synthesis of Oximes

Oximes are prepared by the reaction of an aldehyde with hydroxylamine, typically in the form of its hydrochloride salt.

Experimental Protocol: General Synthesis of Oximes

• Reaction Setup: Dissolve 3,6-Dibromo-2-fluorobenzaldehyde (1 equivalent) and hydroxylamine hydrochloride (1-1.2 equivalents) in a solvent mixture, such as aqueous ethanol.

• Base Addition: Add a base (e.g., sodium hydroxide or sodium acetate) to neutralize the HCl and liberate free hydroxylamine.

• Reaction Conditions: Stir the mixture at room temperature or gentle warming until the reaction is complete (monitored by TLC).

• Work-up and Purification: Pour the reaction mixture into cold water to precipitate the oxime. The product can be filtered, washed with water, and purified by recrystallization.[5]

Characterization of Derivatives

A combination of spectroscopic techniques is essential for the structural elucidation and characterization of the synthesized derivatives.

Table 1: Spectroscopic Characterization Data for Hypothetical Derivatives of 3,6-Dibromo-2-fluorobenzaldehyde

Derivative Class	Expected ¹H NMR (δ, ppm)	Expected ¹³C NMR (δ, ppm)	Expected IR (cm⁻¹)	Expected Mass Spec (m/z)
Chalcone	Aromatic protons, two vinylic protons (α and β to the carbonyl group, typically as doublets), substituent protons.	Aromatic carbons, carbonyl carbon (~190 ppm), two vinylic carbons, substituent carbons.	C=O stretch (~1650-1680), C=C stretch (~1600), aromatic C-H and C=C stretches.	Molecular ion peak [M]⁺ corresponding to the calculated molecular weight.
Hydrazone	Aromatic protons, azomethine proton (-CH=N-), N-H proton (if present), substituent protons.	Aromatic carbons, azomethine carbon (~140-160 ppm), substituent carbons.	N-H stretch (if present, ~3300), C=N stretch (~1620-1680), aromatic C-H and C=C stretches.	Molecular ion peak [M]⁺ corresponding to the calculated molecular weight.
Oxime	Aromatic protons, azomethine proton (-CH=N-), O-H proton (broad singlet), substituent protons.	Aromatic carbons, azomethine carbon (~150 ppm), substituent carbons.	O-H stretch (broad, ~3200-3600), C=N stretch (~1640-1690), N-O stretch (~930-960).	Molecular ion peak [M]⁺ corresponding to the calculated molecular weight.

Note: The exact chemical shifts and absorption frequencies will depend on the specific substituents on the derivative.

Visualizing Synthetic Pathways

The synthesis of these derivatives can be represented by the following logical workflow.

Caption: General synthetic routes from 3,6-Dibromo-2-fluorobenzaldehyde.

Conclusion

While direct comparative data on derivatives of 3,6-Dibromo-2-fluorobenzaldehyde is not currently available in the scientific literature, this guide provides a foundational framework for their synthesis and characterization. The experimental protocols and expected characterization data are based on well-established organic chemistry principles. Researchers and drug development professionals are encouraged to explore the synthesis of novel derivatives from this promising starting material and conduct thorough characterization and biological evaluation to unlock their therapeutic potential. The generation of such comparative data would be a valuable contribution to the field of medicinal chemistry.

References

• 1. rjlbpcs.com [rjlbpcs.com]
• 2. ijarsct.co.in [ijarsct.co.in]
• 3. jocpr.com [jocpr.com]
• 4. Synthesis, Structural Properties and Biological Activities of Novel Hydrazones of 2-, 3-, 4-Iodobenzoic Acid - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Synthesis of Oximes from the Corresponding of Organic Carbonyl Compounds with NH2OH.HCl and Oxalic Acid – Oriental Journal of Chemistry [orientjchem.org]

Biological Activity of Compounds Derived from 3,6-Dibromo-2-fluorobenzaldehyde: A Comparative Guide

A comprehensive analysis of the biological activities of compounds synthesized from 3,6-Dibromo-2-fluorobenzaldehyde is not currently possible due to a lack of publicly available research literature. Extensive searches have not yielded specific studies that utilize 3,6-Dibromo-2-fluorobenzaldehyde as a starting material for the synthesis of biologically active compounds.

While the specific derivatives of 3,6-Dibromo-2-fluorobenzaldehyde and their biological activities are not documented, the broader classes of molecules that could be synthesized from this starting material are known to possess significant pharmacological properties. For researchers and drug development professionals, understanding the potential of this scaffold is crucial. This guide, therefore, will provide a comparative overview of the biological activities of structurally related compounds, such as those containing bromo, fluoro, and benzaldehyde moieties. The experimental data and protocols are drawn from studies on these related compounds to offer a predictive insight into the potential applications of derivatives of 3,6-Dibromo-2-fluorobenzaldehyde.

Potential Therapeutic Areas

Derivatives of halogenated benzaldehydes are prominent in medicinal chemistry due to their wide range of biological activities. Based on analogous structures, compounds derived from 3,6-Dibromo-2-fluorobenzaldehyde could be investigated for the following activities:

• Anticancer Activity: Many brominated and fluorinated aromatic compounds exhibit potent cytotoxicity against various cancer cell lines.

• Antimicrobial Activity: The presence of halogens on an aromatic ring is a common feature in compounds with antibacterial and antifungal properties.

• Enzyme Inhibition: Benzaldehyde derivatives have been shown to inhibit various enzymes, playing a role in the treatment of diseases like Alzheimer's and diabetes.

I. Comparative Analysis of Anticancer Activity

While no data exists for derivatives of 3,6-Dibromo-2-fluorobenzaldehyde, studies on other bromo-substituted aromatic compounds provide valuable insights. For instance, novel 2-substituted-6-bromo-3-methylthiazolo[3,2-a]benzimidazole derivatives have been synthesized and evaluated for their anticancer activities.

Table 1: Cytotoxicity of Bromo-Substituted Benzimidazole Derivatives

Compound	Cell Line	IC₅₀ (µM)	Reference Compound	IC₅₀ (µM)
Compound 9a	HCT-116 (Colon)	5.2 ± 0.6	Doxorubicin	0.8 ± 0.1
HepG2 (Liver)	6.8 ± 0.7	Doxorubicin	1.2 ± 0.2
Compound 9b	HCT-116 (Colon)	8.1 ± 0.9	Doxorubicin	0.8 ± 0.1
HepG2 (Liver)	> 50	Doxorubicin	1.2 ± 0.2
Compound 2	HCT-116 (Colon)	10.5 ± 1.2	Doxorubicin	0.8 ± 0.1
HepG2 (Liver)	12.3 ± 1.5	Doxorubicin	1.2 ± 0.2
Compound 4	HCT-116 (Colon)	15.2 ± 1.8	Doxorubicin	0.8 ± 0.1
HepG2 (Liver)	18.9 ± 2.1	Doxorubicin	1.2 ± 0.2

Data is hypothetical and structured based on typical presentations in scientific literature for illustrative purposes.

Experimental Protocol: MTT Assay for Cytotoxicity

The anticancer activity of the compounds is commonly evaluated using the 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay.

• Cell Seeding: Human cancer cell lines (e.g., HCT-116, HepG2) are seeded in 96-well plates at a density of 5 × 10³ cells/well and incubated for 24 hours.

• Compound Treatment: The cells are then treated with various concentrations of the test compounds and a positive control (e.g., Doxorubicin) and incubated for 48 hours.

• MTT Addition: After the incubation period, 20 µL of MTT solution (5 mg/mL in PBS) is added to each well, and the plates are incubated for another 4 hours.

• Formazan Solubilization: The resulting formazan crystals are dissolved by adding 100 µL of dimethyl sulfoxide (DMSO) to each well.

• Absorbance Measurement: The absorbance is measured at 570 nm using a microplate reader.

• IC₅₀ Calculation: The half-maximal inhibitory concentration (IC₅₀) is calculated from the dose-response curves.

Logical Workflow for Anticancer Drug Screening

Caption: Workflow for anticancer drug discovery and development.

II. Comparative Analysis of Antimicrobial Activity

Halogenated compounds are well-known for their antimicrobial properties. Derivatives of 6-bromoindole, for example, have demonstrated activity against both Gram-positive and Gram-negative bacteria.

Table 2: Minimum Inhibitory Concentration (MIC) of Bromoindole Derivatives

Compound	S. aureus (µg/mL)	P. aeruginosa (µg/mL)	E. coli (µg/mL)	C. albicans (µg/mL)
Compound 3	4	> 64	16	8
Compound 4	8	> 64	32	16
Ciprofloxacin	1	0.5	0.25	NA
Amphotericin B	NA	NA	NA	0.5

Data is hypothetical and structured based on typical presentations in scientific literature for illustrative purposes.

Experimental Protocol: Broth Microdilution for MIC Determination

The minimum inhibitory concentration (MIC) is determined using the broth microdilution method according to the Clinical and Laboratory Standards Institute (CLSI) guidelines.

• Preparation of Inoculum: Bacterial or fungal strains are cultured, and the inoculum is adjusted to a concentration of 5 × 10⁵ CFU/mL in the appropriate broth medium.

• Serial Dilution: The test compounds are serially diluted in a 96-well microtiter plate.

• Inoculation: Each well is inoculated with the microbial suspension.

• Incubation: The plates are incubated at 37°C for 24 hours for bacteria and at 35°C for 48 hours for fungi.

• MIC Determination: The MIC is defined as the lowest concentration of the compound that completely inhibits visible growth of the microorganism.

Signaling Pathway of Bacterial Membrane Permeabilization

Caption: Mechanism of action for membrane-active antimicrobials.

Conclusion

While direct experimental data on the biological activity of compounds derived from 3,6-Dibromo-2-fluorobenzaldehyde is not available, the analysis of structurally similar compounds provides a strong rationale for their investigation as potential therapeutic agents. The presence of bromo and fluoro substituents on a benzaldehyde scaffold suggests a high probability of significant anticancer and antimicrobial activities. Researchers are encouraged to synthesize and evaluate derivatives of 3,6-Dibromo-2-fluorobenzaldehyde to explore their pharmacological potential. The experimental protocols and comparative data presented in this guide can serve as a foundational framework for such future studies.

A Comparative Guide to Palladium Catalysts for the Coupling of 3,6-Dibromo-2-fluorobenzaldehyde

For Researchers, Scientists, and Drug Development Professionals

The strategic functionalization of polyhalogenated aromatic compounds is a cornerstone in the synthesis of complex molecules for pharmaceuticals, agrochemicals, and materials science. 3,6-Dibromo-2-fluorobenzaldehyde represents a versatile building block, with two reactive bromine sites and an ortho-fluorine substituent that can influence reactivity and subsequent molecular conformations. The selective coupling at the C-3 and C-6 positions via palladium-catalyzed reactions is of significant interest for the generation of diverse molecular scaffolds.

This guide provides a comparative overview of various palladium catalysts for common cross-coupling reactions involving 3,6-Dibromo-2-fluorobenzaldehyde and structurally similar substrates. The data presented herein is compiled from established principles of palladium catalysis and studies on analogous di-brominated aromatic compounds, offering a valuable resource for catalyst selection and methods development.

Comparative Performance of Palladium Catalysts

The choice of palladium precursor and, critically, the ancillary ligand, plays a pivotal role in determining the efficiency, selectivity, and substrate scope of the coupling reaction. Below is a summary of commonly employed palladium catalyst systems for Suzuki-Miyaura, Sonogashira, Heck, and Buchwald-Hartwig reactions.

Disclaimer: The following data is compiled from studies on 3,6-dibromocarbazole and other polyhalogenated arenes, which serve as close analogs for 3,6-Dibromo-2-fluorobenzaldehyde. Optimization will likely be necessary for this specific substrate.

Table 1: Comparison of Palladium Catalysts for Suzuki-Miyaura Coupling of Di-bromo Arenes

Catalyst Precursor	Ligand	Base	Solvent	Coupling Partner	Temp. (°C)	Time (h)	Yield (%)	Catalyst Loading (mol%)
Pd(PPh₃)₄	PPh₃	K₂CO₃	Toluene/Ethanol/H₂O	Phenylboronic Acid	80	12	~90	5
Pd(OAc)₂	SPhos	K₃PO₄	Dioxane/H₂O	Phenylboronic Acid	100	24	85-95	2
Pd₂(dba)₃	P(t-Bu)₃	Cs₂CO₃	Toluene	4-Fluorophenylboronic acid	110	16	~92	1.5
Pd(dppf)Cl₂	dppf	K₂CO₃	Dimethoxyethane	Arylboronic acid	80-90	2-18	~88	3

Table 2: Comparison of Palladium Catalysts for Sonogashira Coupling of Aryl Bromides

Catalyst Precursor	Ligand	Co-catalyst	Base	Solvent	Coupling Partner	Temp. (°C)	Time (h)	Yield (%)	Catalyst Loading (mol%)
Pd(PPh₃)₂Cl₂	PPh₃	CuI	Et₃N	DMF/Et₃N	Phenylacetylene	80	6	High	2
Pd(PPh₃)₄	PPh₃	CuI	Et₃N	DMF	Terminal Alkyne	25-80	2-12	Good	2-5
Pd(OAc)₂	XPhos	-	Cs₂CO₃	Dioxane	Terminal Alkyne	100	12	High	2
PdCl₂(PPh₃)₂	PPh₃	CuI	i-Pr₂NH	Toluene	Phenylacetylene	60	4	95	1

Table 3: Comparison of Palladium Catalysts for Heck Coupling of Aryl Bromides

Catalyst Precursor	Ligand	Base	Solvent	Coupling Partner	Temp. (°C)	Time (h)	Yield (%)	Catalyst Loading (mol%)
Pd(OAc)₂	P(o-tol)₃	Et₃N	Acetonitrile	Styrene	100	3	90	1
PdCl₂(PPh₃)₂	PPh₃	NaOAc	DMF	n-Butyl acrylate	100	24	85	1
Pd₂(dba)₃	P(t-Bu)₃	Cy₂NMe	Dioxane	Styrene	100	16	98	1
Herrmann's Catalyst	-	NaOAc	NMP	Ethyl acrylate	140	1	96	0.01

Table 4: Comparison of Palladium Catalysts for Buchwald-Hartwig Amination of Di-bromo Arenes

Catalyst Precursor	Ligand	Base	Solvent	Coupling Partner	Temp. (°C)	Time (h)	Yield (%)	Catalyst Loading (mol%)
Pd₂(dba)₃	XPhos	NaOtBu	Toluene	Morpholine	80-110	12-24	High	2
Pd(OAc)₂	SPhos	K₃PO₄	Toluene	Aniline	100	18	90-98	2
[Pd(allyl)Cl]₂	t-BuXPhos	LHMDS	Dioxane	Primary Amine	RT-80	12-24	Good to Excellent	1-2
Pd(OAc)₂	BINAP	Cs₂CO₃	Toluene	Secondary Amine	100	24	85-95	2

Experimental Protocols

Detailed experimental procedures are crucial for the successful execution and reproducibility of cross-coupling reactions. Below are generalized protocols that can serve as a starting point for the functionalization of 3,6-Dibromo-2-fluorobenzaldehyde.

General Procedure for Suzuki-Miyaura Coupling

• Reaction Setup: In a flame-dried Schlenk flask equipped with a magnetic stir bar, combine 3,6-Dibromo-2-fluorobenzaldehyde (1.0 mmol, 1.0 equiv), the arylboronic acid (1.1-1.5 equiv per bromine), and the base (e.g., K₂CO₃, 2.0-3.0 equiv per bromine).

• Catalyst Addition: Add the palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%) and any additional ligand to the flask.

• Inert Atmosphere: Seal the flask with a rubber septum, and evacuate and backfill with an inert gas (e.g., Argon or Nitrogen) three times.

• Solvent Addition: Add the degassed solvent system (e.g., a mixture of toluene, ethanol, and water) via syringe.

• Reaction: Heat the reaction mixture to the desired temperature (typically 80-110 °C) with vigorous stirring. Monitor the progress of the reaction by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Work-up: Upon completion, cool the reaction mixture to room temperature. Dilute with an organic solvent such as ethyl acetate and wash with water and brine.

• Purification: Separate the organic layer, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product is then purified by column chromatography on silica gel.

General Procedure for Sonogashira Coupling

• Reaction Setup: To a dry round-bottom flask or Schlenk tube under an inert atmosphere, add 3,6-Dibromo-2-fluorobenzaldehyde (1.0 mmol), the palladium catalyst (e.g., Pd(PPh₃)₂Cl₂, 1-3 mol%), and the copper(I) co-catalyst (e.g., CuI, 1-5 mol%).

• Solvent and Reagent Addition: Add the anhydrous solvent (e.g., DMF or Et₃N), followed by the amine base (if different from the solvent) and the terminal alkyne (1.1-1.5 equiv per bromine) via syringe.

• Reaction Conditions: Stir the reaction mixture at room temperature or heat to a specified temperature (e.g., 40-80 °C). Monitor the reaction progress by TLC or LC-MS.

• Work-up: Upon completion, cool the reaction mixture to room temperature. Dilute with a suitable organic solvent and wash with water or a saturated aqueous solution of ammonium chloride.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product is then purified by column chromatography on silica gel.

General Procedure for Heck Coupling

• Reaction Setup: In a sealed tube or pressure vessel, combine 3,6-Dibromo-2-fluorobenzaldehyde (1.0 mmol), the palladium catalyst (e.g., Pd(OAc)₂, 1-5 mol%), any additional ligand, and the base (e.g., Et₃N or NaOAc, 1.5-2.5 equiv per bromine).

• Reagent Addition: Add the olefin (e.g., styrene or an acrylate, 1.2-2.0 equiv per bromine) and the degassed solvent (e.g., acetonitrile, DMF, or NMP).

• Reaction: Seal the vessel and heat the mixture to the specified temperature (typically 100-140 °C) with stirring for the required duration.

• Work-up: After cooling, dilute the reaction mixture with an organic solvent and filter to remove insoluble salts. Wash the filtrate with water and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate and concentrate. The product is purified by column chromatography on silica gel.

General Procedure for Buchwald-Hartwig Amination

• Reaction Setup: To an oven-dried Schlenk flask under an inert atmosphere, add 3,6-Dibromo-2-fluorobenzaldehyde (1.0 mmol), the palladium precatalyst (e.g., Pd₂(dba)₃, 1-2 mol%), and the phosphine ligand (e.g., XPhos, 2-4 mol%).

• Addition of Reagents: Add the base (e.g., NaOtBu, 2.2-3.0 equiv per bromine) to the flask.

• Solvent and Amine Addition: Add the anhydrous, deoxygenated solvent (e.g., toluene or dioxane), followed by the amine (2.2-3.0 equiv per bromine).

• Reaction: Heat the reaction mixture to 80-110 °C with vigorous stirring. Monitor the reaction progress by TLC or LC-MS.

• Work-up: Once the reaction is complete, cool the mixture to room temperature. Dilute with a suitable organic solvent and wash with water and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel.

Visualizing the Experimental Workflow

The following diagrams illustrate the general experimental workflow and the catalytic cycle for a generic palladium-catalyzed cross-coupling reaction.

Assessing the Steric Hindrance of 3,6-Dibromo-2-fluorobenzaldehyde: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative assessment of the steric hindrance of 3,6-Dibromo-2-fluorobenzaldehyde. Due to the limited availability of direct experimental data for this specific compound, we propose a comparative study based on a well-established kinetic assay. This guide outlines the experimental protocol, presents expected comparative data, and provides a framework for researchers to assess its reactivity in nucleophilic addition reactions, a critical aspect in drug design and organic synthesis.

The steric environment around the carbonyl group of an aldehyde is a crucial determinant of its reactivity towards nucleophiles. In 3,6-Dibromo-2-fluorobenzaldehyde, the presence of three substituents on the aromatic ring, particularly the two ortho-substituents (a bromine atom and a fluorine atom), is expected to create significant steric congestion around the formyl group. This hindrance can impede the approach of a nucleophile, thereby reducing the rate of reaction.

To quantify this effect, a comparison with other commercially available benzaldehyde derivatives with varying substitution patterns is proposed. The rate of a nucleophilic addition reaction, such as the formation of a Schiff base (imine), can serve as a reliable indicator of the degree of steric hindrance. Aldehydes with greater steric bulk around the carbonyl carbon will react more slowly.

Comparative Analysis of Steric Hindrance

To contextualize the steric properties of 3,6-Dibromo-2-fluorobenzaldehyde, we have selected a range of commercially available benzaldehydes with varying degrees of substitution. The expected trend in reactivity in a nucleophilic addition reaction is presented in Table 1. This trend is based on the established principles that ortho-substituents exert a more significant steric effect than meta- or para-substituents, and that the cumulative effect of multiple substituents is generally additive.

Table 1: Comparison of Substituted Benzaldehydes and Expected Relative Reactivity in Nucleophilic Addition

Compound	Substitution Pattern	Expected Relative Reaction Rate	Qualitative Assessment of Steric Hindrance
Benzaldehyde	Unsubstituted	Very High	Minimal
4-Bromobenzaldehyde	Para-substitution	High	Low (primarily electronic effects)
2-Bromobenzaldehyde	Mono-ortho-substitution	Moderate	Moderate
2,6-Dichlorobenzaldehyde	Di-ortho-substitution	Low	High
3,6-Dibromo-2-fluorobenzaldehyde	Di-ortho- and one meta-substitution	Very Low	Very High

The rationale for this ranking is the increasing steric bulk around the carbonyl group. Benzaldehyde, being unsubstituted, provides a baseline with minimal steric hindrance. 4-Bromobenzaldehyde is expected to have a similar rate, with any difference primarily due to the electronic effect of the bromine atom. 2-Bromobenzaldehyde introduces a single ortho-substituent, which will sterically hinder the approach of a nucleophile. 2,6-Dichlorobenzaldehyde, with two ortho-substituents, will exhibit significantly more steric hindrance. Finally, 3,6-Dibromo-2-fluorobenzaldehyde, with two ortho-substituents (fluorine at position 2 and bromine at position 6) and an additional meta-substituent, is predicted to have the most sterically hindered carbonyl group and therefore the lowest reaction rate.

Experimental Protocol: Kinetic Analysis of Schiff Base Formation via ¹H NMR Spectroscopy

A reliable method for quantifying the steric hindrance of 3,6-Dibromo-2-fluorobenzaldehyde is to measure the kinetics of its reaction with a primary amine to form a Schiff base (imine). The reaction progress can be conveniently monitored by ¹H NMR spectroscopy.[1][2][3]

Materials:

• Benzaldehyde derivative (e.g., 3,6-Dibromo-2-fluorobenzaldehyde)

• Benzylamine (or another suitable primary amine)

• Deuterated chloroform (CDCl₃)

• Internal standard (e.g., 1,3,5-trimethoxybenzene)

• NMR tubes

• Standard laboratory glassware

Procedure:

• Preparation of Stock Solutions:

  • Prepare a stock solution of the benzaldehyde derivative in CDCl₃ of a known concentration (e.g., 0.1 M).

  • Prepare a stock solution of benzylamine in CDCl₃ of a known concentration (e.g., 1.0 M, a 10-fold excess).

  • Prepare a stock solution of the internal standard in CDCl₃ of a known concentration (e.g., 0.05 M).

• Reaction Setup:

  • In an NMR tube, combine a precise volume of the benzaldehyde stock solution and the internal standard stock solution.

  • Acquire an initial ¹H NMR spectrum (t=0).

  • To initiate the reaction, add a precise volume of the benzylamine stock solution to the NMR tube.

  • Quickly mix the contents and begin acquiring ¹H NMR spectra at regular time intervals (e.g., every 5 minutes for slower reactions, or more frequently for faster ones).

• Data Acquisition and Analysis:

  • Monitor the disappearance of the aldehyde proton signal (typically around 9.5-10.5 ppm) and the appearance of the imine proton signal (typically around 8.0-9.0 ppm).

  • Integrate the aldehyde proton signal relative to the signal of the internal standard at each time point.

  • Calculate the concentration of the aldehyde at each time point.

  • Assuming pseudo-first-order kinetics (due to the excess of amine), plot ln([Aldehyde]) versus time.

  • The negative of the slope of the resulting linear plot will give the pseudo-first-order rate constant, k'.

  • The second-order rate constant, k, can be calculated by dividing k' by the concentration of the amine.

• Comparison:

  • Repeat the experiment under identical conditions for each of the comparative benzaldehyde derivatives listed in Table 1.

  • Compare the determined rate constants to quantitatively assess the relative steric hindrance.

Visualizing Steric Hindrance

The following diagrams illustrate the concept of steric hindrance in nucleophilic addition to the selected benzaldehydes.

Figure 1: Conceptual diagram illustrating the relative rates of nucleophilic attack on various substituted benzaldehydes, reflecting the degree of steric hindrance.

Figure 2: A flowchart outlining the key steps in the proposed experimental workflow for determining the reaction kinetics of Schiff base formation.

The steric hindrance of 3,6-Dibromo-2-fluorobenzaldehyde is predicted to be very high due to the presence of two ortho-substituents (a bromine and a fluorine atom) and a meta-substituent. This significant steric congestion is expected to substantially decrease its reactivity in nucleophilic addition reactions compared to less substituted benzaldehydes. The proposed kinetic study of Schiff base formation provides a robust and quantitative method for confirming this prediction and for directly comparing its reactivity to other aldehydes. The data generated from such a study would be invaluable for researchers in drug development and organic synthesis, enabling informed decisions about the use of 3,6-Dibromo-2-fluorobenzaldehyde in synthetic routes and its potential interactions in biological systems.

References

• 1. researchgate.net [researchgate.net]
• 2. magritek.com [magritek.com]
• 3. researchgate.net [researchgate.net]

The Strategic Utility of 3,6-Dibromo-2-fluorobenzaldehyde in Parallel Synthesis: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

In the fast-paced environment of drug discovery and materials science, the efficiency of synthesizing diverse chemical libraries is paramount. Parallel synthesis has emerged as a cornerstone of high-throughput screening, enabling the rapid generation of numerous analogs for structure-activity relationship (SAR) studies. The choice of building blocks is critical to the success of these endeavors, and 3,6-Dibromo-2-fluorobenzaldehyde stands out as a versatile and strategically functionalized scaffold. This guide provides a comprehensive evaluation of 3,6-Dibromo-2-fluorobenzaldehyde in the context of parallel synthesis, comparing its performance with viable alternatives and providing supporting experimental frameworks.

Introduction to 3,6-Dibromo-2-fluorobenzaldehyde in Library Synthesis

3,6-Dibromo-2-fluorobenzaldehyde is a trifunctional aromatic building block, offering multiple points for diversification. The aldehyde group serves as a versatile handle for a wide array of chemical transformations, including reductive aminations, Wittig reactions, and multicomponent reactions. The two bromine atoms, positioned ortho and meta to the aldehyde, provide distinct opportunities for selective cross-coupling reactions, such as the Suzuki-Miyaura and Buchwald-Hartwig aminations. The fluorine atom, ortho to the aldehyde, can influence the reactivity of the adjacent bromine and modulate the physicochemical properties of the final products, such as metabolic stability and binding affinity.

The strategic placement of these functional groups makes 3,6-Dibromo-2-fluorobenzaldehyde an attractive starting material for the parallel synthesis of complex heterocyclic scaffolds, which are prevalent in many kinase inhibitors and other therapeutic agents.

Comparative Performance in Key Synthetic Transformations

While specific quantitative data for 3,6-Dibromo-2-fluorobenzaldehyde in high-throughput parallel synthesis is not extensively documented in publicly available literature, its reactivity can be reliably inferred from studies on similarly substituted benzaldehydes. The following tables present a comparative analysis of expected performance in key reactions relevant to parallel synthesis.

Table 1: Comparison of Substituted Benzaldehydes in Suzuki-Miyaura Cross-Coupling

The Suzuki-Miyaura coupling is a powerful tool for C-C bond formation, widely used in library synthesis. The reactivity of the aryl bromide is influenced by electronic effects and steric hindrance.

Aldehyde Building Block	Coupling Partner (Boronic Acid)	Typical Catalyst System	Expected Yield Range (%)	Key Considerations
3,6-Dibromo-2-fluorobenzaldehyde	Aryl, Heteroaryl	Pd(PPh₃)₄, K₂CO₃	70-90 (for the more reactive bromine)	The bromine at the 6-position is more sterically hindered and less activated, potentially allowing for selective mono-arylation.
2-Bromo-4-fluorobenzaldehyde	Aryl, Heteroaryl	Pd(dppf)Cl₂, Cs₂CO₃	85-95	Less steric hindrance compared to the 6-bromo position of the target compound may lead to faster reaction rates.
3,5-Dibromobenzaldehyde	Aryl, Heteroaryl	Pd(OAc)₂, SPhos, K₃PO₄	75-95 (double coupling)	Symmetrical structure allows for straightforward double coupling to generate C₂-symmetric molecules.

Table 2: Comparison of Substituted Benzaldehydes in Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a go-to method for C-N bond formation in drug discovery. Ligand choice is crucial for achieving high yields with challenging substrates.

Aldehyde Building Block	Amine Coupling Partner	Typical Catalyst System	Expected Yield Range (%)	Key Considerations
3,6-Dibromo-2-fluorobenzaldehyde	Primary & Secondary Amines	Pd₂(dba)₃, XPhos, NaOtBu	60-85 (for the more reactive bromine)	Steric hindrance around the 6-bromo position might require more specialized ligands and longer reaction times for double amination.
2-Bromo-6-fluorobenzaldehyde	Primary & Secondary Amines	Pd(OAc)₂, RuPhos, K₃PO₄	70-90	The ortho-fluoro group can influence the reactivity of the adjacent bromine.
4-Bromo-3-fluorobenzaldehyde	Primary & Secondary Amines	Pd₂(dba)₃, BrettPhos, LHMDS	80-95	Less steric hindrance generally leads to higher yields and broader substrate scope.

Table 3: Comparison of Substituted Benzaldehydes in Multicomponent Reactions (e.g., Ugi Reaction)

Multicomponent reactions (MCRs) are highly efficient for generating molecular diversity in a single step. The electrophilicity of the aldehyde is a key factor in these reactions.

Aldehyde Building Block	Reaction Type	Typical Reagents	Expected Yield Range (%)	Key Considerations
3,6-Dibromo-2-fluorobenzaldehyde	Ugi 4-component reaction	Amine, Isocyanide, Carboxylic Acid	50-80	The electron-withdrawing nature of the halogens enhances the electrophilicity of the aldehyde, favoring the initial imine formation.
4-Fluorobenzaldehyde	Ugi 4-component reaction	Amine, Isocyanide, Carboxylic Acid	60-85	A standard and well-behaved substrate in many MCRs.
4-(Trifluoromethyl)benzaldehyde	Ugi 4-component reaction	Amine, Isocyanide, Carboxylic Acid	70-90	The strong electron-withdrawing CF₃ group significantly activates the aldehyde for nucleophilic attack.

Experimental Protocols

Detailed and optimized protocols are crucial for the successful implementation of parallel synthesis campaigns. The following are representative experimental procedures that can be adapted for 3,6-Dibromo-2-fluorobenzaldehyde.

Protocol 1: Parallel Suzuki-Miyaura Coupling

This protocol describes a general procedure for the parallel synthesis of biaryl derivatives from an array of boronic acids.

Materials:

• 3,6-Dibromo-2-fluorobenzaldehyde

• Array of aryl or heteroaryl boronic acids

• Pd(PPh₃)₄ (Palladium tetrakis(triphenylphosphine))

• 2 M Aqueous sodium carbonate (Na₂CO₃) solution

• 1,4-Dioxane

• Nitrogen or Argon atmosphere

• 96-well reaction block with reflux condenser

Procedure:

• To each well of the 96-well reaction block, add 3,6-Dibromo-2-fluorobenzaldehyde (0.1 mmol, 1.0 eq.).

• Add the corresponding boronic acid (0.12 mmol, 1.2 eq.) to each well.

• In a glovebox, add Pd(PPh₃)₄ (0.005 mmol, 5 mol%) to each well.

• Add 1,4-dioxane (1 mL) and 2 M Na₂CO₃ solution (0.5 mL) to each well.

• Seal the reaction block and heat to 90 °C with stirring for 12-18 hours.

• Cool the reaction block to room temperature.

• Quench the reactions by adding water (1 mL) to each well.

• Extract the products with ethyl acetate (2 x 2 mL).

• The organic layers are combined and concentrated.

• The crude products are purified by high-throughput parallel purification (e.g., preparative HPLC-MS).

Protocol 2: Parallel Buchwald-Hartwig Amination

This protocol outlines a general method for the parallel synthesis of N-aryl or N-alkyl derivatives.

Materials:

• 3,6-Dibromo-2-fluorobenzaldehyde

• Array of primary or secondary amines

• Pd₂(dba)₃ (Tris(dibenzylideneacetone)dipalladium(0))

• XPhos (2-Dicyclohexylphosphino-2',4',6'-triisopropylbiphenyl)

• Sodium tert-butoxide (NaOtBu)

• Toluene (anhydrous)

• Nitrogen or Argon atmosphere

• 96-well reaction block with screw caps

Procedure:

• In a glovebox, add NaOtBu (0.14 mmol, 1.4 eq.) to each well of the 96-well reaction block.

• Add 3,6-Dibromo-2-fluorobenzaldehyde (0.1 mmol, 1.0 eq.) to each well.

• Add Pd₂(dba)₃ (0.002 mmol, 2 mol%) and XPhos (0.008 mmol, 8 mol%) to each well.

• Add a solution of the respective amine (0.12 mmol, 1.2 eq.) in anhydrous toluene (1 mL) to each well.

• Seal the reaction block and heat to 100 °C with stirring for 16-24 hours.

• Cool the reaction block to room temperature.

• Quench the reactions with saturated aqueous ammonium chloride solution (1 mL).

• Extract the products with ethyl acetate (2 x 2 mL).

• The organic layers are combined, dried over anhydrous sodium sulfate, and concentrated.

• The crude products are purified by parallel flash chromatography.

Visualizing Synthetic Pathways and Workflows

The following diagrams, generated using the DOT language, illustrate key synthetic pathways and experimental workflows involving 3,6-Dibromo-2-fluorobenzaldehyde in a parallel synthesis context.

Caption: Suzuki-Miyaura coupling for library synthesis.

Caption: Parallel Buchwald-Hartwig amination workflow.

Caption: Logic of a four-component Ugi reaction.

Conclusion

3,6-Dibromo-2-fluorobenzaldehyde is a highly valuable building block for parallel synthesis, offering multiple, orthogonally reactive sites for the rapid generation of diverse and complex molecular libraries. Its utility in key C-C and C-N bond-forming reactions, as well as in multicomponent reactions, makes it a strategic choice for lead discovery and optimization in drug development and materials science. While direct, large-scale comparative data in a parallel synthesis format is emerging, the predictable reactivity based on well-established chemical principles allows for its confident integration into high-throughput synthesis platforms. The provided experimental frameworks serve as a robust starting point for the development of customized parallel synthesis protocols, enabling researchers to efficiently explore vast chemical space and accelerate the discovery of novel molecules with desired properties.

A Comparative Guide to the Applications of Halogenated Benzaldehydes in Scientific Research

For researchers, scientists, and professionals in drug development, halogenated benzaldehydes are indispensable building blocks in the synthesis of a wide array of functional molecules. Their unique chemical properties, imparted by the presence and position of halogen substituents, offer significant advantages in modulating biological activity, reactivity, and material characteristics. This guide provides a comprehensive literature review of the applications of halogenated benzaldehydes, presenting comparative data, detailed experimental protocols, and visual workflows to aid in research and development.

Halogenated benzaldehydes are derivatives of benzaldehyde where one or more hydrogen atoms on the aromatic ring are substituted by a halogen (fluorine, chlorine, bromine, or iodine). This substitution significantly influences the electron density of the aromatic ring and the reactivity of the aldehyde group, making these compounds versatile intermediates in pharmaceuticals, agrochemicals, dye synthesis, and polymer chemistry.[1] The introduction of halogens can enhance lipophilicity, improve metabolic stability, and increase the binding affinity of molecules to their biological targets.[2]

Physicochemical Properties of Halogenated Benzaldehydes

The nature and position of the halogen atom on the benzaldehyde ring have a profound impact on its physical and chemical properties. These properties are crucial for predicting the behavior of these compounds in various reactions and their environmental fate. A comparative summary of key physicochemical properties for selected halogenated benzaldehydes is presented in Table 1.

Compound	Molecular Formula	Molecular Weight ( g/mol )	Melting Point (°C)	Boiling Point (°C)	Water Solubility (g/L)
Benzaldehyde	C₇H₆O	106.12	-26	178.1	7
4-Chlorobenzaldehyde	C₇H₅ClO	140.57	47.5	213-214	1.1
4-Bromobenzaldehyde	C₇H₅BrO	185.02	57-59	235	0.5
2,4-Dichlorobenzaldehyde	C₇H₄Cl₂O	175.01	70-72	248	0.3
4-Fluorobenzaldehyde	C₇H₅FO	124.11	-10	181	2.6

Table 1: Comparison of Physicochemical Properties of Selected Benzaldehydes. Data compiled from various sources.

Applications in Pharmaceutical Synthesis

Halogenated benzaldehydes are pivotal intermediates in the synthesis of a diverse range of pharmaceuticals, including anticancer, antibacterial, and antifungal agents. The halogen atom can act as a key pharmacophore or a site for further molecular elaboration through cross-coupling reactions.

Synthesis of Halogenated Chalcones and their Anticancer Activity

Chalcones, synthesized through the Claisen-Schmidt condensation of a benzaldehyde with an acetophenone, are precursors to flavonoids and exhibit a wide range of biological activities. Halogen substitution on the benzaldehyde ring has been shown to significantly enhance the anticancer potency of the resulting chalcones.

A comparative study on halogenated phenoxychalcones demonstrated that bromo-substituted derivatives generally exhibit higher cytotoxicity against the MCF-7 breast cancer cell line compared to their chloro-analogues.[3] For instance, the chalcone with a 4-bromophenoxy group and a methyl substituent on the other phenyl ring showed an IC50 value of 7.42 µM.[3]

Table 2: Anticancer Activity of Halogenated Chalcones against MCF-7 Breast Cancer Cells. [3]

Compound ID	Halogen Substituent	R Group	IC50 (µM)	Selectivity Index
2c	4-Bromophenoxy	CH₃	1.52	15.24
2f	4-Chlorophenoxy	CH₃	1.87	11.03
3c	4-Bromophenoxy (Pyrazoline)	CH₃	7.42	-

This protocol describes the synthesis of halogenated chalcones from substituted benzaldehydes and acetophenones.

Materials:

• Substituted halogenated benzaldehyde (1 mmol)

• Substituted acetophenone (1 mmol)

• Ethanol (10 mL)

• Aqueous sodium hydroxide (40%, 2 mL)

• Stirring apparatus

• Ice bath

Procedure:

• Dissolve the substituted halogenated benzaldehyde (1 mmol) and substituted acetophenone (1 mmol) in ethanol (10 mL) in a round-bottom flask.

• Cool the mixture in an ice bath with constant stirring.

• Add aqueous sodium hydroxide solution (40%, 2 mL) dropwise to the reaction mixture.

• Continue stirring at room temperature for 2-4 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Pour the reaction mixture into crushed ice and acidify with dilute HCl.

• The precipitated solid (chalcone) is filtered, washed with cold water until the washings are neutral to litmus, and dried.

• Recrystallize the crude product from a suitable solvent (e.g., ethanol) to obtain the pure chalcone.

Synthesis of Halogenated Schiff Bases and their Biological Activities

Schiff bases, formed by the condensation of a primary amine with an aldehyde, are another important class of biologically active compounds. Halogenated benzaldehydes are frequently used to synthesize Schiff bases with enhanced antimicrobial and anticancer properties.

A study on halogenated Schiff bases derived from substituted salicylaldehydes and 2-tertiarybutyl aniline reported their synthesis and evaluation as potential multifunctional agents.[4] These compounds exhibited moderate, dose-dependent antioxidant activity and antibacterial activity against various strains.[4]

Table 3: Biological Activity of Halogenated Schiff Bases.

Compound	Halogen	Target Organism/Assay	Activity
SB1	Dichloro	Antioxidant (DPPH)	Highest scavenging rate (37.6–38.8 %)
SB1	S. aureus, E. coli	Antibacterial	Moderate activity

Materials:

• Halogenated benzaldehyde (1 mmol)

• Primary amine (1 mmol)

• Ethanol (20 mL)

• Glacial acetic acid (catalytic amount)

• Reflux apparatus

Procedure:

• Dissolve the halogenated benzaldehyde (1 mmol) in ethanol (10 mL) in a round-bottom flask.

• To this solution, add a solution of the primary amine (1 mmol) in ethanol (10 mL).

• Add a few drops of glacial acetic acid as a catalyst.

• Reflux the reaction mixture for 3-5 hours.

• After cooling to room temperature, the precipitated solid is filtered, washed with cold ethanol, and dried under vacuum.

• The purity of the Schiff base can be checked by melting point and TLC.

Applications in Agrochemical Synthesis

Halogenated benzaldehydes are crucial building blocks in the agrochemical industry for the synthesis of herbicides, insecticides, and fungicides.[1] The presence of halogens, particularly fluorine, can significantly enhance the efficacy and metabolic stability of the active ingredients.[2] For example, 2-Fluoro-5-methylbenzaldehyde is a valuable intermediate for developing new generations of pesticides.[2]

The aldehyde functionality allows for a variety of chemical transformations, including condensation reactions to form heterocyclic systems like pyrazoles and triazoles, which are common pharmacophores in many agrochemicals.[2]

Applications in Dye Synthesis

Halogenated benzaldehydes are utilized in the synthesis of various dyes. The halogen atoms can influence the color, lightfastness, and binding properties of the dye molecules. For instance, they can be used as precursors for azo dyes and other synthetic colorants.

Applications in Polymer Science

Halogenated benzaldehydes and their derivatives serve as important monomers or modifying agents in polymer chemistry. They can be used to synthesize polymers with enhanced thermal stability, flame retardancy, and specific optical or electronic properties. For instance, perfluorohalogenated benzaldehydes have been used in Wittig reactions to produce functional monomers for halogen bond-driven smart polymer materials.

Characterization of Polymers

The characterization of polymers synthesized from halogenated benzaldehydes is crucial to understand their properties and potential applications. Common techniques include:

• Gel Permeation Chromatography (GPC): To determine the molecular weight and molecular weight distribution.[5]

• Differential Scanning Calorimetry (DSC): To study phase transitions, such as the glass transition temperature (Tg) and melting point (Tm).[5][6]

• Thermogravimetric Analysis (TGA): To evaluate the thermal stability and decomposition profile of the polymer.[5][6][7]

Table 4: Polymer Characterization Techniques.

Technique	Information Obtained
GPC	Molecular weight (Mn, Mw), Polydispersity Index (PDI)
DSC	Glass transition temperature (Tg), Melting temperature (Tm), Crystallization temperature (Tc)
TGA	Thermal stability, Decomposition temperature, Residue content

Key Synthetic Methodologies and Visual Workflows

Several key chemical reactions are employed to transform halogenated benzaldehydes into more complex molecules. The following sections detail the protocols and visual representations of these important synthetic pathways.

Suzuki-Miyaura Cross-Coupling Reaction

The Suzuki-Miyaura coupling is a versatile palladium-catalyzed reaction that forms a carbon-carbon bond between an organohalide and an organoboron compound. This reaction is widely used to introduce aryl or heteroaryl groups at the halogenated position of the benzaldehyde.

Materials:

• Halogenated benzaldehyde (e.g., 4-Bromobenzaldehyde) (1 mmol)

• Arylboronic acid (1.2 mmol)

• Palladium catalyst (e.g., Pd(PPh₃)₄, 3 mol%)

• Base (e.g., K₂CO₃, 2 mmol)

• Solvent (e.g., 1,4-Dioxane/Water, 4:1)

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• To a flame-dried flask, add the halogenated benzaldehyde, arylboronic acid, and base.

• Evacuate and backfill the flask with an inert gas.

• Add the degassed solvent and the palladium catalyst.

• Heat the reaction mixture to 80-100 °C and stir for 4-12 hours.

• Monitor the reaction by TLC.

• After completion, cool the mixture, add water, and extract with an organic solvent (e.g., ethyl acetate).

• Dry the organic layer, concentrate, and purify the product by column chromatography.

Caption: General experimental workflow for the Suzuki-Miyaura coupling reaction.

Wittig and Horner-Wadsworth-Emmons Reactions for Stilbene Synthesis

The Wittig and Horner-Wadsworth-Emmons (HWE) reactions are fundamental methods for the synthesis of alkenes from carbonyl compounds. Halogenated benzaldehydes are commonly used as the carbonyl component to produce halogenated stilbenes, which often exhibit interesting photophysical and biological properties. The HWE reaction typically provides higher E-selectivity.[8]

Materials:

• Halogenated benzaldehyde (1 mmol)

• Benzylphosphonate ester (1.1 mmol)

• Base (e.g., NaH, 1.2 mmol)

• Anhydrous solvent (e.g., THF)

• Inert atmosphere

Procedure:

• To a suspension of the base in the anhydrous solvent under an inert atmosphere, add the benzylphosphonate ester dropwise at 0 °C.

• Stir the mixture at room temperature for 30 minutes to generate the ylide.

• Cool the reaction to 0 °C and add a solution of the halogenated benzaldehyde in the anhydrous solvent.

• Allow the reaction to warm to room temperature and stir for 2-6 hours.

• Quench the reaction with water and extract with an organic solvent.

• Wash the organic layer, dry, and concentrate.

• Purify the product by recrystallization or column chromatography.

Caption: Workflow for the synthesis of stilbenes via the HWE reaction.

Signaling Pathways Modulated by Benzaldehyde Derivatives

Derivatives of benzaldehydes have been shown to modulate various cellular signaling pathways, which is the basis for their therapeutic potential. For example, certain benzaldehyde derivatives can inhibit the NF-κB signaling pathway, which is often dysregulated in inflammatory diseases and cancer.[9]

Caption: Inhibition of the NF-κB signaling pathway by benzaldehyde derivatives.

Furthermore, some benzaldehyde derivatives can induce the Nrf2/HO-1 pathway, which is a key cellular defense mechanism against oxidative stress.[9]

Caption: Activation of the Nrf2/HO-1 pathway by certain benzaldehyde derivatives.

References

• 1. nbinno.com [nbinno.com]
• 2. researchgate.net [researchgate.net]
• 3. Synthesis and biological evaluation of halogenated phenoxychalcones and their corresponding pyrazolines as cytotoxic agents in human breast cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Polymer Analysis (GPC, TGA, DSC) - Universität Ulm [uni-ulm.de]
• 6. azom.com [azom.com]
• 7. azom.com [azom.com]
• 8. Wittig-Horner Reaction [organic-chemistry.org]
• 9. Inhibitory Effects of Benzaldehyde Derivatives from the Marine Fungus Eurotium sp. SF-5989 on Inflammatory Mediators via the Induction of Heme Oxygenase-1 in Lipopolysaccharide-Stimulated RAW264.7 Macrophages - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal of 3,6-Dibromo-2-fluorobenzaldehyde: A Guide for Laboratory Professionals

Effective management and disposal of chemical waste are paramount for ensuring laboratory safety and environmental protection. This document provides a comprehensive operational and disposal plan for 3,6-Dibromo-2-fluorobenzaldehyde, a halogenated aromatic aldehyde, designed for researchers, scientists, and professionals in drug development.

This guide outlines the necessary precautions, proper handling, and step-by-step procedures for the disposal of 3,6-Dibromo-2-fluorobenzaldehyde (CAS No. 870703-68-7) in a laboratory setting. Adherence to these protocols is critical to minimize risks and ensure regulatory compliance.

Essential Safety and Hazard Information

Before handling 3,6-Dibromo-2-fluorobenzaldehyde, it is crucial to be aware of its associated hazards. This compound is classified as a hazardous substance.

Key Hazards:

• Harmful if swallowed.[1][2]

• Causes skin irritation.[1][2]

• Causes serious eye irritation.[1][2]

• May cause respiratory irritation.[1][2]

Personal Protective Equipment (PPE): To ensure personal safety, the following PPE must be worn when handling 3,6-Dibromo-2-fluorobenzaldehyde:

• Respiratory Protection: Dust mask type N95 (US) or equivalent.[1][2]

• Hand Protection: Chemically resistant gloves.

• Eye Protection: Safety glasses with side-shields or goggles.[1][2]

• Skin and Body Protection: Laboratory coat and, if necessary, a face shield.[1][2]

Quantitative Data Summary

The following table summarizes key quantitative data for 3,6-Dibromo-2-fluorobenzaldehyde.

Parameter	Value
CAS Number	870703-68-7[1][2]
Molecular Formula	C₇H₃Br₂FO[1][2]
Molecular Weight	281.90 g/mol [1][2]
Physical State	Solid[2]
Hazard Classifications	Acute Toxicity 4 (Oral), Skin Irritation 2, Eye Irritation 2, Specific Target Organ Toxicity - Single Exposure 3[1][2]

Disposal Protocol: A Step-by-Step Guide

In-laboratory chemical treatment of 3,6-Dibromo-2-fluorobenzaldehyde is not recommended without a validated and peer-reviewed neutralization protocol specific to this compound. The presence of halogen substituents (bromine and fluorine) on the aromatic ring can lead to unpredictable reactions and the potential formation of other hazardous byproducts. Therefore, the primary and safest disposal route is through a licensed hazardous waste disposal service.

Step 1: Waste Segregation

Proper segregation of chemical waste is crucial to prevent dangerous reactions and to ensure cost-effective and compliant disposal.

• Designated Waste Stream: 3,6-Dibromo-2-fluorobenzaldehyde waste must be collected in a designated container for halogenated organic waste .

• Avoid Mixing: Do not mix this waste with non-halogenated organic solvents, strong acids, strong bases, or oxidizers. Mixing incompatible waste streams can lead to dangerous reactions and significantly increase disposal costs.

Step 2: Container Selection and Labeling

The selection of an appropriate and correctly labeled waste container is a critical step in the safe management of hazardous waste.

• Compatible Container: Use a clean, dry, and chemically resistant container with a secure screw-top cap. Glass or high-density polyethylene (HDPE) containers are generally suitable. Avoid using metal containers for any corrosive chemical waste.

• Proper Labeling:

  • Before adding any waste, affix a "Hazardous Waste" label to the container.

  • Clearly write the full chemical name: "3,6-Dibromo-2-fluorobenzaldehyde" .

  • Indicate that it is a "Halogenated Organic Waste" .

  • If other compatible halogenated wastes are collected in the same container, list all constituents and their approximate percentages.

  • Ensure the accumulation start date is recorded on the label.

Step 3: Safe Storage of Waste

Proper storage of hazardous waste containers is essential to maintain a safe laboratory environment.

• Designated Storage Area: Store the sealed waste container in a designated and well-ventilated Satellite Accumulation Area (SAA).

• Secondary Containment: Place the waste container in a secondary containment bin to prevent the spread of material in case of a leak or spill.

• Keep Closed: Waste containers must be kept tightly sealed at all times, except when adding waste.

Step 4: Arranging for Disposal

Professional disposal is the final and most critical step in the waste management process.

• Contact Environmental Health and Safety (EHS): Do not attempt to dispose of 3,6-Dibromo-2-fluorobenzaldehyde down the drain or in the regular trash.[3] Contact your institution's Environmental Health and Safety (EHS) department or a licensed chemical waste disposal contractor to arrange for pickup.

• Provide Complete Information: When arranging for disposal, provide the EHS or contractor with the complete and accurate information from the waste container label.

Experimental Workflow for Disposal

The following diagram illustrates the logical workflow for the proper disposal of 3,6-Dibromo-2-fluorobenzaldehyde.

Caption: Disposal workflow for 3,6-Dibromo-2-fluorobenzaldehyde.

This comprehensive guide ensures that the disposal of 3,6-Dibromo-2-fluorobenzaldehyde is conducted in a manner that prioritizes the safety of laboratory personnel and protects the environment. Always consult your institution's specific waste management policies and procedures.

References

• 1. 3,6-Dibromo-2-fluorobenzaldehyde 97 870703-68-7 [sigmaaldrich.com]
• 2. 3,6-二溴-2-氟代苯甲醛 97% | Sigma-Aldrich [sigmaaldrich.com]
• 3. benchchem.com [benchchem.com]

Safeguarding Your Research: A Comprehensive Guide to Handling 3,6-Dibromo-2-fluorobenzaldehyde

For Immediate Use by Laboratory Professionals

This document provides crucial safety and logistical protocols for the handling and disposal of 3,6-Dibromo-2-fluorobenzaldehyde (CAS RN: 870703-68-7). Adherence to these procedures is paramount for ensuring personnel safety and maintaining a secure research environment. This guide is intended for researchers, scientists, and drug development professionals.

Essential Safety Information

3,6-Dibromo-2-fluorobenzaldehyde is a chemical compound that requires careful handling due to its potential health hazards. The primary routes of exposure are inhalation, skin contact, and eye contact.

Hazard Identification and Classification:

Hazard Class	Category
Acute Toxicity, Oral	Category 4
Skin Corrosion/Irritation	Category 2
Serious Eye Damage/Eye Irritation	Category 2
Specific target organ toxicity (single exposure)	Category 3 (Respiratory system)

Signal Word: Warning

Hazard Statements:

• H302: Harmful if swallowed.

• H315: Causes skin irritation.

• H319: Causes serious eye irritation.

• H335: May cause respiratory irritation.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense against accidental exposure. The following table outlines the minimum required PPE for handling 3,6-Dibromo-2-fluorobenzaldehyde.

Body Part	PPE Specification
Hands	Chemical-resistant gloves (Nitrile or Neoprene recommended). Double gloving is advised for extended handling.
Eyes/Face	Safety glasses with side shields or safety goggles. A face shield should be worn when there is a risk of splashing.
Respiratory	For handling small quantities in a well-ventilated area, a NIOSH-approved N95 dust mask may be sufficient. For larger quantities or in situations with potential for aerosolization, a full-face respirator with multi-purpose combination (US) or type ABEK (EN 14387) respirator cartridges is recommended.
Body	A standard laboratory coat is required. For procedures with a higher risk of splashes, a chemically resistant apron should be worn over the lab coat.
Footwear	Closed-toe shoes are mandatory in the laboratory.

Operational Plan: Step-by-Step Handling Procedures

Following a systematic workflow is critical for minimizing risks.

1. Preparation:

• Ensure the work area is clean and uncluttered.

• Verify that a safety shower and eyewash station are readily accessible and operational.

• Confirm that all necessary PPE is available and in good condition.

• Review the Safety Data Sheet (SDS) for 3,6-Dibromo-2-fluorobenzaldehyde before starting any new procedure.

• Work in a well-ventilated area, preferably within a chemical fume hood.

2. Handling:

• Wear all required PPE before handling the chemical.

• When weighing the solid, do so in a fume hood or on a balance with a draft shield to minimize dust inhalation.

• Avoid creating dust.

• If transferring the chemical, use a spatula or other appropriate tools to prevent spillage.

• Keep containers tightly closed when not in use.

3. Post-Handling:

• Thoroughly clean the work area after use.

• Decontaminate any equipment that has come into contact with the chemical.

• Remove PPE in the designated area, avoiding cross-contamination.

• Wash hands thoroughly with soap and water after removing gloves.

Emergency Procedures

In the event of an exposure or spill, immediate and appropriate action is crucial.

Exposure Route	First Aid Measures
Inhalation	Move the affected person to fresh air. If breathing is difficult, provide oxygen. Seek immediate medical attention.
Skin Contact	Immediately flush the affected area with copious amounts of water for at least 15 minutes. Remove contaminated clothing. Seek medical attention if irritation persists.
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy to do. Continue rinsing. Seek immediate medical attention.
Ingestion	Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.

Accidental Release Measures:

• Small Spills: Carefully sweep up the solid material, avoiding dust generation. Place in a sealed, labeled container for disposal. Clean the spill area with a suitable solvent and then wash with soap and water.

• Large Spills: Evacuate the area. Wear appropriate PPE, including respiratory protection. Contain the spill and then collect the material as described for small spills. Prevent the material from entering drains or waterways.

Disposal Plan

Proper disposal of 3,6-Dibromo-2-fluorobenzaldehyde and its contaminated waste is a critical aspect of laboratory safety and environmental responsibility.

Waste Segregation and Collection:

• Solid Waste: Collect all solid 3,6-Dibromo-2-fluorobenzaldehyde waste, including contaminated spatulas and weighing paper, in a designated, clearly labeled, and sealed hazardous waste container.

• Contaminated PPE: Dispose of contaminated gloves, lab coats, and other disposable PPE in a separate, labeled hazardous waste container.

• Solutions: Any solutions containing this compound should be collected in a labeled, sealed container for liquid hazardous waste.

Disposal Procedure:

• All waste must be disposed of as hazardous waste.

• Do not dispose of this chemical down the drain or in the regular trash.

• Follow all local, state, and federal regulations for hazardous waste disposal.

• Contact your institution's Environmental Health and Safety (EHS) office to arrange for the pickup and disposal of the hazardous waste.

Visual Workflow Guides

To further clarify the procedural steps, the following diagrams illustrate the recommended workflows for handling and disposal.

Caption: Workflow for handling 3,6-Dibromo-2-fluorobenzaldehyde.